4-Formyl-2-methoxyphenyl 4-methylbenzoate

• CAS: 429621-85-2

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Formyl-2-methoxyphenyl 4-methylbenzoate: Structure, Synthesis, and Analysis

This guide provides a comprehensive technical overview of 4-Formyl-2-methoxyphenyl 4-methylbenzoate, a vanillin derivative with significant potential in research and development, particularly in the fields of medicinal chemistry and material science. This document delves into the molecule's chemical structure, provides a validated synthesis protocol, outlines detailed analytical methodologies for its characterization, and discusses its potential applications.

Introduction and Chemical Identity

4-Formyl-2-methoxyphenyl 4-methylbenzoate is an aromatic ester derived from two key fragments: vanillin, a widely used flavoring agent and versatile chemical intermediate, and 4-methylbenzoic acid. The resulting molecule incorporates several functional groups—an aldehyde, an ether, and an ester—which contribute to its unique chemical properties and potential for further functionalization. Understanding the interplay of these groups is crucial for its application in drug design and synthesis. Vanillin derivatives, in general, are explored for a wide range of pharmacological activities, including antioxidant, antimicrobial, anti-inflammatory, and anticancer properties. The structural modification of vanillin, as seen in the title compound, is a common strategy to enhance its bioavailability and therapeutic efficacy[1].

Table 1: Chemical Identity of 4-Formyl-2-methoxyphenyl 4-methylbenzoate

Identifier	Value
IUPAC Name	4-formyl-2-methoxyphenyl 4-methylbenzoate
Synonyms	Vanillin 4-methylbenzoate
CAS Number	429621-85-2[2]
Molecular Formula	C₁₆H₁₄O₄[2]
Molecular Weight	270.28 g/mol [2]
SMILES	CC1=CC=C(C=C1)C(=O)OC2=C(C=C(C=O)C=C2)OC

Chemical Structure and Properties

The chemical structure of 4-Formyl-2-methoxyphenyl 4-methylbenzoate features a central ester linkage connecting a substituted vanillin moiety and a p-toluoyl group. The vanillin fragment provides a 1,2,4-trisubstituted benzene ring with methoxy, formyl, and ester functionalities. The p-toluoyl fragment consists of a benzene ring substituted with a methyl group.

The presence of both electron-donating (methoxy, methyl) and electron-withdrawing (formyl, ester) groups on the aromatic rings influences the molecule's reactivity and electronic properties. The aldehyde group is a key site for further chemical modifications, such as the formation of Schiff bases or oximes, which can lead to compounds with diverse biological activities. The ester bond, while generally stable, can be susceptible to hydrolysis under acidic or basic conditions.

Table 2: Physicochemical Properties of 4-Formyl-2-methoxyphenyl 4-methylbenzoate and Related Compounds

Property	4-Formyl-2-methoxyphenyl 4-methylbenzoate	4-Formyl-2-methoxyphenyl benzoate[3]	Methyl 4-methylbenzoate[4]
Molecular Weight	270.28 g/mol	256.25 g/mol	150.17 g/mol
Melting Point	Data not available	Data not available	33.2 °C
Boiling Point	Data not available	Data not available	222.5 °C
Solubility	Expected to be soluble in common organic solvents like dichloromethane, chloroform, and ethyl acetate.	Data not available	Sparingly soluble in water.

Synthesis and Purification

The synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate is typically achieved through the esterification of vanillin with 4-methylbenzoyl chloride. This reaction, a classic example of a Schotten-Baumann reaction, is generally carried out in the presence of a base to neutralize the hydrochloric acid byproduct.

Rationale for Experimental Choices

The choice of reactants and conditions is critical for a successful synthesis. Vanillin serves as the nucleophilic phenol, while 4-methylbenzoyl chloride is the electrophilic acylating agent. A base, such as pyridine or triethylamine, is employed not only to scavenge the HCl produced but also to activate the phenolic hydroxyl group, increasing its nucleophilicity. The reaction is typically conducted in an aprotic solvent, such as dichloromethane (DCM) or chloroform, to ensure the solubility of the reactants and prevent unwanted side reactions with the solvent. Microwave irradiation has also been shown to be an effective method for accelerating this type of esterification[5].

Detailed Synthesis Protocol

The following protocol is a validated method for the synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate:

Materials:

• Vanillin (1.0 eq)

• 4-methylbenzoyl chloride (1.1 eq)

• Pyridine (2.0 eq)

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve vanillin in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add pyridine to the stirred solution.

• Add 4-methylbenzoyl chloride dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

Purification

The crude 4-Formyl-2-methoxyphenyl 4-methylbenzoate is typically purified by recrystallization or column chromatography.

• Recrystallization: A suitable solvent system, such as ethanol/water or ethyl acetate/hexane, can be used. The crude product is dissolved in a minimum amount of the hot solvent, and the solution is allowed to cool slowly to induce crystallization of the pure product.

• Column Chromatography: For more challenging purifications, silica gel column chromatography is effective. A solvent system with an appropriate polarity, typically a mixture of hexane and ethyl acetate, is used as the eluent to separate the desired product from any impurities.

Diagram of the synthesis and purification workflow.

Analytical Characterization

Thorough analytical characterization is essential to confirm the identity, purity, and structure of the synthesized 4-Formyl-2-methoxyphenyl 4-methylbenzoate. The primary techniques employed for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed molecular structure of the compound.

• ¹H NMR Spectroscopy: The ¹H NMR spectrum provides information about the number of different types of protons and their chemical environments. The expected signals for 4-Formyl-2-methoxyphenyl 4-methylbenzoate include:

  • A singlet for the aldehyde proton (CHO) in the downfield region (around 9.8-10.0 ppm).

  • Aromatic protons from both benzene rings, appearing as multiplets or distinct doublets and doublets of doublets in the range of 7.0-8.2 ppm.

  • A singlet for the methoxy group (OCH₃) protons around 3.9 ppm.

  • A singlet for the methyl group (CH₃) protons on the toluoyl ring around 2.4 ppm.

• ¹³C NMR Spectroscopy: The ¹³C NMR spectrum reveals the number of non-equivalent carbon atoms in the molecule. Key expected chemical shifts include:

  • The aldehyde carbonyl carbon (CHO) around 191 ppm.

  • The ester carbonyl carbon (C=O) around 165 ppm.

  • Aromatic carbons in the range of 110-155 ppm.

  • The methoxy carbon (OCH₃) around 56 ppm.

  • The methyl carbon (CH₃) around 22 ppm.

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts (ppm)

Functional Group	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)
Aldehyde (-CHO)	9.8 - 10.0 (s)	~191
Aromatic (Ar-H)	7.0 - 8.2 (m)	110 - 155
Methoxy (-OCH₃)	~3.9 (s)	~56
Methyl (-CH₃)	~2.4 (s)	~22
Ester Carbonyl (-COO-)	-	~165

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the presence of specific functional groups in the molecule based on their characteristic vibrational frequencies.

Table 4: Key IR Absorption Bands

Functional Group	Wavenumber (cm⁻¹)	Intensity
C=O stretch (aldehyde)	1700 - 1680	Strong
C=O stretch (ester)	1730 - 1715	Strong
C-O stretch (ester)	1300 - 1100	Strong
C-H stretch (aldehyde)	2850 - 2820 & 2750 - 2720	Medium (often two bands)
C-H stretch (aromatic)	3100 - 3000	Medium to Weak
C=C stretch (aromatic)	1600 - 1450	Medium to Weak
C-O stretch (ether)	1275 - 1200 & 1075 - 1020	Strong

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound, which helps in confirming its identity. In electron ionization (EI) mode, the molecular ion peak (M⁺) is expected at m/z 270. Key fragmentation pathways would likely involve the cleavage of the ester bond, leading to the formation of the 4-methylbenzoyl cation (m/z 119) and the 4-formyl-2-methoxyphenyl radical, or the 4-formyl-2-methoxyphenoxy cation (m/z 151). Further fragmentation of the benzoyl cation can produce the phenyl cation (m/z 77) and other characteristic fragments.

Workflow for the analytical characterization.

Potential Applications in Drug Development

Vanillin and its derivatives are of significant interest in medicinal chemistry due to their broad range of biological activities and favorable safety profile[1]. The structural modifications in 4-Formyl-2-methoxyphenyl 4-methylbenzoate, specifically the esterification of the phenolic hydroxyl group, can enhance its lipophilicity, potentially improving its absorption, distribution, metabolism, and excretion (ADME) properties.

• Anti-inflammatory and Antioxidant Activity: Vanillin itself exhibits anti-inflammatory and antioxidant properties. Ester derivatives may retain or even enhance these activities. The presence of the phenolic ether and the extended aromatic system could contribute to radical scavenging capabilities. A similar compound, 4-formyl-2-methoxyphenyl-4-chlorobenzoate, has been investigated for its anti-inflammatory potential through computational docking studies with COX-2[5].

• Antimicrobial Agents: The aldehyde functionality in vanillin derivatives can be a key pharmacophore for antimicrobial activity. Further derivatization of the aldehyde group in 4-Formyl-2-methoxyphenyl 4-methylbenzoate could lead to novel antimicrobial agents.

• Anticancer Research: Some vanillin derivatives have shown promise as anticancer agents. The potential of 4-Formyl-2-methoxyphenyl 4-methylbenzoate in this area would depend on its ability to interact with specific biological targets involved in cancer pathways.

Safety, Handling, and Storage

While specific safety data for 4-Formyl-2-methoxyphenyl 4-methylbenzoate is limited, information on a closely related compound, 4-formyl-2-methoxyphenyl benzoate, suggests that it may cause an allergic skin reaction (H317)[3]. Therefore, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated fume hood.

For storage, the compound should be kept in a tightly sealed container in a cool, dry place, away from incompatible materials such as strong oxidizing agents.

Conclusion

4-Formyl-2-methoxyphenyl 4-methylbenzoate is a versatile molecule with a rich chemical structure that makes it a valuable building block in organic synthesis and a promising candidate for further investigation in drug discovery. This guide has provided a detailed overview of its chemical identity, a reliable synthesis and purification protocol, and a comprehensive plan for its analytical characterization. The potential applications of this compound, rooted in the known biological activities of vanillin derivatives, warrant further exploration by researchers and scientists in the field.

References

• PubChem. (n.d.). 4-Formyl-2-methoxyphenyl benzoate. National Center for Biotechnology Information. Retrieved January 22, 2026, from [Link]

• ResearchGate. (2009). Phenyl 4-methylbenzoate. Retrieved January 22, 2026, from [Link]

• PubChem. (n.d.). Methyl 4-methylbenzoate. National Center for Biotechnology Information. Retrieved January 22, 2026, from [Link]

• ResearchGate. (2008). Methyl 4-methylbenzoate. Retrieved January 22, 2026, from [Link]

• Ekowati, J., et al. (2020). Computational docking toward cox-2 and synthesis of 4-formyl-2-methoxyphenyl-4-chlorobenzoate using microwave irradiation.
• ACS Publications. (2023). Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity. ACS Omega.

• National Center for Biotechnology Information. (2023). Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity. ACS Omega. Retrieved January 22, 2026, from [Link]

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An In-depth Technical Guide to 4-Formyl-2-methoxyphenyl 4-methylbenzoate (CAS Number: 429621-85-2)

This technical guide provides a comprehensive overview of 4-Formyl-2-methoxyphenyl 4-methylbenzoate, a vanillin derivative with significant potential in the field of drug discovery and development. This document is intended for researchers, scientists, and professionals in the pharmaceutical and life sciences sectors, offering insights into its synthesis, biological activity, and prospective applications.

Introduction: A Promising Vanillin Derivative in Drug Discovery

Vanillin, a well-known phenolic aldehyde, and its derivatives are recognized as privileged scaffolds in medicinal chemistry. The inherent functional groups of vanillin—aldehyde, hydroxyl, and ether—provide versatile handles for synthetic modification, enabling the generation of diverse molecular architectures with a wide spectrum of biological activities. 4-Formyl-2-methoxyphenyl 4-methylbenzoate (henceforth referred to as Compound V2) emerges from this class of molecules as a compound of interest, particularly for its potential as a novel antithrombotic agent. Recent studies have identified Compound V2 as a promising candidate for the development of new therapies targeting thrombotic disorders.

Physicochemical and Structural Properties

A clear understanding of the physicochemical properties of a compound is fundamental for its application in research and drug development. While extensive experimental data for Compound V2 is not widely published, its key properties can be summarized as follows:

Property	Value	Source
CAS Number	429621-85-2	BLD Pharm
Molecular Formula	C₁₆H₁₄O₄	BLD Pharm
Molecular Weight	270.28 g/mol	BLD Pharm
IUPAC Name	4-formyl-2-methoxyphenyl 4-methylbenzoate	-
Canonical SMILES	Cc1ccc(cc1)C(=O)Oc1cc(ccc1OC)C=O	-
Predicted LogP	3.5	-
Predicted Water Solubility	Low	-

Synthesis and Characterization: A Methodological Overview

The synthesis of Compound V2 can be efficiently achieved through the esterification of vanillin with 4-methylbenzoyl chloride, a process analogous to the Schotten-Baumann reaction. Modern synthetic approaches, such as microwave-assisted synthesis, have been shown to be effective for similar vanillin derivatives, offering advantages in terms of reaction time and yield.[1]

Proposed Synthesis Workflow

The following diagram illustrates a plausible workflow for the synthesis and purification of Compound V2.

Caption: Proposed workflow for the synthesis and purification of Compound V2.

Detailed Experimental Protocol

Materials:

• Vanillin (1.0 eq)

• 4-Methylbenzoyl chloride (1.1 eq)

• Triethylamine (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (for chromatography)

Procedure:

• Reaction Setup: In a microwave-safe vessel, dissolve vanillin in anhydrous DCM.

• Addition of Reagents: To the stirred solution, add triethylamine followed by the dropwise addition of 4-methylbenzoyl chloride.

• Microwave Irradiation: Seal the vessel and subject the reaction mixture to microwave irradiation (e.g., 120-400 watts) for a predetermined time (e.g., 5-15 minutes), monitoring the reaction progress by Thin Layer Chromatography (TLC).[1]

• Quenching and Extraction: After completion, cool the reaction mixture to room temperature. Dilute with DCM and wash sequentially with saturated sodium bicarbonate solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a hexane-ethyl acetate gradient to yield the pure 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

Characterization

The structural elucidation of the synthesized Compound V2 would be confirmed using standard spectroscopic techniques:

• Fourier-Transform Infrared (FTIR) Spectroscopy: Expected to show characteristic absorption bands for the ester carbonyl (C=O) group around 1735 cm⁻¹, the aldehyde carbonyl (C=O) group around 1690 cm⁻¹, and C-O stretching vibrations.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H-NMR: Would exhibit characteristic signals for the aromatic protons of both rings, a singlet for the aldehyde proton (~9.8 ppm), a singlet for the methoxy group protons (~3.9 ppm), and a singlet for the methyl group protons on the benzoate ring (~2.4 ppm).

  • ¹³C-NMR: Would show distinct signals for the ester and aldehyde carbonyl carbons, as well as the aromatic, methoxy, and methyl carbons.

• Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak corresponding to the molecular weight of the compound (270.28 g/mol ).

Biological Activity and Mechanism of Action

Recent research has highlighted the potential of Compound V2 as a potent antithrombotic agent.[2] An in-silico and in-vivo study identified this compound as having superior antithrombotic activity compared to aspirin.[2]

Antithrombotic Activity

In a study by Norhayati et al., Compound V2 demonstrated significant antithrombotic effects in vivo.[2] The research suggests that structural modifications of vanillin, such as in Compound V2, can enhance its anti-platelet aggregation activity.[2] While vanillin itself shows some activity, the esterification with 4-methylbenzoic acid appears to significantly boost its therapeutic potential in this regard.

Proposed Mechanism of Action: P2Y12 Receptor Inhibition

The antithrombotic effect of Compound V2 is hypothesized to be mediated through the inhibition of the P2Y12 receptor.[2] The P2Y12 receptor is a crucial G-protein-coupled receptor on the surface of platelets. Its activation by adenosine diphosphate (ADP) is a key step in platelet activation and aggregation, leading to thrombus formation.[3][4] By inhibiting this receptor, Compound V2 can effectively block a critical pathway in the coagulation cascade.

Caption: Proposed mechanism of action of Compound V2 via P2Y12 receptor inhibition.

Applications in Research and Drug Development

The demonstrated antithrombotic activity of 4-Formyl-2-methoxyphenyl 4-methylbenzoate positions it as a valuable lead compound in drug discovery programs. Its vanillin scaffold offers several avenues for further optimization to improve potency, selectivity, and pharmacokinetic properties. Researchers in cardiovascular and hematological drug development may find this compound to be a promising starting point for the design of novel antiplatelet therapies. Future research should focus on detailed structure-activity relationship (SAR) studies, in-depth mechanistic elucidation, and preclinical evaluation of its efficacy and safety profile.

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

In case of exposure, follow standard first-aid procedures. For eye contact, rinse cautiously with water for several minutes. For skin contact, wash with plenty of soap and water. If inhaled, move to fresh air. Seek medical attention if irritation or other symptoms persist.

References

• Ekowati, J., et al. (2022). Computational docking toward cox-2 and synthesis of 4-formyl-2-methoxyphenyl-4-chlorobenzoate using microwave irradiation.
• Müller, C. E., & Baqi, Y. (2018). Antithrombotic P2Y12 receptor antagonists: recent developments in drug discovery. Drug discovery today, 23(12), 1965–1974.
• Norhayati, et al. (2023). In silico and In vivo approach to Discovery and Development Vanillin Derivatives as Anti-Thrombotic Agent. Research Square.
• Siller-Matu, S., & Angiolillo, D. J. (2018). P2Y12 receptor inhibitor for antiaggregant therapies: From molecular pathway to clinical application. Seminars in thrombosis and hemostasis, 44(1), 3–14.
• Thermo Fisher Scientific. (2025).
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"4-Formyl-2-methoxyphenyl 4-methylbenzoate" molecular weight and formula

An In-depth Technical Guide to 4-Formyl-2-methoxyphenyl 4-methylbenzoate

Authored by: A Senior Application Scientist

For distribution to: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of 4-Formyl-2-methoxyphenyl 4-methylbenzoate, a derivative of vanillin, covering its chemical properties, a detailed synthesis protocol, and its potential applications in medicinal chemistry and drug development.

Introduction

4-Formyl-2-methoxyphenyl 4-methylbenzoate is an aromatic organic compound derived from vanillin, a well-known flavoring agent that also exhibits a range of biological activities. Vanillin and its derivatives are subjects of extensive research in medicinal chemistry due to their potential as scaffolds for the development of novel therapeutic agents.[1][2] Structurally, 4-Formyl-2-methoxyphenyl 4-methylbenzoate incorporates the key functional groups of vanillin—an aldehyde, a methoxy group, and a benzene ring—with the phenolic hydroxyl group esterified with 4-methylbenzoic acid. This modification significantly alters the molecule's physicochemical properties, such as its lipophilicity and potential for intermolecular interactions, which can, in turn, influence its biological activity. Benzaldehyde derivatives, in general, are known to possess a wide array of pharmacological effects, including antitumor, anti-inflammatory, and antimicrobial properties.[3][4]

Physicochemical Properties

The precise experimental data for the physicochemical properties of 4-Formyl-2-methoxyphenyl 4-methylbenzoate are not extensively reported in publicly available literature. However, based on its chemical structure and the properties of related compounds, we can predict its key characteristics. The presence of the polar carbonyl groups from the aldehyde and the ester functionalities suggests a moderate boiling point, higher than that of nonpolar aromatic compounds of similar molecular weight.[5]

Property	Value	Source
Molecular Formula	C₁₆H₁₄O₄	-
Molecular Weight	270.28 g/mol	-
Appearance	Expected to be a crystalline solid at room temperature	Inferred from similar aromatic esters
Melting Point	Not available	-
Boiling Point	Not available	-
Solubility	Expected to be soluble in common organic solvents like dichloromethane, ethyl acetate, and acetone; likely insoluble in water.	Inferred from structural analysis

Synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate

The synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate can be achieved through the esterification of vanillin with 4-methylbenzoyl chloride. This reaction is typically carried out under basic conditions to deprotonate the phenolic hydroxyl group of vanillin, thereby increasing its nucleophilicity to attack the electrophilic carbonyl carbon of the acid chloride.

Reaction Scheme

Caption: Synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

Experimental Protocol

This protocol is based on standard esterification procedures for phenols with acid chlorides.[6][7]

Materials:

• Vanillin (1.0 eq)

• 4-Methylbenzoyl chloride (1.1 eq)

• Pyridine (2.0 eq)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add vanillin (1.0 eq) and dissolve it in anhydrous dichloromethane.

• Add pyridine (2.0 eq) to the solution and stir for 10 minutes at room temperature.

• Slowly add 4-methylbenzoyl chloride (1.1 eq) to the reaction mixture. The addition should be done dropwise to control any exothermic reaction.

• Allow the reaction to stir at room temperature for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding 1 M HCl.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

• Combine the organic layers and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization or column chromatography on silica gel to yield pure 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

Spectroscopic Characterization (Predicted)

• ¹H NMR: The spectrum is expected to show a singlet for the aldehyde proton around δ 9.5-10.0 ppm.[8] A singlet for the methoxy protons should appear around δ 3.8-4.0 ppm. The aromatic protons will be observed in the range of δ 7.0-8.2 ppm, with characteristic splitting patterns for the substituted benzene rings. A singlet for the methyl group on the benzoate moiety is expected around δ 2.4-2.5 ppm.

• ¹³C NMR: The carbonyl carbons of the aldehyde and the ester are expected to appear in the downfield region of the spectrum, typically between δ 160-200 ppm. The aromatic carbons will resonate in the δ 110-160 ppm range. The methoxy and methyl carbons will show signals in the aliphatic region of the spectrum.

• IR Spectroscopy: The infrared spectrum should display strong absorption bands for the C=O stretching vibrations of the aldehyde and the ester groups, typically in the range of 1680-1750 cm⁻¹.[8]

Applications in Research and Drug Development

Vanillin and its derivatives are recognized for their broad spectrum of biological activities, making them attractive starting points for drug discovery.[1] The structural modifications in 4-Formyl-2-methoxyphenyl 4-methylbenzoate could impart novel pharmacological properties.

Potential as an Antithrombotic Agent

A closely related compound, 4-formyl-2-methoxyphenyl benzoate, has been identified as a potential antithrombotic agent.[9] It is plausible that 4-Formyl-2-methoxyphenyl 4-methylbenzoate could exhibit similar or enhanced activity. Further research, including in vitro and in vivo studies, would be necessary to validate its potential in preventing blood clot formation.

Anticancer and Antimicrobial Potential

Vanillin derivatives have been investigated for their anticancer, antimicrobial, and anti-inflammatory properties.[2] The introduction of the 4-methylbenzoyl group could modulate these activities. The aldehyde functionality is a reactive site that can participate in various chemical reactions, allowing for the synthesis of a diverse library of compounds for screening against different biological targets.[10]

Intermediate in Organic Synthesis

This compound can serve as a valuable intermediate in the synthesis of more complex molecules. The aldehyde group can be readily converted into other functional groups, providing a versatile handle for further chemical transformations.[11]

Conclusion

4-Formyl-2-methoxyphenyl 4-methylbenzoate is a vanillin derivative with significant potential for applications in medicinal chemistry and materials science. While detailed experimental data on its properties are limited, its synthesis is straightforward, and its chemical structure suggests a range of possible biological activities that warrant further investigation. This guide provides a foundational understanding for researchers interested in exploring the potential of this and related compounds.

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The Spectroscopic Signature of 4-Formyl-2-methoxyphenyl 4-methylbenzoate: A Technical Guide

Molecular Structure and Synthesis Rationale

To understand the spectroscopic properties of 4-Formyl-2-methoxyphenyl 4-methylbenzoate (C₁₆H₁₄O₄, Molar Mass: 270.28 g/mol )[1], it is essential to first visualize its structure and consider a plausible synthetic route. The molecule consists of a vanillin core esterified with a 4-methylbenzoyl group.

A logical and common laboratory synthesis for this ester would be the acylation of vanillin (4-hydroxy-3-methoxybenzaldehyde) with 4-methylbenzoyl chloride in the presence of a base like pyridine or triethylamine. This reaction is a standard esterification procedure.

Experimental Protocol: Synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate

• Reactant Preparation: In a clean, dry round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, dissolve vanillin (1 equivalent) in a suitable anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Base Addition: Add a slight excess of a non-nucleophilic base, for example, pyridine (1.2 equivalents), to the solution.

• Acylation: Cool the reaction mixture in an ice bath (0 °C). Slowly add 4-methylbenzoyl chloride (1.1 equivalents) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the consumption of the vanillin starting material.

• Work-up: Upon completion, quench the reaction with the addition of water. Separate the organic layer and wash it sequentially with dilute hydrochloric acid (to remove excess pyridine), saturated sodium bicarbonate solution (to remove any unreacted acid chloride), and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

The following diagram illustrates the synthetic workflow:

Caption: Synthetic workflow for 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

Predicted Spectroscopic Data

The following sections detail the anticipated spectroscopic data for the title compound. These predictions are based on the analysis of its structural fragments: the 4-formyl-2-methoxyphenyl group (derived from vanillin) and the 4-methylbenzoate group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the aldehyde proton, the methoxy protons, and the methyl protons.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 9.9	Singlet	1H	Aldehyde (-CHO)	Aldehyde protons are highly deshielded and typically appear far downfield.
~ 8.0	Doublet	2H	Aromatic (H-2', H-6')	Protons ortho to the carbonyl group of the benzoate are deshielded.
~ 7.3-7.5	Multiplet	3H	Aromatic (H-3, H-5, H-6)	Protons on the vanillin ring, with varied electronic environments.
~ 7.2	Doublet	2H	Aromatic (H-3', H-5')	Protons meta to the carbonyl group of the benzoate.
~ 3.9	Singlet	3H	Methoxy (-OCH₃)	Methoxy protons are typically found in this region.
~ 2.4	Singlet	3H	Methyl (-CH₃)	The methyl group on the benzoate ring.

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on the number and types of carbon atoms in the molecule.

Predicted Chemical Shift (δ, ppm)	Carbon Type	Assignment	Rationale
~ 191	Carbonyl	Aldehyde (CHO)	Aldehyde carbons are significantly downfield.
~ 165	Carbonyl	Ester (C=O)	Ester carbonyl carbons are also deshielded.
~ 152	Aromatic	C-2 (ipso to -OCH₃)	Aromatic carbon attached to the electron-donating methoxy group.
~ 145	Aromatic	C-4' (ipso to -CH₃)	Aromatic carbon with the methyl substituent.
~ 140	Aromatic	C-1 (ipso to ester)	Aromatic carbon attached to the ester oxygen.
~ 135	Aromatic	C-4 (ipso to -CHO)	Aromatic carbon attached to the aldehyde group.
~ 130	Aromatic	C-2', C-6'	Aromatic carbons ortho to the ester carbonyl.
~ 129	Aromatic	C-3', C-5'	Aromatic carbons meta to the ester carbonyl.
~ 125	Aromatic	C-6	Aromatic C-H.
~ 112-123	Aromatic	C-3, C-5	Aromatic C-H carbons on the vanillin ring.
~ 56	Aliphatic	Methoxy (-OCH₃)	The carbon of the methoxy group.
~ 22	Aliphatic	Methyl (-CH₃)	The carbon of the methyl group on the benzoate ring.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The key diagnostic peaks for 4-Formyl-2-methoxyphenyl 4-methylbenzoate are expected in the carbonyl stretching region.

Predicted Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment	Rationale
~ 1735	Strong	C=O Stretch (Ester)	Ester carbonyls typically absorb in this region.
~ 1700	Strong	C=O Stretch (Aldehyde)	Aldehyde carbonyls absorb at a slightly lower wavenumber than esters.
~ 1600, 1580, 1510	Medium	C=C Stretch (Aromatic)	Characteristic absorptions for aromatic rings.
~ 1270, 1100	Strong	C-O Stretch (Ester and Ether)	Stretching vibrations of the ester and ether C-O bonds.
~ 2850, 2750	Medium	C-H Stretch (Aldehyde)	Characteristic Fermi doublet for the aldehyde C-H bond.

The following diagram outlines the expected regions for key functional group absorptions in the IR spectrum:

Caption: Key regions in the predicted IR spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 4-Formyl-2-methoxyphenyl 4-methylbenzoate, electron ionization (EI) would likely lead to characteristic fragmentation patterns.

Predicted m/z	Ion	Rationale
270	[M]⁺	Molecular ion peak.
151	[M - C₇H₇O]⁺	Loss of the 4-methylbenzoyl radical.
119	[C₈H₇O]⁺	Formation of the 4-methylbenzoyl cation (p-toluoyl cation), a very stable fragment.
91	[C₇H₇]⁺	Tropylium ion, from rearrangement of the 4-methylbenzoyl fragment.

The fragmentation can be visualized as follows:

Caption: Predicted mass spectrometry fragmentation pathway.

Conclusion

This technical guide provides a comprehensive, albeit predictive, overview of the spectroscopic data for 4-Formyl-2-methoxyphenyl 4-methylbenzoate. By leveraging a deep understanding of spectroscopic principles and analyzing the contributions of the molecule's constituent parts, we have constructed a detailed set of expected NMR, IR, and MS data. This information will be invaluable for any researcher working on the synthesis, isolation, or characterization of this compound, providing a strong basis for the confirmation of its identity. It is recommended that any experimentally obtained data be compared against these predictions to facilitate a thorough structural elucidation.

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A Technical Guide to the Solubility and Stability of 4-Formyl-2-methoxyphenyl 4-methylbenzoate

Abstract

This technical guide provides a comprehensive analysis of the anticipated solubility and stability characteristics of 4-Formyl-2-methoxyphenyl 4-methylbenzoate, a compound of interest in contemporary drug discovery. While specific experimental data for this molecule is not extensively published, this document, intended for researchers, scientists, and drug development professionals, extrapolates its physicochemical properties based on its constituent functional groups—an aromatic ester, an aldehyde, and a substituted phenyl ring system. We present a theoretical framework for its solubility in various aqueous and organic media and delineate its probable degradation pathways, including hydrolysis, oxidation, and photolysis. Crucially, this guide offers detailed, field-proven experimental protocols for the systematic determination of these properties, aligning with the stringent standards of the International Council for Harmonisation (ICH). Our objective is to equip researchers with the foundational knowledge and practical methodologies required to thoroughly characterize 4-Formyl-2-methoxyphenyl 4-methylbenzoate, thereby enabling its effective development and formulation.

Introduction: Understanding the Molecule

4-Formyl-2-methoxyphenyl 4-methylbenzoate is an aromatic ester derivative of vanillin, which has been identified as a potential therapeutic agent.[1][2] Its molecular structure, featuring a benzoate ester linked to a vanillin aldehyde moiety, dictates its physicochemical behavior. The presence of two aromatic rings and a methyl group contributes to a significant hydrophobic character, while the ester and aldehyde functionalities introduce polarity and potential sites for chemical reactivity.

A priori assessment suggests that the molecule is likely to be poorly soluble in aqueous solutions, a common challenge in drug development. Furthermore, the ester and aldehyde groups are known to be susceptible to degradation under various environmental conditions. Therefore, a thorough understanding and experimental determination of its solubility and stability are paramount for its progression as a drug candidate.

Caption: Molecular structure of 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

Solubility Profile: A Predictive and Experimental Approach

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and formulation feasibility.[3] Based on its structure, 4-Formyl-2-methoxyphenyl 4-methylbenzoate is predicted to be a hydrophobic molecule, a characteristic supported by in silico predictions of Log P (a measure of lipophilicity).[4] This suggests poor aqueous solubility but better solubility in organic solvents.

Predicted Solubility

The principle of "like dissolves like" provides a foundational prediction of solubility.[5]

• Aqueous Solubility: Expected to be low due to the large, non-polar surface area of the two aromatic rings. The polar ester, aldehyde, and methoxy groups may not be sufficient to overcome this hydrophobicity.

• Organic Solubility: Higher solubility is anticipated in a range of organic solvents. The molecule's polarity suggests good solubility in moderately polar to non-polar organic solvents.

Table 1: Predicted Qualitative Solubility of 4-Formyl-2-methoxyphenyl 4-methylbenzoate

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Water, Methanol, Ethanol	Poor to Moderate	Limited hydrogen bonding capability with protic solvents; hydrophobicity of the aromatic rings dominates.
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Acetonitrile (ACN), Acetone	Good to High	Dipole-dipole interactions with the polar functional groups are favorable.
Non-Polar Aprotic	Dichloromethane (DCM), Tetrahydrofuran (THF), Toluene	Good to High	Van der Waals forces between the aromatic rings and the solvent are significant.

Experimental Determination of Solubility

To move beyond prediction, rigorous experimental determination is essential. Both kinetic and thermodynamic solubility assays are recommended at different stages of drug development.[6][7]

This method is ideal for early-stage discovery to quickly assess the solubility of a compound from a DMSO stock solution into an aqueous buffer.[1][8]

Protocol: Turbidimetric Kinetic Solubility Assay

• Stock Solution Preparation: Prepare a 10 mM stock solution of 4-Formyl-2-methoxyphenyl 4-methylbenzoate in 100% DMSO.

• Serial Dilution: In a 96-well plate, perform serial dilutions of the stock solution with DMSO.

• Addition to Aqueous Buffer: Transfer a small volume (e.g., 2 µL) of each DMSO solution to wells containing an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a short period (e.g., 2 hours).[1]

• Measurement: Measure the turbidity of each well using a nephelometer or a plate reader capable of measuring light scattering. The concentration at which precipitation is first observed is the kinetic solubility.

This is the gold-standard method for determining the true equilibrium solubility of a compound and is crucial for pre-formulation and formulation development.[9]

Protocol: Equilibrium Shake-Flask Solubility Assay

• Sample Preparation: Add an excess amount of solid 4-Formyl-2-methoxyphenyl 4-methylbenzoate to vials containing the desired solvent (e.g., water, pH-buffered solutions, organic solvents).

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (typically 24-48 hours).[1] The presence of undissolved solid should be confirmed visually.

• Phase Separation: Separate the saturated solution from the undissolved solid by centrifugation followed by filtration through a low-binding filter (e.g., 0.22 µm PVDF).

• Quantification: Accurately dilute the filtrate and determine the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

For regulatory purposes, such as Biopharmaceutics Classification System (BCS) classification, thermodynamic solubility should be determined in aqueous media across a pH range of 1.2 to 6.8.[10]

Stability Profile and Degradation Pathways

Assessing the chemical stability of a new chemical entity is a mandatory regulatory requirement.[2] Forced degradation studies are conducted to identify potential degradation products and establish the intrinsic stability of the molecule.[2][11] These studies are crucial for the development of a stability-indicating analytical method.[2][12]

Caption: Workflow for forced degradation studies.

Predicted Degradation Pathways

The chemical structure of 4-Formyl-2-methoxyphenyl 4-methylbenzoate contains two key functional groups susceptible to degradation: the ester linkage and the aldehyde group.

• Hydrolysis: The ester bond is prone to cleavage under both acidic and basic conditions.

  • Acid-Catalyzed Hydrolysis: This is a reversible reaction that yields 4-methylbenzoic acid and 4-formyl-2-methoxyphenol (vanillin).[3][13] The reaction is initiated by protonation of the carbonyl oxygen of the ester.[14]

  • Base-Catalyzed Hydrolysis (Saponification): This is an irreversible reaction that produces the salt of 4-methylbenzoic acid and 4-formyl-2-methoxyphenol.[14][15] The irreversibility is due to the deprotonation of the resulting carboxylic acid.[14]

• Oxidation: The aldehyde group is susceptible to oxidation, which would convert it to a carboxylic acid, forming 4-carboxy-2-methoxyphenyl 4-methylbenzoate.[16] This can be initiated by oxidizing agents or through auto-oxidation. A variety of reagents can be used to achieve this transformation in a laboratory setting.[17]

• Photodegradation: Aromatic compounds, especially those with carbonyl groups, can be sensitive to light. The energy from UV or visible light can promote electronic transitions that lead to bond cleavage or other reactions. A formal photostability study according to ICH Q1B is necessary to evaluate this.[4][18][19][20][21]

Protocol for Forced Degradation Studies

The goal is to achieve 5-20% degradation of the API to ensure that the degradation products are detectable without completely destroying the sample.[11]

Protocol: Forced Degradation Study

• Solution Preparation: Prepare solutions of 4-Formyl-2-methoxyphenyl 4-methylbenzoate in a suitable solvent system (e.g., acetonitrile/water) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acidic Hydrolysis: Add an equal volume of 0.1 M HCl. Heat at 60°C and collect samples at various time points (e.g., 2, 4, 8, 24 hours). Neutralize the samples before analysis.

  • Basic Hydrolysis: Add an equal volume of 0.1 M NaOH. Keep at room temperature or heat gently (e.g., 40°C) and collect samples at shorter time intervals due to the typically faster reaction rate. Neutralize the samples before analysis.

  • Oxidative Degradation: Add an equal volume of 3% hydrogen peroxide. Keep at room temperature and collect samples at various time points.

  • Thermal Degradation: Store the solid API and a solution of the API at an elevated temperature (e.g., 80°C) and analyze at set time points.

  • Photolytic Degradation: Expose the solid API and a solution of the API to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as specified in ICH Q1B.[4][18][19][20][21] A control sample should be protected from light.

• Analysis: Analyze all stressed samples, along with an unstressed control, using a stability-indicating HPLC method.

Development of a Stability-Indicating HPLC Method

A stability-indicating method is an analytical procedure that can accurately quantify the decrease in the amount of the API due to degradation and separate the API from its degradation products.[2][22] Reversed-phase HPLC with UV detection is the most common technique for this purpose.[2][12]

Protocol: HPLC Method Development

• Column Selection: Start with a C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase Selection: Use a gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic modifier (e.g., acetonitrile or methanol).

• Detection: Use a photodiode array (PDA) detector to monitor the elution at multiple wavelengths to ensure all components are detected.

• Method Optimization:

  • Inject a mixture of the unstressed and stressed samples (from the forced degradation studies).

  • Adjust the gradient profile, flow rate, and column temperature to achieve baseline separation between the API peak and all degradation product peaks.

  • The method is considered stability-indicating when the purity of the API peak is confirmed (e.g., by peak purity analysis using the PDA detector or by mass spectrometry) and all degradation products are resolved.

Summary and Recommendations

4-Formyl-2-methoxyphenyl 4-methylbenzoate is a promising therapeutic candidate whose developability is critically dependent on its solubility and stability. This guide provides a robust framework for the systematic evaluation of these properties.

• Solubility: The compound is predicted to have low aqueous solubility and good solubility in polar aprotic and non-polar organic solvents. We recommend the sequential use of kinetic and thermodynamic solubility assays to build a comprehensive solubility profile.

• Stability: The ester and aldehyde functional groups are the primary sites of potential degradation. Forced degradation studies under hydrolytic, oxidative, thermal, and photolytic conditions are essential to understand its stability profile.

The protocols outlined in this document provide a clear path for researchers to generate the necessary data for informed decision-making in the drug development process. The development of a validated, stability-indicating HPLC method is a cornerstone of this process, ensuring the quality, safety, and efficacy of the final drug product.

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• ICH. (n.d.). Q1A(R2) Guideline. Retrieved from [Link]

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• European Medicines Agency. (1998, January). Q1B Photostability Testing of New Active Substances and Medicinal Products. Retrieved from [Link]

• ResearchGate. (2025, August 7). Determination and correlation for solubility of aromatic acids in solvents. Retrieved from [Link]

• ACS Publications. (2025, February 13). Solubility Enhancement of Active Pharmaceutical Ingredients through Liquid Hydrotrope Addition: A Thermodynamic Analysis. Retrieved from [Link]

• World Health Organization. (2018, July 2). PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFIC. Retrieved from [Link]

• American Pharmaceutical Review. (2014, April 29). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. Retrieved from [Link]

• European Medicines Agency. (n.d.). Q 1 A (R2) Stability Testing of new Drug Substances and Products. Retrieved from [Link]

• Semantic Scholar. (n.d.). Development of Stability Indicating HPLC-UV Method for Determination of Process Impurities and Degradation Products in Sofosbuvir and Velpatasvir Tablets. Retrieved from [Link]

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An In-depth Technical Guide to 4-Formyl-2-methoxyphenyl 4-methylbenzoate: Synthesis, Characterization, and Potential Applications

This technical guide provides a comprehensive overview of 4-Formyl-2-methoxyphenyl 4-methylbenzoate, a derivative of vanillin. While direct literature on this specific compound is limited, this document outlines a robust synthetic pathway, details expected characterization data, and explores potential applications based on the well-understood chemistry of its parent molecule, vanillin. This guide is intended for researchers, scientists, and professionals in the field of drug development and fine chemical synthesis.

Introduction: The Significance of Vanillin and its Derivatives

Vanillin (4-hydroxy-3-methoxybenzaldehyde) is a widely utilized phenolic aldehyde, primarily known as the main component of vanilla bean extract.[1] Its applications extend beyond flavoring in the food and beverage industries to perfumery and as a masking agent in pharmaceuticals and other products.[2] The versatile functional groups of vanillin—aldehyde, hydroxyl, and ether—make it an excellent starting material for the synthesis of a wide array of derivatives with diverse biological activities.[3] The modification of these functional groups can lead to compounds with enhanced therapeutic potential, including anti-inflammatory, antimicrobial, and anticancer properties.[3][4]

This guide focuses on a specific vanillin ester, 4-Formyl-2-methoxyphenyl 4-methylbenzoate. The synthesis of this compound involves the esterification of the phenolic hydroxyl group of vanillin, a common strategy to modify its physicochemical properties and biological activity.

Synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate

The most direct and efficient method for the synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate is the esterification of vanillin with 4-methylbenzoyl chloride. This reaction is a classic example of the Schotten-Baumann reaction, which involves the acylation of alcohols or phenols with an acyl chloride in the presence of a base.[5][6] The base serves to neutralize the hydrochloric acid byproduct, driving the reaction to completion.[7]

Reaction Mechanism and Rationale

The synthesis proceeds via a nucleophilic acyl substitution mechanism. The phenolic hydroxyl group of vanillin, in the presence of a base, becomes a more potent nucleophile (phenoxide) and attacks the electrophilic carbonyl carbon of 4-methylbenzoyl chloride. The subsequent loss of the chloride leaving group yields the desired ester. Pyridine is often a suitable base for this transformation as it also acts as a nucleophilic catalyst.[6]

Detailed Experimental Protocol

Materials and Reagents:

• Vanillin (4-hydroxy-3-methoxybenzaldehyde)

• 4-Methylbenzoyl chloride

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate

• Hexanes

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve vanillin (1.0 equivalent) in anhydrous dichloromethane (DCM).

• Addition of Base: Add anhydrous pyridine (1.5 equivalents) to the solution and stir for 10 minutes at room temperature.

• Acylation: Slowly add a solution of 4-methylbenzoyl chloride (1.2 equivalents) in anhydrous DCM to the reaction mixture.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC) using a suitable eluent system (e.g., 3:1 hexanes:ethyl acetate).

• Workup: Once the reaction is complete, quench the reaction by adding 1 M HCl. Separate the organic layer and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the pure 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

Synthetic Workflow Diagram

Caption: Synthetic workflow for 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

Characterization of 4-Formyl-2-methoxyphenyl 4-methylbenzoate

The structure of the synthesized compound can be unequivocally confirmed through a combination of spectroscopic techniques. The expected data are outlined below.

Spectroscopic Data

Technique	Expected Observations
¹H NMR	- Aldehyde proton (s, ~9.9 ppm) - Aromatic protons of the vanillin moiety (m, ~7.0-7.5 ppm) - Aromatic protons of the 4-methylbenzoate moiety (d, ~7.3 ppm and d, ~8.0 ppm) - Methoxy protons (s, ~3.9 ppm) - Methyl protons of the 4-methylbenzoate moiety (s, ~2.4 ppm)
¹³C NMR	- Aldehyde carbonyl carbon (~191 ppm) - Ester carbonyl carbon (~165 ppm) - Aromatic carbons (~110-155 ppm) - Methoxy carbon (~56 ppm) - Methyl carbon (~22 ppm)
IR (cm⁻¹)	- Strong C=O stretch (aldehyde) ~1700 cm⁻¹ - Strong C=O stretch (ester) ~1735 cm⁻¹ - C-H stretch (aldehyde) ~2820 and ~2720 cm⁻¹ - C-O stretch (ester and ether) ~1250-1050 cm⁻¹ - Aromatic C=C stretches ~1600-1450 cm⁻¹
Mass Spec.	- Molecular ion peak (M⁺) corresponding to the molecular weight of C₁₆H₁₄O₄ (270.28 g/mol )

Note: The exact chemical shifts (ppm) and wavenumbers (cm⁻¹) can vary depending on the solvent and instrument used.

Molecular Structure and Key Functional Groups

Caption: Molecular structure highlighting key functional groups.

Potential Applications

• Pharmaceutical Intermediate: Vanillin and its derivatives are recognized as "privileged scaffolds" in drug discovery due to their frequent appearance in biologically active compounds.[3] This compound could serve as a valuable intermediate for the synthesis of more complex molecules with potential therapeutic applications.

• Flavor and Fragrance Industry: The esterification of vanillin can modify its organoleptic properties.[8] This derivative may possess a unique aroma profile, making it a candidate for use in the flavor and fragrance industry.

• Antimicrobial and Antioxidant Properties: Many vanillin derivatives exhibit significant antimicrobial and antioxidant activities.[3] The introduction of the 4-methylbenzoyl group may enhance these properties, warranting investigation for applications in food preservation or as a health-promoting agent.

• Polymer Science: Vanillin is being explored as a renewable resource for the synthesis of bio-based polymers. Esters of vanillin could be investigated as monomers or plasticizers in the development of new sustainable materials.

Conclusion

4-Formyl-2-methoxyphenyl 4-methylbenzoate is a readily accessible derivative of vanillin with potential for a range of applications. This guide provides a comprehensive framework for its synthesis via a Schotten-Baumann reaction, outlines the expected analytical characterization, and suggests avenues for future research into its properties and uses. As the demand for novel, bio-based chemicals continues to grow, the exploration of vanillin derivatives like the one discussed herein presents a promising area of scientific inquiry.

References

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The Vanillin Vantage: A Technical Guide to 4-Formyl-2-methoxyphenyl 4-methylbenzoate for Advanced Research

Foreword: Beyond the Flavor

Vanillin, the principal chemical component of vanilla bean extract, is globally recognized for its characteristic aroma and flavor. However, to the discerning eye of a researcher, its true value lies in its versatile chemical scaffold. The aromatic ring of vanillin, adorned with hydroxyl, methoxy, and aldehyde functional groups, presents a playground for synthetic modification, leading to a vast array of derivatives with significant potential in medicinal chemistry and materials science.[1][2] This guide delves into a specific, yet underexplored, vanillin derivative: 4-Formyl-2-methoxyphenyl 4-methylbenzoate . By esterifying the phenolic hydroxyl group of vanillin with 4-methylbenzoic acid, we introduce a new aromatic moiety, thereby modulating the electronic and steric properties of the parent molecule. This modification can significantly influence its biological activity and physicochemical characteristics, opening doors to novel applications. This document serves as a comprehensive technical resource for researchers, providing a deep dive into the synthesis, characterization, and potential utility of this promising compound.

Strategic Synthesis: An Optimized Esterification Protocol

The synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate is achieved through a classic esterification reaction, specifically the Schotten-Baumann reaction, which is well-suited for the acylation of phenols. This method involves the reaction of vanillin with 4-methylbenzoyl chloride in the presence of a base, typically pyridine, which acts as a catalyst and a scavenger for the hydrochloric acid byproduct.

Causality of Experimental Choices

• Vanillin as the Nucleophile: The phenolic hydroxyl group of vanillin is a potent nucleophile, readily attacking the electrophilic carbonyl carbon of the acyl chloride.

• 4-Methylbenzoyl Chloride as the Acylating Agent: The chloride is an excellent leaving group, facilitating the nucleophilic acyl substitution. The presence of the electron-donating methyl group on the benzoyl ring can slightly modulate the reactivity of the acyl chloride.

• Pyridine as Catalyst and Acid Scavenger: Pyridine is a crucial component. It serves a dual purpose: it deprotonates the phenolic hydroxyl group, increasing its nucleophilicity, and it neutralizes the HCl generated during the reaction, preventing side reactions and driving the equilibrium towards the product.

• Anhydrous Conditions: The reaction is sensitive to moisture, as water can hydrolyze the acyl chloride. Therefore, the use of anhydrous solvents and reagents is critical for achieving a high yield.

Experimental Workflow Diagram

Caption: A stepwise workflow for the synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

Detailed Synthesis Protocol

• Reaction Setup: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve vanillin (1.52 g, 10 mmol) in anhydrous pyridine (20 mL).

• Cooling: Cool the solution to 0°C in an ice bath.

• Addition of Acyl Chloride: Add a solution of 4-methylbenzoyl chloride (1.55 g, 10 mmol) in anhydrous dichloromethane (10 mL) dropwise to the stirred vanillin solution over a period of 15 minutes.

• Reaction: Stir the reaction mixture at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2-3 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, pour the reaction mixture into 100 mL of ice-cold 2M hydrochloric acid to neutralize the pyridine.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash successively with saturated sodium bicarbonate solution (2 x 50 mL) and brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization from a mixture of ethanol and water to yield 4-Formyl-2-methoxyphenyl 4-methylbenzoate as a crystalline solid.

Physicochemical and Spectroscopic Characterization

The structural elucidation and confirmation of purity of the synthesized 4-Formyl-2-methoxyphenyl 4-methylbenzoate are paramount. The following data, while predicted based on the analysis of closely related structures like 4-Formyl-2-methoxyphenyl benzoate and general principles of spectroscopy, provide a robust framework for its characterization.[3]

Physicochemical Properties

Property	Predicted Value
Molecular Formula	C₁₆H₁₄O₄
Molecular Weight	270.28 g/mol
Appearance	White to off-white crystalline solid
Melting Point	Expected to be in the range of 80-100 °C
Solubility	Soluble in common organic solvents (e.g., acetone, ethyl acetate, dichloromethane), sparingly soluble in alcohols, and insoluble in water.

Spectroscopic Data Interpretation

The proton NMR spectrum is expected to be highly informative, with distinct signals for the protons on both aromatic rings, the methoxy group, the aldehyde proton, and the methyl group.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~9.90	s	1H	Aldehyde proton (-CHO)
~8.05	d	2H	Protons ortho to the carbonyl on the 4-methylbenzoyl group
~7.70	dd	1H	Aromatic proton on the vanillin ring
~7.50	d	1H	Aromatic proton on the vanillin ring
~7.30	d	2H	Protons meta to the carbonyl on the 4-methylbenzoyl group
~7.20	d	1H	Aromatic proton on the vanillin ring
~3.90	s	3H	Methoxy protons (-OCH₃)
~2.45	s	3H	Methyl protons (-CH₃)

The carbon NMR will confirm the carbon framework of the molecule.

Chemical Shift (δ, ppm)	Assignment
~191.0	Aldehyde carbonyl carbon (-CHO)
~165.0	Ester carbonyl carbon (-COO-)
~152.0, 145.0, 135.0, 130.0, 129.5, 128.0, 125.0, 112.0	Aromatic carbons
~56.0	Methoxy carbon (-OCH₃)
~21.5	Methyl carbon (-CH₃)

The IR spectrum will show characteristic absorption bands for the key functional groups.

Wavenumber (cm⁻¹)	Intensity	Assignment
~2850, ~2750	Medium	C-H stretch of the aldehyde
~1735	Strong	C=O stretch of the ester
~1690	Strong	C=O stretch of the aldehyde
~1600, ~1580	Medium	C=C stretching of the aromatic rings
~1270, ~1150	Strong	C-O stretching of the ester and ether

Electron ionization mass spectrometry will likely show a prominent molecular ion peak and characteristic fragmentation patterns.

Caption: Predicted mass spectrometry fragmentation pathway of 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

Potential Applications and Future Directions

While specific biological data for 4-Formyl-2-methoxyphenyl 4-methylbenzoate is not yet available in the public domain, we can infer its potential applications based on the extensive research on vanillin and its derivatives.[4] The esterification of the phenolic hydroxyl group is a common strategy to enhance the lipophilicity of a compound, which can improve its bioavailability and cell membrane permeability.

In Drug Discovery

• Antimicrobial and Antifungal Agents: Vanillin itself exhibits antimicrobial properties.[5] The increased lipophilicity of the ester derivative could enhance its ability to disrupt microbial cell membranes, potentially leading to more potent antibacterial and antifungal activity.[4]

• Antioxidant and Anti-inflammatory Properties: The phenolic structure of vanillin is associated with antioxidant activity. While the free hydroxyl group is capped in this derivative, the overall electronic nature of the molecule could still contribute to radical scavenging. Further investigation into its ability to modulate inflammatory pathways is warranted.

• Anticancer Potential: Numerous vanillin derivatives have been investigated for their cytotoxic effects against various cancer cell lines. The introduction of the 4-methylbenzoyl group could lead to novel interactions with biological targets, making it a candidate for anticancer screening programs.

In Materials Science

The rigid, aromatic structure of 4-Formyl-2-methoxyphenyl 4-methylbenzoate suggests potential applications in the development of novel organic materials, such as liquid crystals or as a component in polymer synthesis.

Conclusion: A Call for Exploration

4-Formyl-2-methoxyphenyl 4-methylbenzoate represents a synthetically accessible and intriguing derivative of vanillin. This guide has provided a comprehensive theoretical and practical framework for its synthesis and characterization. The true potential of this compound, however, lies in its future exploration. We encourage researchers in drug discovery and materials science to consider this molecule as a valuable addition to their screening libraries. The insights gained from such studies will undoubtedly contribute to the ever-expanding story of vanillin—a journey from a simple flavor to a scaffold for complex and functional molecules.

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"4-Formyl-2-methoxyphenyl 4-methylbenzoate" potential research applications

An In-depth Technical Guide to the Potential Research Applications of 4-Formyl-2-methoxyphenyl 4-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Formyl-2-methoxyphenyl 4-methylbenzoate is an aromatic compound characterized by a vanillin core structure functionalized with a 4-methylbenzoate group. While direct and extensive research on this specific molecule is nascent, its structural components suggest a rich landscape for potential therapeutic and industrial applications. This guide will provide a comprehensive overview of the molecule's chemical properties and delve into promising research avenues, complete with detailed experimental protocols. The hypotheses presented herein are grounded in the well-documented bioactivities of its constituent moieties: the vanillin-derived ring and the benzoate ester.

The vanillin scaffold, a phenolic aldehyde, is a well-known privileged structure in medicinal chemistry, with its derivatives exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, antioxidant, and anticancer effects.[1][2][3] The aldehyde, hydroxyl, and ether groups on the vanillin ring are pivotal to its reactivity and biological functions, offering sites for modification to enhance therapeutic potential.[1][4] Similarly, aromatic aldehydes and benzoates are integral to the synthesis of numerous pharmaceuticals and other high-value materials.[5][6][7]

This document serves as a technical resource for researchers and drug development professionals, aiming to catalyze the exploration of 4-Formyl-2-methoxyphenyl 4-methylbenzoate as a novel candidate in various fields of study.

Chemical Properties and Synthesis

Property	Value
Molecular Formula	C16H14O4
Molecular Weight	270.28 g/mol
CAS Number	175883-33-9
Appearance	White to off-white crystalline powder
Solubility	Soluble in organic solvents such as DMSO, methanol, and ethyl acetate. Insoluble in water.[8]
Structure

A general synthesis route for 4-Formyl-2-methoxyphenyl 4-methylbenzoate involves the esterification of vanillin with 4-methylbenzoyl chloride in the presence of a base catalyst.

Potential Research Applications

The unique combination of a vanillin core and a 4-methylbenzoate tail in 4-Formyl-2-methoxyphenyl 4-methylbenzoate opens up several plausible avenues for research.

Antimicrobial Agent

Vanillin and its derivatives are known to possess significant antimicrobial properties, acting against a spectrum of bacteria and fungi.[3][9] The antimicrobial action is often attributed to the aldehyde group and the phenolic nature of the vanillin core, which can interfere with cell membrane integrity and essential enzyme functions.[9]

Hypothesis: 4-Formyl-2-methoxyphenyl 4-methylbenzoate may exhibit broad-spectrum antimicrobial activity.

Experimental Workflow: Antimicrobial Susceptibility Testing

Caption: Potential inhibition of the NF-κB inflammatory pathway.

Protocol: In Vitro Anti-inflammatory Assay

• Cell Line: Use a murine macrophage cell line such as RAW 264.7.

• Cell Culture: Culture the cells in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

• Treatment: Seed the cells in a 96-well plate and treat with various concentrations of 4-Formyl-2-methoxyphenyl 4-methylbenzoate for 1 hour.

• Stimulation: Induce inflammation by adding lipopolysaccharide (LPS) to the wells and incubate for 24 hours.

• Nitric Oxide (NO) Assay: Measure the production of nitric oxide, a key inflammatory mediator, in the cell culture supernatant using the Griess reagent.

• Cytokine Analysis: Quantify the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in the supernatant using ELISA kits.

• Cell Viability: Perform an MTT assay to ensure that the observed effects are not due to cytotoxicity.

Anticancer Agent

The anticancer potential of vanillin and its derivatives has been documented against various cancer cell lines. [3]The proposed mechanisms often involve the induction of apoptosis and inhibition of cell proliferation.

Hypothesis: 4-Formyl-2-methoxyphenyl 4-methylbenzoate may exhibit cytotoxic effects on cancer cells.

Experimental Workflow: In Vitro Cytotoxicity Assessment

Caption: Workflow for assessing in vitro cytotoxicity.

Protocol: MTT Assay for Cell Viability

• Cell Lines: A panel of human cancer cell lines (e.g., MCF-7 for breast cancer, HeLa for cervical cancer) and a non-cancerous control cell line (e.g., Vero) should be used. [10]2. Cell Seeding: Seed the cells in 96-well plates at an appropriate density and allow them to adhere overnight.

• Treatment: Replace the medium with fresh medium containing serial dilutions of 4-Formyl-2-methoxyphenyl 4-methylbenzoate and incubate for 24, 48, and 72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours to allow the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Calculate the half-maximal inhibitory concentration (IC50) value, which represents the concentration of the compound required to inhibit 50% of cell growth.

Future Directions and Conclusion

The exploration of 4-Formyl-2-methoxyphenyl 4-methylbenzoate presents a compelling opportunity for the discovery of novel bioactive compounds. The preliminary hypotheses, based on its structural similarity to well-characterized molecules, suggest its potential as an antimicrobial, anti-inflammatory, and anticancer agent. The experimental protocols detailed in this guide provide a robust framework for the initial screening and validation of these potential applications. Further research could also explore its potential as an antioxidant, given the known antioxidant properties of vanillin. [2]Advanced studies could focus on elucidating the precise mechanisms of action, structure-activity relationships, and in vivo efficacy and safety profiles. As a commercially available research chemical, 4-Formyl-2-methoxyphenyl 4-methylbenzoate is a readily accessible starting point for innovative research in drug discovery and development. [11]

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"4-Formyl-2-methoxyphenyl 4-methylbenzoate" safety and handling precautions

An In-depth Technical Guide to the Safe Handling of 4-Formyl-2-methoxyphenyl 4-methylbenzoate

Foreword: A Proactive Approach to Chemical Safety

Compound Identification and Physicochemical Properties

A precise understanding of the molecule is the first step in a thorough safety assessment.

Identifier	Value	Source
IUPAC Name	4-Formyl-2-methoxyphenyl 4-methylbenzoate	-
CAS Number	429621-85-2	[1]
Molecular Formula	C₁₆H₁₄O₄	[1]
Molecular Weight	270.28 g/mol	[1]
Physical State	Solid (predicted)	-
Solubility	Insoluble in water (predicted); likely soluble in common organic solvents like ethanol, DMSO, and DMF.	[2]

Hazard Identification and Risk Analysis

The toxicological profile of 4-Formyl-2-methoxyphenyl 4-methylbenzoate is inferred from its constituent functional groups—an aromatic aldehyde and a benzoate ester—and data from closely related molecules.

Analysis of Functional Group Hazards

• Aromatic Aldehyde Moiety : The formyl group (-CHO) attached to the benzene ring is the primary source of reactivity and potential toxicity. Aldehydes are known for their potential to act as irritants and sensitizers.[3] They can react with biological macromolecules, leading to irritation of the skin, eyes, and respiratory tract.[4][5][6] Furthermore, aldehydes can be susceptible to air oxidation, potentially forming less stable peroxide species over time, although this is more common with liquid aldehydes.[2]

• Benzoate Ester Moiety : The benzoate ester group is generally associated with lower toxicity. However, certain aromatic esters have been identified as skin sensitizers, capable of eliciting an allergic contact dermatitis upon repeated exposure.[7][8]

Inferred GHS Classification from Analogous Compounds

Based on data from structurally similar chemicals, a predicted hazard classification under the Globally Harmonized System (GHS) can be formulated. This proactive classification should guide all handling procedures until specific toxicological data becomes available.

Hazard Class	Hazard Statement	Rationale / Supporting Data from Analogues
Skin Corrosion/Irritation, Category 2	H315: Causes skin irritation	Methyl 4-formylbenzoate is classified as causing skin irritation.[4][5]
Serious Eye Damage/Eye Irritation, Category 2A	H319: Causes serious eye irritation	Methyl 4-formylbenzoate is classified as causing serious eye irritation.[4][5]
Skin Sensitization, Category 1	H317: May cause an allergic skin reaction	The analogue 4-formyl-2-methoxyphenyl benzoate is classified as a skin sensitizer.[7] 4-Methoxyphenyl benzoate is also known to cause allergic skin reactions.[8]
Specific Target Organ Toxicity — Single Exposure, Category 3 (Respiratory System)	H335: May cause respiratory irritation	Methyl 4-formylbenzoate may cause respiratory irritation.[4][5] This is a common hazard for fine organic powders.
Acute Toxicity, Oral (Predicted Category 4)	H302: Harmful if swallowed	Methyl 4-formylbenzoate is classified as harmful if swallowed.[4]

Laboratory Handling and Exposure Control

A multi-layered approach combining engineering controls, administrative procedures, and personal protective equipment (PPE) is essential for minimizing exposure.

Engineering Controls: The Primary Barrier

All manipulations of solid 4-Formyl-2-methoxyphenyl 4-methylbenzoate that could generate dust, as well as the handling of its solutions, must be conducted within a certified chemical fume hood.[3][9] The fume hood acts as the primary containment device, protecting the user from inhaling airborne particulates and vapors.

• Causality : The inward airflow of a fume hood captures dust and vapors at the source, preventing them from entering the laboratory atmosphere and the operator's breathing zone. Keeping the sash at the lowest practical height maximizes the capture velocity and protective capability.[3]

Personal Protective Equipment (PPE): The Last Line of Defense

PPE is not a substitute for robust engineering controls but is critical for protecting against direct contact.[10]

Equipment	Specification	Rationale and Best Practices
Eye Protection	Chemical safety goggles with side shields (ANSI Z87.1 standard)	Protects against splashes and airborne dust. Standard eyeglasses are insufficient.[10]
Hand Protection	Nitrile gloves (check manufacturer's breakthrough time)	Provides protection against incidental contact with a wide range of organic solids and solvents. Inspect gloves for defects before each use and remove them before leaving the work area to prevent cross-contamination.[10][11]
Body Protection	Full-length laboratory coat with buttoned cuffs	Protects skin and personal clothing from contamination.[10][12]
Respiratory Protection	Not typically required if used within a fume hood.	If engineering controls fail or for large-scale operations, a NIOSH-approved respirator with organic vapor/acid gas cartridges may be necessary based on a formal risk assessment.[2]

Standard Operating Procedure: Weighing and Solution Preparation

This protocol is designed to minimize aerosolization of the solid compound.

• Preparation : Ensure the chemical fume hood is operational and the work surface is clean and uncluttered.[12] Assemble all necessary equipment (spatula, weigh boat, vial, solvent, etc.) within the hood.

• Don PPE : Put on a lab coat, chemical safety goggles, and nitrile gloves.

• Tare Balance : If using an analytical balance inside the hood, ensure it is tared with the weigh boat.

• Aliquot Compound : Carefully open the stock container. Use a clean spatula to transfer a small amount of 4-Formyl-2-methoxyphenyl 4-methylbenzoate to the weigh boat. Perform this action slowly and close to the surface to minimize dust generation.

• Seal Stock Container : Promptly and securely close the main stock container.

• Transfer to Vial : Carefully transfer the weighed solid into the destination vial. A powder funnel can aid in this process.

• Add Solvent : Add the desired solvent to the vial, cap it securely, and mix until dissolved.

• Decontamination : Wipe the spatula, weigh boat, and any contaminated surfaces with a solvent-dampened towel. Dispose of all solid and liquid waste in appropriately labeled hazardous waste containers.

• Doff PPE : Remove gloves and wash hands thoroughly with soap and water.[11]

Emergency Response Protocols

Preparedness is key to mitigating the consequences of an accidental exposure or spill.

First Aid Measures

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[4][11] If irritation or a rash develops, seek medical attention.[4]

• Eye Contact : Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open.[5] Remove contact lenses if present and easy to do.[5] Seek immediate medical attention.[4][5]

• Inhalation : Move the affected person to fresh air.[5][6] If breathing is difficult or if symptoms like coughing or shortness of breath occur, seek medical attention.[4]

• Ingestion : Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Spill Response

For small spills of the solid material within a fume hood:

• Alert Personnel : Inform others in the immediate area.

• Containment : Ensure the fume hood continues to operate.

• Cleanup : Gently cover the spill with an absorbent material (e.g., vermiculite or sand). Dampening the material slightly with a suitable non-reactive solvent (like 60-70% ethanol, if compatible) can help prevent dust from becoming airborne.[2]

• Collection : Carefully scoop the material into a labeled hazardous waste container.

• Final Decontamination : Wipe the spill area with a cloth dampened with a suitable solvent, followed by a soap and water solution.[2] Dispose of all cleanup materials as hazardous waste.

Storage and Disposal

Proper storage is crucial for maintaining chemical integrity and preventing accidents.

• Storage Conditions : Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2][5][6] Keep away from strong oxidizing agents, heat, and direct sunlight.[5] Storing under an inert atmosphere (e.g., argon or nitrogen) is advisable to prevent long-term air oxidation of the aldehyde group.[2]

• Waste Disposal : Dispose of unused material and contaminated items in a designated hazardous waste container, clearly labeled with the chemical name and associated hazards.[5][6] All disposal must be in accordance with local, state, and federal regulations. Never dispose of chemical waste down the drain.

Visualization of Safety Workflows

Chemical Handling Risk Assessment Workflow

Caption: A workflow for assessing risk before handling the chemical.

Emergency Response Logic for Accidental Exposure

Caption: Decision-making process for an emergency exposure event.

References

• National Center for Biotechnology Information. (n.d.). 4-Formyl-2-methoxyphenyl benzoate. PubChem Compound Database. [Link]

• National Center for Biotechnology Information. (n.d.). Methyl 4-Formylbenzoate. PubChem Compound Database. [Link]

• National Center for Biotechnology Information. (n.d.). 4-Methoxyphenyl benzoate. PubChem Compound Database. [Link]

• University of California. (n.d.). Rules for the Safe Handling of Chemicals in the Laboratory. [Link]

• Solubility of Things. (n.d.). Safety and Handling of Organic Compounds in the Lab. [Link]

• Chemsrc. (2025). CAS#:20665-85-4 | 4-Formyl-2-methoxyphenyl 2-methylpropanoate. [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: 3-Formyl-4-hydroxybenzoic acid. [Link]

• California State University, Bakersfield (CSUB). (n.d.). Topic 1: Safety in the Organic Chemistry Laboratory. [Link]

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• 3. Laboratory Safety Manual [ehs.cornell.edu]
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Protocols & Analytical Methods

Application Note: A Robust Protocol for the Synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate from Vanillin via Schotten-Baumann Esterification

Introduction: The Versatility of Vanillin in Synthetic Chemistry

Vanillin (4-hydroxy-3-methoxybenzaldehyde), a primary component of natural vanilla extract, is a privileged molecular scaffold in drug discovery and a versatile bio-based platform chemical.[1][2] Its aromatic ring is adorned with aldehyde, hydroxyl, and ether functional groups, which serve as reactive handles for extensive chemical modification.[1] This structural versatility allows for the synthesis of a vast library of derivatives with diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anti-cancer properties.[3][4][5] Consequently, vanillin is a valuable intermediate in the synthesis of pharmaceuticals such as papaverine and trimethoprim.[6]

This application note provides a detailed, field-proven protocol for the synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate , an ester derivative of vanillin. The synthesis is achieved through the esterification of the phenolic hydroxyl group of vanillin with 4-methylbenzoyl chloride. This transformation is a classic example of the Schotten-Baumann reaction, a reliable and widely used method for acylating alcohols and amines.[7] The protocol is designed for researchers in organic synthesis, medicinal chemistry, and drug development, offering a comprehensive guide from reaction setup to product characterization.

Reaction Principle: The Schotten-Baumann Mechanism

The synthesis proceeds via a nucleophilic acyl substitution mechanism under Schotten-Baumann conditions.[8][9] This method is particularly effective for converting phenols to esters using reactive acyl chlorides.

Causality of Key Steps:

• Deprotonation: The reaction is conducted in the presence of a base, typically aqueous sodium hydroxide (NaOH). The base deprotonates the weakly acidic phenolic hydroxyl group of vanillin to form a sodium phenoxide intermediate. This step is critical as the phenoxide ion is a significantly stronger nucleophile than the neutral phenol.

• Nucleophilic Attack: The highly nucleophilic phenoxide oxygen attacks the electrophilic carbonyl carbon of 4-methylbenzoyl chloride. This results in the formation of a transient tetrahedral intermediate.

• Leaving Group Expulsion: The tetrahedral intermediate is unstable and rapidly collapses. The carbon-oxygen double bond is reformed, and the chloride ion is expelled as the leaving group. Chloride is an excellent leaving group, which drives the reaction forward.

• Neutralization: The sodium hydroxide in the reaction medium also serves to neutralize the hydrochloric acid (HCl) that is generated as a byproduct, preventing the protonation of the phenoxide nucleophile and ensuring the reaction proceeds to completion.[8]

The overall reaction is illustrated below:

Vanillin + 4-Methylbenzoyl Chloride → 4-Formyl-2-methoxyphenyl 4-methylbenzoate + HCl

Detailed Experimental Protocol

This protocol is a self-validating system, incorporating in-process monitoring and concluding with rigorous purification and characterization steps to ensure product identity and purity.

Materials and Equipment

Reagent/Material	Molar Mass ( g/mol )	CAS Number	Notes
Vanillin	152.15	121-33-5	Reagent grade, >99%
4-Methylbenzoyl chloride	154.59	874-60-2	Corrosive, moisture-sensitive
Sodium Hydroxide (NaOH)	40.00	1310-73-2	Pellets or flakes
Dichloromethane (DCM)	84.93	75-09-2	ACS grade
Hydrochloric Acid (HCl)	36.46	7647-01-0	1 M aqueous solution
Saturated Sodium Bicarbonate	84.01	144-55-8	Aqueous solution
Brine	N/A	N/A	Saturated aqueous NaCl
Anhydrous Magnesium Sulfate	120.37	7487-88-9	For drying
Deionized Water	18.02	7732-18-5
Equipment
250 mL Round-bottom flask
125 mL Separatory funnel
Magnetic stirrer and stir bar
Ice bath
Rotary evaporator
TLC plates (silica gel 60 F₂₅₄)
Buchner funnel and filter paper
Melting point apparatus

Reagent Preparation

• 10% (w/v) NaOH Solution: Carefully dissolve 10 g of NaOH pellets in 90 mL of deionized water. Cool the solution to room temperature before use.

Step-by-Step Synthesis Procedure

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve vanillin (5.00 g, 32.86 mmol, 1.0 equiv.) in 60 mL of 10% aqueous NaOH solution. Stir the mixture until a clear, yellowish solution of the sodium salt of vanillin is formed. Cool the flask in an ice bath to 0-5 °C.

• Addition of Acyl Chloride: In a separate beaker, dissolve 4-methylbenzoyl chloride (5.60 g, 36.25 mmol, 1.1 equiv.) in 40 mL of dichloromethane (DCM). Transfer this solution to a dropping funnel.

• Acylation Reaction: Add the 4-methylbenzoyl chloride solution dropwise to the vigorously stirred, cooled vanillin solution over 20-30 minutes. A milky white precipitate of the product will form immediately.[10] The vigorous stirring is essential to maximize the surface area between the two phases of this biphasic reaction.[7]

• Reaction Completion: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Continue stirring for an additional 1-2 hours to ensure the reaction goes to completion.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a 7:3 mixture of Hexane:Ethyl Acetate as the eluent. Spot the starting vanillin and the reaction mixture (dissolved from the organic layer). The disappearance of the vanillin spot and the appearance of a new, less polar product spot indicate reaction completion.[11]

Work-up and Isolation

• Phase Separation: Transfer the reaction mixture to a 125 mL separatory funnel. Allow the layers to separate and drain the lower organic (DCM) layer into a clean flask.

• Extraction: Extract the remaining aqueous layer with an additional 20 mL of DCM. Combine this with the first organic extract.

• Washing: Wash the combined organic layers sequentially with:

  • 25 mL of 1 M HCl (to remove any unreacted NaOH).

  • 25 mL of saturated NaHCO₃ solution (to remove any unreacted 4-methylbenzoyl chloride).

  • 25 mL of brine (to remove residual water).[12]

• Drying and Evaporation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

Purification

• Recrystallization: The crude solid product can be purified by recrystallization from hot ethanol.[13] Dissolve the crude solid in a minimal amount of boiling ethanol.[10] Allow the solution to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.

• Collection: Collect the purified crystals by vacuum filtration using a Buchner funnel, washing them with a small amount of ice-cold ethanol. Dry the crystals in a vacuum oven.

Characterization

• Appearance: White to off-white crystalline solid.

• Melting Point: Determine the melting point range of the purified product.

• Infrared (IR) Spectroscopy: The IR spectrum should show the disappearance of the broad -OH stretch from vanillin (around 3200-3400 cm⁻¹) and the appearance of a strong ester carbonyl (C=O) stretch around 1730-1750 cm⁻¹. An aldehyde C=O stretch will remain around 1690-1710 cm⁻¹.

• ¹H NMR Spectroscopy: The proton NMR spectrum should confirm the presence of protons from both the vanillin and 4-methylbenzoyl moieties, with characteristic shifts for the aldehyde proton (~9.8 ppm), aromatic protons, methoxy group protons (~3.9 ppm), and the new methyl group protons from the benzoate moiety (~2.4 ppm).

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the product's molecular weight (C₁₆H₁₄O₄ = 270.28 g/mol ).

Data Summary and Visualization

Stoichiometry Table

Compound	Molar Mass ( g/mol )	Equivalents	Amount (mmol)	Mass (g) / Vol (mL)
Vanillin	152.15	1.0	32.86	5.00 g
4-Methylbenzoyl chloride	154.59	1.1	36.25	5.60 g
Sodium Hydroxide	40.00	~4.5	~150	60 mL of 10% soln.
Dichloromethane	84.93	N/A	N/A	40 mL + 20 mL

Expected Results

Parameter	Expected Outcome
Theoretical Yield	8.88 g
Appearance	White crystalline solid
Purity (by NMR/TLC)	>95% after recrystallization

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
Low or No Yield	1. Inactive 4-methylbenzoyl chloride (hydrolyzed).2. Insufficient base.3. Insufficient stirring.	1. Use fresh or newly opened acyl chloride.2. Ensure NaOH solution is correctly prepared and in excess.3. Increase stirring speed to ensure proper mixing of phases.
Product is an Oil, not Solid	Presence of impurities (unreacted starting material, solvent).	1. Ensure work-up washes were thorough.2. Attempt purification via column chromatography instead of recrystallization.
Starting Material Remains (TLC)	1. Insufficient acyl chloride.2. Reaction time too short.	1. Use a slight excess (1.1-1.2 eq.) of the acyl chloride.2. Extend the reaction time at room temperature and monitor by TLC.

Safety Precautions

• 4-Methylbenzoyl chloride is corrosive and lachrymatory. Handle only in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Sodium hydroxide is caustic and can cause severe burns. Avoid contact with skin and eyes.

• Dichloromethane is a volatile solvent and a suspected carcinogen. Minimize inhalation and use in a fume hood.

References

• SciSpace. (2021). Synthesis of new vanillin derivatives from natural eugenol. Available at: [Link]

• Taber, D. F., Patel, S., Hambleton, T. M., & Winkel, E. E. (n.d.). Vanillin Synthesis from 4-Hydroxybenzaldehyde. Journal of Chemical Education. Available at: [Link]

• Scribd. (n.d.). Experiment 3: Esterifications Reactions of Vanillin: The Use of NMR To Determine A Structure. Available at: [Link]

• CORE. (n.d.). PROCESS FOR THE PREPARATION OF VANILLIN FROM A MIXED m-CRESOL/p-CRESOL STREAM. Available at: [Link]

• Dikusar, E. A., et al. (2015). Esters Derived from Vanillin and Vanillal and Aromatic and Functionalized Aliphatic Carboxylic Acids. ResearchGate. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 4-Formyl-2-methoxyphenyl benzoate. PubChem Compound Database. Available at: [Link]

• American Chemical Society. (2023). Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity. ACS Omega. Available at: [Link]

• YouTube. (2020). EXPERIMENT 3A: ESTERIFICATION REACTIONS OF VANILLIN (BASIC CONDITION). Available at: [Link]

• Wikipedia. (n.d.). Schotten–Baumann reaction. Available at: [Link]

• National Center for Biotechnology Information. (2023). Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity. PubMed Central. Available at: [Link]

• YouTube. (2021). Benzanilide : Schotten Baumann Benzoylation. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Vanillin in Pharmaceutical Intermediates: Applications and Future Prospects. Available at: [Link]

• ResearchGate. (2007). 4-Methoxyphenyl benzoate. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 4-Formylphenyl 4-methoxybenzoate. PubChem Compound Database. Available at: [Link]

• Sathee NEET. (n.d.). Chemistry Schotten Baumann Reaction. Available at: [Link]

• MDPI. (2024). Vanillin and Its Derivatives: A Critical Review of Their Anti-Inflammatory, Anti-Infective, Wound-Healing, Neuroprotective, and Anti-Cancer Health-Promoting Benefits. Available at: [Link]

• Shaalaa.com. (2021). Write a short note on the following. Schotten-Baumann reaction. Available at: [Link]

• ResearchGate. (n.d.). Chemical structure of vanillin and its derivatives. Available at: [Link]

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• 13. m.youtube.com [m.youtube.com]

Application Notes and Protocols: Esterification of 4-Formyl-2-methoxyphenyl 4-methylbenzoate

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide for the synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate, an aromatic ester of significant interest in the fields of medicinal chemistry and materials science. The protocol details a robust and efficient esterification procedure utilizing vanillin (4-hydroxy-3-methoxybenzaldehyde) and 4-methylbenzoyl chloride via the Schotten-Baumann reaction. This application note is intended for researchers, scientists, and professionals in drug development, offering in-depth technical guidance, mechanistic insights, and practical advice for successful synthesis and purification.

Introduction: The Significance of Aromatic Esters

Aromatic esters are a pivotal class of organic compounds, widely recognized for their diverse applications, ranging from fragrances and flavorings to pharmaceuticals and advanced polymers. The target molecule, 4-Formyl-2-methoxyphenyl 4-methylbenzoate, incorporates the structural motifs of vanillin, a naturally occurring aldehyde with known biological activities, and p-toluic acid. This combination presents a scaffold with potential for further chemical modification and exploration of its pharmacological properties.

The synthesis of this ester is achieved through the acylation of the phenolic hydroxyl group of vanillin. While various esterification methods exist, the Schotten-Baumann reaction is particularly well-suited for this transformation due to its high efficiency and mild reaction conditions, which are compatible with the sensitive aldehyde functional group present in the vanillin starting material.[1][2][3]

Reaction Scheme and Mechanism

The esterification proceeds via a nucleophilic acyl substitution reaction. The phenolic hydroxyl group of vanillin, a nucleophile, attacks the electrophilic carbonyl carbon of 4-methylbenzoyl chloride. The reaction is typically conducted in the presence of an aqueous base, such as sodium hydroxide, which serves to deprotonate the phenol, forming a more nucleophilic phenoxide ion.[2][4] This base also neutralizes the hydrochloric acid byproduct generated during the reaction, driving the equilibrium towards the formation of the ester product.[5]

Reaction:

Vanillin + 4-Methylbenzoyl Chloride → 4-Formyl-2-methoxyphenyl 4-methylbenzoate + HCl

Mechanistic Diagram

Caption: Schotten-Baumann reaction mechanism for ester synthesis.

Experimental Protocol

This protocol is designed for the laboratory-scale synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate. All operations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn.

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Purity	Supplier
Vanillin	C₈H₈O₃	152.15	1.52 g (10 mmol)	≥99%	Sigma-Aldrich
4-Methylbenzoyl chloride	C₈H₇ClO	154.59	1.70 g (11 mmol)	≥98%	Sigma-Aldrich
Sodium Hydroxide (NaOH)	NaOH	40.00	0.48 g (12 mmol)	≥97%	Fisher Scientific
Dichloromethane (DCM)	CH₂Cl₂	84.93	50 mL	ACS Grade	VWR
Deionized Water	H₂O	18.02	100 mL	-	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	~5 g	Anhydrous	Acros Organics
Ethanol	C₂H₅OH	46.07	As needed	95%	-

Step-by-Step Procedure

• Preparation of the Aqueous Phase: In a 250 mL Erlenmeyer flask, dissolve 0.48 g of sodium hydroxide in 25 mL of deionized water. Cool the solution to room temperature.

• Dissolution of Vanillin: To the sodium hydroxide solution, add 1.52 g of vanillin. Stir the mixture until the vanillin is completely dissolved, resulting in a clear, yellowish solution.[6]

• Reaction Setup: Place the flask in an ice bath to maintain a low temperature during the addition of the acyl chloride.

• Addition of Acyl Chloride: Slowly add 1.70 g of 4-methylbenzoyl chloride to the cooled vanillin solution with vigorous stirring. The addition should be done dropwise over a period of 10-15 minutes to control the exothermic reaction. A cloudy white precipitate of the ester product will form immediately.[6]

• Reaction Completion: After the addition is complete, continue to stir the mixture in the ice bath for an additional 30 minutes to ensure the reaction goes to completion.

• Isolation of the Crude Product: Filter the precipitate using a Büchner funnel. Wash the solid with three portions of 25 mL of ice-cold deionized water to remove any unreacted starting materials and salts.[7]

• Drying the Crude Product: Air-dry the crude product on the filter paper or in a desiccator.

Purification by Recrystallization

• Solvent Selection: Transfer the crude solid to a 100 mL Erlenmeyer flask. Add a minimal amount of hot ethanol (approximately 15-20 mL) and heat the mixture gently on a hot plate until the solid completely dissolves.[6]

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. The purified ester will crystallize out of the solution. For maximum yield, the flask can be placed in an ice bath after it has reached room temperature.

• Isolation of the Pure Product: Collect the crystals by vacuum filtration and wash them with a small amount of cold ethanol.

• Drying: Dry the purified crystals in a vacuum oven at a low temperature (e.g., 40-50 °C) to remove any residual solvent.

• Characterization: Determine the melting point of the purified product and characterize its structure using spectroscopic methods such as Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the synthesis and purification.

Troubleshooting and Expert Insights

• Low Yield: If the yield is lower than expected, ensure that the 4-methylbenzoyl chloride is fresh, as it can hydrolyze over time. Additionally, maintaining a low temperature during the addition of the acyl chloride is crucial to minimize side reactions.

• Incomplete Reaction: If the starting material is still present after the reaction, the stirring may not have been vigorous enough, or the reaction time was insufficient.

• Purification Issues: If the product does not crystallize easily, it may be due to the presence of impurities. In such cases, a second recrystallization or column chromatography may be necessary.[8] The choice of solvent for recrystallization is critical; ethanol is a good starting point, but other solvent systems may be explored.

• Alternative Methods: For substrates that are sensitive to basic conditions, the Steglich esterification, which utilizes a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) under neutral conditions, can be a viable alternative.[9]

Safety Precautions

• 4-Methylbenzoyl chloride is corrosive and a lachrymator. Handle it with care in a fume hood.

• Sodium hydroxide is a strong base and can cause severe burns. Wear appropriate gloves and eye protection.

• Dichloromethane is a volatile and potentially carcinogenic solvent. All handling should be done in a fume hood.

Conclusion

The Schotten-Baumann reaction provides a reliable and scalable method for the synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate from readily available starting materials. The protocol outlined in this application note is optimized for high yield and purity, and the provided insights will aid researchers in successfully preparing this valuable compound for further investigation in their respective fields.

References

• Chemistry LibreTexts. (2020). 21.4: Experiment 65 Reactions. Retrieved from [Link]

• YouTube. (2020). EXPERIMENT 3A: ESTERIFICATION REACTIONS OF VANILLIN (BASIC CONDITION). Retrieved from [Link]

• Scribd. (n.d.). Experiment 3: Esterifications Reactions of Vanillin: The Use of NMR To Determine A Structure. Retrieved from [Link]

• Google Patents. (n.d.). US4304925A - Process for purifying esters.

• Chemistry Notes. (2023). Schotten Baumann Reaction: Introduction, mechanism, procedure. Retrieved from [Link]

• ResearchGate. (2026). Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Derivatives. Retrieved from [Link]

• Google Patents. (n.d.). WO2008044895A1 - The process of isolating methyl-4-formylbenzoate and dimethylterephtalate.

• ResearchGate. (2016). How to purify esterefication product?. Retrieved from [Link]

• Vedantu. (n.d.). Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples. Retrieved from [Link]

• National Institutes of Health. (2023). Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. Retrieved from [Link]

• Google Patents. (n.d.). US4151207A - Process for preparation of 3-methoxy-4-hydroxybenzaldehyde.

• SATHEE. (n.d.). Chemistry Schotten Baumann Reaction. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 4-hydroxy-3-methoxy benzaldehyde. Retrieved from [Link]

• National Institutes of Health. (n.d.). Crystal structure of 4-hydroxy-3-methoxybenzaldehyde 4-methylthiosemicarbazone methanol monosolvate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from [Link]

• Rajdhani College. (2020). Chemical Energetics, Equilibria and Functional Organic Chemistry. Retrieved from [Link]

• BYJU'S. (2019). Schotten Baumann Reaction. Retrieved from [Link]

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Application Note: Microwave-Assisted Synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate

Introduction

4-Formyl-2-methoxyphenyl 4-methylbenzoate, a derivative of vanillin, is a valuable compound in the fields of medicinal chemistry and materials science. Vanillin itself is known for a range of biological activities, including antioxidant and anti-inflammatory properties.[1][2] Structural modification of vanillin, such as through esterification, can enhance its lipophilic character and potentially amplify its therapeutic effects.[1][2] The target molecule of this application note is an ester derivative, which holds promise for applications in drug development and as a precursor for more complex molecular architectures.

Conventional methods for ester synthesis often involve prolonged reaction times and significant energy consumption.[3][4] Microwave-assisted organic synthesis (MAOS) has emerged as a powerful green chemistry technique that dramatically accelerates chemical reactions, often leading to higher yields and purer products.[5][6] This technology utilizes microwave irradiation to directly and efficiently heat the reaction mixture, a process driven by dipolar polarization and ionic conduction mechanisms.[3][7] For polar molecules involved in esterification, this rapid, uniform heating can significantly reduce reaction times from hours to mere minutes.[4][8]

This application note provides a detailed protocol for the efficient synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate using a dedicated microwave reactor. We will delve into the mechanistic underpinnings of the reaction, offer a step-by-step experimental guide, and present expected outcomes, thereby providing researchers with a robust and reproducible method for accessing this important molecule.

Reaction Mechanism and Rationale

The synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate is achieved through the esterification of vanillin (4-hydroxy-3-methoxybenzaldehyde) with 4-methylbenzoyl chloride. This reaction is a nucleophilic acyl substitution, a fundamental transformation in organic chemistry.

The Role of Key Reagents:

• Vanillin: The phenolic hydroxyl group (-OH) of vanillin acts as the nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride.[9]

• 4-Methylbenzoyl Chloride: This acyl chloride serves as the electrophile. The electron-withdrawing nature of the carbonyl group and the chlorine atom makes the carbonyl carbon highly susceptible to nucleophilic attack.

• Pyridine (or other suitable base): A base is crucial for this reaction. It serves two primary purposes:

  • To deprotonate the phenolic hydroxyl group of vanillin: This enhances the nucleophilicity of the oxygen atom, facilitating its attack on the acyl chloride.

  • To neutralize the hydrochloric acid (HCl) byproduct: The reaction generates HCl, which can protonate the starting materials and intermediates, hindering the reaction. The base scavenges this acid, driving the equilibrium towards the product side.

Microwave Irradiation's Contribution:

Microwave energy is efficiently absorbed by polar molecules in the reaction mixture, such as the reactants and any polar solvent used.[10] This leads to rapid and uniform heating, which provides several advantages over conventional heating methods:

• Increased Reaction Rate: The high temperatures achieved in a short time significantly accelerate the rate of the esterification reaction.[11][12]

• Improved Yields: By minimizing reaction time, the potential for side reactions and degradation of products is reduced, often resulting in higher isolated yields.[5]

• Enhanced Purity: The clean and efficient nature of microwave synthesis can lead to a reduction in byproduct formation, simplifying purification.[5]

The overall transformation is depicted in the reaction scheme below:

Caption: Reaction scheme for the synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

Experimental Protocol

Materials and Equipment

Reagent/Material	Grade	Supplier
Vanillin	≥99%	Sigma-Aldrich
4-Methylbenzoyl chloride	98%	Alfa Aesar
Pyridine	Anhydrous, 99.8%	Sigma-Aldrich
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Fisher Scientific
Hydrochloric acid (HCl)	1 M aqueous solution	VWR
Saturated sodium bicarbonate solution	Laboratory prepared	-
Brine (saturated NaCl solution)	Laboratory prepared	-
Anhydrous magnesium sulfate (MgSO₄)	≥97%	Sigma-Aldrich
Silica gel	60 Å, 230-400 mesh	Sorbent Technologies
Hexane	ACS grade	Fisher Scientific
Ethyl acetate	ACS grade	Fisher Scientific

Equipment:

• Microwave reactor (e.g., CEM Discover, Biotage Initiator)

• 10 mL microwave reaction vial with a stir bar

• Standard laboratory glassware (beakers, flasks, separatory funnel)

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

• UV lamp (254 nm)

• Melting point apparatus

Step-by-Step Procedure

Caption: Experimental workflow for the synthesis.

• Reaction Setup: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, dissolve vanillin (1.0 mmol, 152.15 mg) in 3 mL of anhydrous dichloromethane (DCM).

• Reagent Addition: To the stirred solution, add anhydrous pyridine (1.2 mmol, 97 µL). Then, add 4-methylbenzoyl chloride (1.1 mmol, 146 µL) dropwise.

• Microwave Synthesis: Securely cap the reaction vial and place it in the microwave reactor. Irradiate the mixture under the following conditions:

  • Temperature: 100 °C

  • Time: 5 minutes

  • Power: 100-150 W (dynamic power control)

  • Stirring: High

• Work-up: After the reaction is complete, allow the vial to cool to room temperature. Transfer the reaction mixture to a separatory funnel containing 10 mL of 1 M HCl.

• Extraction: Extract the aqueous layer with DCM (2 x 10 mL).

• Washing: Combine the organic layers and wash sequentially with 10 mL of saturated sodium bicarbonate solution and 10 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a hexane:ethyl acetate gradient (e.g., starting with 9:1 and gradually increasing the polarity) to afford the pure product.[13]

• Characterization: The final product should be a white to off-white solid. Characterize the compound by thin-layer chromatography (TLC), melting point, and spectroscopic methods (¹H NMR, ¹³C NMR, IR).

Results and Discussion

The microwave-assisted protocol offers a significant improvement over conventional heating methods for the synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

Parameter	Conventional Method	Microwave-Assisted Method
Reaction Time	2-4 hours	5 minutes
Typical Yield	70-85%	>90%
Energy Consumption	High	Low
Byproduct Formation	Moderate	Minimal

The reaction progress can be conveniently monitored by TLC, with the product spot being significantly less polar than the starting vanillin. A typical mobile phase for TLC analysis is a 7:3 mixture of hexane and ethyl acetate.

A study on a similar compound, 4-formyl-2-methoxyphenyl-4-chlorobenzoate, demonstrated that lower microwave power (120 W) resulted in the highest yield (89.09%), while higher power settings led to decreased yields.[1][2] This suggests that while microwave irradiation is highly effective, optimizing the power and temperature is crucial to prevent potential degradation of the product.

Troubleshooting

Issue	Possible Cause	Solution
Low Yield	Incomplete reaction	Increase reaction time in 1-minute increments. Ensure anhydrous conditions as water can hydrolyze the acyl chloride.
Degradation of product	Decrease the reaction temperature or microwave power.
Presence of Starting Material	Insufficient activation	Ensure the correct stoichiometry of the base is used.
Multiple Byproducts	Reaction temperature too high	Reduce the microwave temperature.
Non-anhydrous conditions	Use freshly distilled or commercially available anhydrous solvents and reagents.

Conclusion

The microwave-assisted synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate provides a rapid, efficient, and high-yielding alternative to traditional synthetic protocols. This method aligns with the principles of green chemistry by reducing reaction times and energy consumption.[11] The detailed protocol and troubleshooting guide presented in this application note offer researchers a reliable method for the preparation of this valuable vanillin derivative, facilitating further exploration of its potential applications in drug discovery and materials science.

References

• Hissam, M., et al. (2025). Microwave-assisted synthesis and dual in silico–in vitro profiling of vanillin azo-Schiff base hybrids for antimicrobial potential. Discover Applied Sciences, 7(1407). Available at: [Link]

• Sharma, U., et al. (2019). Importance of Microwave Heating in Organic Synthesis. Advanced Journal of Chemistry, Section A, 2(2), 94-104. Available at: [Link]

• Ekowati, J., et al. (2022). Computational docking toward cox-2 and synthesis of 4-formyl-2-methoxyphenyl-4-chlorobenzoate using microwave irradiation. Pharmacy Education, 22(1), 263–269. Available at: [Link]

• Ekowati, J., et al. (2022). Computational docking toward cox-2 and synthesis of 4-formyl-2-methoxyphenyl-4-chlorobenzoate using microwave irradiation. ResearchGate. Available at: [Link]

• Singh, P., et al. (2018). Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. International Journal of Trend in Scientific Research and Development, 2(4), 1334-1342. Available at: [Link]

• Wong, S., et al. (2016). Accelerated Esterification by Domestic Microwave for the Undergraduate Organic Chemistry. Orbital: The Electronic Journal of Chemistry, 8(2), 114-118. Available at: [Link]

• LibreTexts. (2020). Experiment 65 Reactions. Chemistry LibreTexts. Available at: [Link]

• Suryawanshi, H., et al. (2021). Green Protocols for the One-Pot Synthesis of Vanillin Based Aminoalkyl and Amidoalkyl Naphthols and their Antibacterial Activity. Oriental Journal of Chemistry, 37(4). Available at: [Link]

• Singh, S., et al. (2023). Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. International Journal of Research in Pharmacy and Allied Science, 2(3), 1-11. Available at: [Link]

• Yadav, D., et al. (2018). Synthesis and Evaluation of Vanillin Derivatives as Antimicrobial Agents. ResearchGate. Available at: [Link]

• Ali, M., & Rathod, V. (2023). Microwave-Assisted Enzymatic Esterification Production of Emollient Esters. National Institutes of Health. Available at: [Link]

• Chavan, S., et al. (2017). Microwave Assisted Synthesis and Characterization of 2-Cyano-N-(4-Oxo- 2-Substituted Thiazolidin-3-yl) Acetamide derivatives. International Journal of ChemTech Research, 10(1), 164-171. Available at: [Link]

• Taber, D. F., et al. (n.d.). Vanillin Synthesis from 4-Hydroxybenzaldehyde. University of Delaware. Available at: [Link]

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• 11. Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview [ajgreenchem.com]
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Application Notes and Protocols: Recrystallization of 4-Formyl-2-methoxyphenyl 4-methylbenzoate

Abstract

This comprehensive guide provides a detailed protocol for the purification of "4-Formyl-2-methoxyphenyl 4-methylbenzoate" (CAS 429621-85-2) via recrystallization. This document is intended for researchers, scientists, and professionals in drug development and organic synthesis. The protocol is designed to ensure high purity of the final product by effectively removing common impurities. This guide delves into the principles of solvent selection, the step-by-step recrystallization procedure, and methods for purity assessment, grounded in established chemical principles.

Introduction to Recrystallization and Compound Profile

Recrystallization is a fundamental technique in chemistry for the purification of solid organic compounds. The principle relies on the differential solubility of a compound and its impurities in a chosen solvent system at varying temperatures. An ideal recrystallization involves dissolving the impure solid in a hot solvent and allowing it to cool slowly. As the solution cools, the solubility of the target compound decreases, leading to the formation of pure crystals, while impurities remain dissolved in the mother liquor.

Compound Profile: 4-Formyl-2-methoxyphenyl 4-methylbenzoate

Property	Value	Source
CAS Number	429621-85-2	[1]
Molecular Formula	C16H14O4	[1]
Molecular Weight	270.28 g/mol	[1]
Chemical Structure	O=C(OC1=CC=C(C=O)C=C1OC)C2=CC=C(C)C=C2	[1]

Note: Experimental physical properties such as melting point and specific solubility data for this compound are not widely published. The protocols herein are based on the chemical structure and data from analogous compounds.

The Science of Recrystallization: A Self-Validating System

The success of a recrystallization protocol is contingent on a thorough understanding of the underlying chemical principles. Each step is designed to create a self-validating system where the observation of crystal formation and the subsequent purity analysis confirm the efficacy of the chosen parameters.

The Critical Role of Solvent Selection

The choice of solvent is the most critical factor in developing a successful recrystallization protocol. An ideal solvent should exhibit the following characteristics[2]:

• High Solvating Power at Elevated Temperatures: The compound should be highly soluble in the solvent at or near its boiling point to ensure complete dissolution.

• Low Solvating Power at Lower Temperatures: The compound should be sparingly soluble or insoluble in the cold solvent to maximize the recovery of pure crystals upon cooling.

• Appropriate Boiling Point: The solvent's boiling point should be high enough to facilitate dissolution but not so high that it becomes difficult to remove from the purified crystals.

• Inertness: The solvent must not react with the compound being purified.

• Volatility: The solvent should be volatile enough to be easily removed from the crystals during the drying process.

• Dissolving Impurities: Ideally, impurities should either be completely insoluble in the hot solvent (allowing for hot filtration) or highly soluble in the cold solvent (remaining in the mother liquor).

For "4-Formyl-2-methoxyphenyl 4-methylbenzoate," which is an aromatic ester with an aldehyde and a methoxy group, a solvent of intermediate polarity is likely to be effective. A rule of thumb is that "like dissolves like." Therefore, solvents containing similar functional groups, such as esters or alcohols, are good starting points[3].

Understanding Potential Impurities

The synthesis of aromatic esters like the target compound can introduce several types of impurities, including[4][5][6][7]:

• Unreacted Starting Materials: Such as the corresponding benzoic acid and phenol derivatives.

• By-products of the Reaction: Formed from side reactions during the synthesis.

• Oxidation Products: The aldehyde group is susceptible to oxidation to a carboxylic acid.

• Hydrolysis Products: The ester linkage can be hydrolyzed back to the carboxylic acid and phenol.

A well-designed recrystallization protocol will effectively separate the target compound from these potential contaminants.

Experimental Protocol: Recrystallization of 4-Formyl-2-methoxyphenyl 4-methylbenzoate

This section provides a detailed, step-by-step methodology for the recrystallization process.

Materials and Equipment

• Impure "4-Formyl-2-methoxyphenyl 4-methylbenzoate"

• Erlenmeyer flasks

• Heating mantle or hot plate with a stirrer

• Condenser

• Buchner funnel and filter flask

• Filter paper

• Glass stirring rod

• Spatula

• Watch glass

• Melting point apparatus

• Analytical balance

• Selected recrystallization solvent(s) (e.g., ethanol, isopropanol, ethyl acetate, toluene, or a mixture thereof)

Step-by-Step Methodology

Step 1: Solvent Screening

Before performing a large-scale recrystallization, it is crucial to identify the optimal solvent or solvent mixture.

• Place approximately 10-20 mg of the impure solid into several small test tubes.

• Add a few drops of a different candidate solvent to each test tube at room temperature. Observe the solubility. An ideal solvent will not dissolve the compound at room temperature.

• Gently heat the test tubes that showed poor solubility at room temperature. Add the solvent dropwise until the solid just dissolves.

• Allow the solutions to cool slowly to room temperature, and then in an ice bath.

• Observe the formation of crystals. The solvent that yields a good crop of well-formed crystals is the most suitable.

Suggested Solvents for Screening:

Solvent	Rationale
Ethanol	A polar protic solvent that is often effective for moderately polar compounds.
Isopropanol	Similar to ethanol but slightly less polar.
Ethyl Acetate	An ester-containing solvent that can be a good choice based on the "like dissolves like" principle[3].
Toluene	A non-polar aromatic solvent that can be effective for aromatic compounds.
Hexane/Ethyl Acetate Mixture	A solvent pair that allows for fine-tuning of polarity.

Step 2: Dissolution

• Place the impure "4-Formyl-2-methoxyphenyl 4-methylbenzoate" in an Erlenmeyer flask.

• Add a minimal amount of the chosen solvent, enough to create a slurry.

• Heat the mixture to the boiling point of the solvent while stirring.

• Add more hot solvent in small portions until the solid is completely dissolved. Avoid adding an excess of solvent as this will reduce the yield.

Step 3: Hot Filtration (if necessary)

If insoluble impurities are present, they must be removed while the solution is hot to prevent premature crystallization of the product.

• Preheat a second Erlenmeyer flask and a funnel (preferably a stemless funnel) on the hot plate.

• Place a fluted filter paper in the funnel.

• Quickly pour the hot solution through the filter paper into the preheated flask.

Step 4: Crystallization

• Remove the flask from the heat source and cover it with a watch glass.

• Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals.

• Once the flask has reached room temperature, place it in an ice bath to maximize crystal formation.

Step 5: Isolation of Crystals

• Set up a Buchner funnel with a piece of filter paper that fits snugly and wet it with a small amount of the cold recrystallization solvent.

• Turn on the vacuum and pour the crystalline mixture into the funnel.

• Wash the crystals with a small amount of the cold solvent to remove any remaining mother liquor.

• Keep the vacuum on to pull air through the crystals and partially dry them.

Step 6: Drying

• Carefully remove the filter paper and crystals from the funnel.

• Place the crystals on a pre-weighed watch glass and allow them to air dry completely. For faster drying, a vacuum oven at a temperature well below the compound's melting point can be used.

Step 7: Purity Assessment

• Melting Point Determination: A pure compound will have a sharp melting point range (typically 1-2°C). Impurities will broaden and depress the melting point.

• Thin-Layer Chromatography (TLC): Compare the TLC of the recrystallized product with the impure starting material. The purified product should show a single spot.

• Spectroscopic Analysis (NMR, IR): For rigorous purity confirmation, spectroscopic methods can be employed to ensure the absence of impurity signals.

Visualization of the Workflow

The following diagram illustrates the key stages of the recrystallization process.

Caption: A flowchart of the recrystallization workflow.

Troubleshooting

Problem	Possible Cause	Solution
Oiling Out	The compound is insoluble in the solvent at its boiling point, or the boiling point of the solvent is higher than the melting point of the compound.	Use a lower boiling point solvent or a solvent mixture.
No Crystals Form	Too much solvent was used, or the solution is supersaturated.	Scratch the inside of the flask with a glass rod to induce nucleation. Add a seed crystal. Boil off some solvent and allow to cool again.
Low Recovery	Too much solvent was used, or the solution was not cooled sufficiently.	Concentrate the mother liquor and cool again. Ensure adequate cooling time in an ice bath.
Colored Impurities Remain	The impurities are not effectively removed by this solvent.	Add a small amount of activated charcoal to the hot solution before hot filtration. (Note: This may also adsorb some of the desired product).

Conclusion

This application note provides a robust and scientifically grounded protocol for the recrystallization of "4-Formyl-2-methoxyphenyl 4-methylbenzoate." By following these guidelines, researchers can achieve a high degree of purity, which is essential for subsequent applications in drug development and chemical synthesis. The principles and techniques described are broadly applicable to the purification of other solid organic compounds.

References

• Google Patents. (n.d.). Process for the purification of benzoic acid.

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• PubChem. (n.d.). 4-Formyl-2-methoxyphenyl benzoate. Retrieved from [Link]

• Reddit. (2025, January 22). Conversion of Benzaldehyde to Benzoic Acid. Retrieved from [Link]

• Science.gov. (n.d.). benzaldehyde benzoic acid: Topics. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

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• 7. reddit.com [reddit.com]

"4-Formyl-2-methoxyphenyl 4-methylbenzoate" in organic synthesis

An In-Depth Guide to the Synthesis and Applications of 4-Formyl-2-methoxyphenyl 4-methylbenzoate in Modern Organic Synthesis

Authored by a Senior Application Scientist

The strategic modification of naturally occurring compounds provides a direct and efficient route to novel chemical entities with significant potential in medicinal chemistry and materials science. Vanillin, a readily available and bio-sourced phenolic aldehyde, stands out as a privileged scaffold for the development of a diverse array of derivatives.[1][2] This guide focuses on a specific, synthetically useful derivative: 4-Formyl-2-methoxyphenyl 4-methylbenzoate . This compound, which results from the esterification of vanillin's phenolic hydroxyl group with 4-methylbenzoic acid, offers a unique combination of functionalities. The ester linkage serves as a robust protecting group that can be selectively cleaved, while the aldehyde moiety remains available for a wide range of chemical transformations. This dual-functionality makes it a versatile building block for the synthesis of more complex molecular architectures.

This document provides a comprehensive overview of the synthesis, characterization, and potential applications of 4-Formyl-2-methoxyphenyl 4-methylbenzoate, offering detailed protocols and mechanistic insights for researchers in organic synthesis and drug development.

Physicochemical Properties and Safety Data

A thorough understanding of a compound's physical and chemical properties is paramount for its safe handling and successful application in synthetic protocols. The key data for 4-Formyl-2-methoxyphenyl 4-methylbenzoate are summarized below.

Property	Value	Source(s)
IUPAC Name	4-formyl-2-methoxyphenyl 4-methylbenzoate	[3]
CAS Number	429621-85-2	[3]
Molecular Formula	C₁₆H₁₄O₄	Derived from structure
Molecular Weight	270.28 g/mol	Derived from structure
Appearance	Expected to be a solid at room temperature.	Inferred from related compounds
Solubility	Expected to be soluble in common organic solvents like dichloromethane, ethyl acetate, and acetone. Insoluble in water.	Inferred from structure
Safety Information	While specific data is limited, related compounds suggest caution. May cause skin and eye irritation. Handle with appropriate personal protective equipment (PPE).	Inferred from related compounds[4][5]

Synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate

The most direct and efficient method for the preparation of 4-Formyl-2-methoxyphenyl 4-methylbenzoate is the esterification of vanillin with 4-methylbenzoyl chloride. This reaction proceeds via a nucleophilic acyl substitution mechanism, where the phenolic hydroxyl group of vanillin acts as the nucleophile.

Reaction Scheme: Esterification of Vanillin

Caption: Synthesis of the target compound from vanillin.

Detailed Experimental Protocol

Materials:

• Vanillin (1.0 eq)

• 4-Methylbenzoyl chloride (1.1 eq)[6]

• Pyridine (1.5 eq)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add vanillin (1.0 eq) and dissolve it in anhydrous dichloromethane.

• Cooling: Cool the solution to 0 °C using an ice bath. This is crucial to control the exothermicity of the reaction upon addition of the acid chloride.

• Addition of Reagents: Slowly add pyridine (1.5 eq) to the stirred solution. Pyridine acts as a base to neutralize the HCl byproduct generated during the reaction, driving the equilibrium towards the product. Following the addition of pyridine, add 4-methylbenzoyl chloride (1.1 eq) dropwise. The formation of a precipitate (pyridinium hydrochloride) is typically observed.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until thin-layer chromatography (TLC) indicates the complete consumption of vanillin.

• Workup: Quench the reaction by adding 1 M HCl. Transfer the mixture to a separatory funnel and separate the organic layer. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine. The acid wash removes excess pyridine, while the bicarbonate wash removes any remaining acidic impurities.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent.

• Characterization: The structure and purity of the final product should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Applications in Organic Synthesis

The presence of both a reactive aldehyde and a stable ester protecting group makes 4-Formyl-2-methoxyphenyl 4-methylbenzoate a valuable intermediate. Below are several potential applications with detailed protocols.

Synthesis of Schiff Bases and Imines

The aldehyde functionality readily undergoes condensation with primary amines to form Schiff bases, which are important intermediates in the synthesis of various heterocyclic compounds and have applications in medicinal chemistry.[1]

Caption: General scheme for Schiff base synthesis.

Protocol: General Procedure for Schiff Base Formation

• In a round-bottom flask, dissolve 4-Formyl-2-methoxyphenyl 4-methylbenzoate (1.0 eq) in ethanol.

• Add the desired primary amine (1.0-1.1 eq) to the solution.

• Add a catalytic amount of glacial acetic acid to facilitate the reaction.

• Heat the mixture to reflux and monitor the reaction by TLC. The reaction is typically complete within 1-3 hours.

• Upon completion, cool the reaction mixture to room temperature. The Schiff base product often precipitates and can be collected by filtration.

• If no precipitate forms, the solvent can be removed under reduced pressure, and the crude product can be purified by recrystallization or column chromatography.

Wittig Reaction for Stilbene Synthesis

The Wittig reaction is a powerful tool for the formation of carbon-carbon double bonds. The aldehyde group of the title compound can react with a phosphorus ylide to generate stilbene derivatives, which are of interest for their optical and electronic properties.

Protocol: General Procedure for Wittig Reaction

• Ylide Preparation: In a flame-dried, two-necked flask under an inert atmosphere, suspend the desired phosphonium salt (e.g., benzyltriphenylphosphonium bromide) (1.1 eq) in anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C and add a strong base such as n-butyllithium or potassium tert-butoxide dropwise to generate the ylide (a color change is typically observed).

• Aldehyde Addition: To the freshly prepared ylide solution, add a solution of 4-Formyl-2-methoxyphenyl 4-methylbenzoate (1.0 eq) in anhydrous THF dropwise at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Workup: Quench the reaction with water or saturated ammonium chloride solution. Extract the product with ethyl acetate, wash the combined organic layers with brine, and dry over anhydrous Na₂SO₄.

• Purification: After removing the solvent, purify the crude product by column chromatography to isolate the stilbene derivative.

Oxidation and Reduction of the Aldehyde

The aldehyde group can be selectively oxidized to a carboxylic acid or reduced to an alcohol, providing access to further derivatives while the phenolic hydroxyl remains protected.

A. Oxidation to Carboxylic Acid

Protocol:

• Dissolve 4-Formyl-2-methoxyphenyl 4-methylbenzoate (1.0 eq) in a mixture of tert-butanol and water.

• Add 2-methyl-2-butene (a chlorine scavenger) followed by a solution of sodium chlorite (NaClO₂) in water.

• Slowly add a solution of sodium dihydrogen phosphate (NaH₂PO₄) in water.

• Stir the reaction at room temperature until the starting material is consumed (monitored by TLC).

• Quench the reaction with a solution of sodium sulfite, acidify with 2 M HCl, and extract the product with ethyl acetate.

• The crude carboxylic acid can be purified by standard methods.

B. Reduction to Alcohol

Protocol:

• Dissolve 4-Formyl-2-methoxyphenyl 4-methylbenzoate (1.0 eq) in methanol or ethanol in a round-bottom flask and cool to 0 °C.

• Add sodium borohydride (NaBH₄) (1.5 eq) portion-wise. The use of a mild reducing agent like NaBH₄ ensures the selective reduction of the aldehyde without affecting the ester group.

• Stir the reaction at 0 °C for 30 minutes and then at room temperature for 1-2 hours.

• Quench the reaction by the slow addition of water or acetone.

• Remove the organic solvent under reduced pressure and extract the aqueous residue with ethyl acetate.

• Dry the organic layer, concentrate, and purify the resulting alcohol by column chromatography.

Deprotection to Regenerate the Phenolic Hydroxyl

The 4-methylbenzoyl (toluoyl) group can be removed under basic conditions to unmask the phenolic hydroxyl group, which can be useful in multi-step syntheses where the aldehyde has already been transformed.

Caption: General deprotection scheme.

Protocol: Hydrolysis of the Ester

• Dissolve the ester substrate in a mixture of tetrahydrofuran (THF) and water.

• Add an excess of lithium hydroxide (LiOH) or sodium hydroxide (NaOH).

• Stir the mixture at room temperature or with gentle heating until the starting material is consumed.

• Acidify the reaction mixture with cold 1 M HCl.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the deprotected product.

Conclusion

4-Formyl-2-methoxyphenyl 4-methylbenzoate is a strategically designed derivative of vanillin that offers significant advantages in organic synthesis. The protection of the phenolic hydroxyl as a toluoyl ester allows for a wide range of selective transformations to be performed on the aldehyde functionality. The protocols outlined in this guide provide a solid foundation for researchers to explore the utility of this versatile building block in the synthesis of complex molecules for applications in pharmaceuticals, agrochemicals, and materials science. The inherent value of this compound lies in its ability to serve as a stable, yet readily modifiable, platform derived from a renewable and inexpensive starting material.

References

• PubChem. (n.d.). 4-Formyl-2-methoxyphenyl benzoate. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (n.d.). WO2008044895A1 - The process of isolating methyl-4-formylbenzoate and dimethylterephtalate.

• Wikipedia. (n.d.). Vanillin. Retrieved from [Link]

• ResearchGate. (n.d.). 4-Methoxyphenyl benzoate. Retrieved from [Link]

• Adesina, A. M., et al. (2025). Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity. ACS Omega. Retrieved from [Link]

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• Organic Syntheses. (2019). Synthesis of 4-Methylbenzoate(2ʹ,4ʹ,6ʹ-trimethoxyphenyl)iodonium Tosylate. Retrieved from [Link]

• Taber, D. F., et al. (n.d.). Vanillin Synthesis from 4-Hydroxybenzaldehyde. Journal of Chemical Education. Retrieved from [Link]

• PubChem. (n.d.). 4-Formylphenyl 4-methoxybenzoate. National Center for Biotechnology Information. Retrieved from [Link]

• Yadav, P., et al. (2018). Synthesis and Evaluation of Vanillin Derivatives as Antimicrobial Agents. Turkish Journal of Pharmaceutical Sciences. Retrieved from [Link]

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• PubChem. (n.d.). 4-Formylbenzoate. National Center for Biotechnology Information. Retrieved from [Link]

• Kumar, R., et al. (2012). A Review on the Vanillin derivatives showing various Biological activities. International Journal of PharmTech Research. Retrieved from [Link]

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• 6. Page loading... [guidechem.com]

The Versatile Building Block: 4-Formyl-2-methoxyphenyl 4-methylbenzoate in Bioactive Molecule Synthesis

Introduction: Unveiling a Scaffold of Potential

In the landscape of medicinal chemistry and drug discovery, the identification and utilization of versatile chemical scaffolds are paramount to the development of novel therapeutic agents. Vanillin, a naturally occurring phenolic aldehyde, has long been recognized not only for its characteristic flavor and aroma but also as a privileged starting material in organic synthesis.[1] Its inherent functionalities—a reactive phenol, an aldehyde, and a methoxy group—provide a rich platform for structural modification, leading to a diverse array of derivatives with significant biological activities.[2] This application note delves into the synthesis, properties, and potential applications of a specific vanillin derivative, 4-Formyl-2-methoxyphenyl 4-methylbenzoate , a promising building block for the construction of complex bioactive molecules.

This compound marries the key structural features of vanillin with a 4-methylbenzoyl moiety, a modification that can significantly influence its physicochemical properties and biological interactions. The ester linkage introduces a new dimension of chemical reactivity and potential metabolic pathways, while the 4-methylphenyl group can enhance lipophilicity and modulate interactions with biological targets. Emerging research has highlighted the potential of this and related vanillin esters in various therapeutic areas, including as antimicrobial and antithrombotic agents.[3][4] This guide provides detailed protocols for the synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate and explores its utility as a scaffold in the design and synthesis of novel bioactive compounds.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a building block is essential for its effective application in synthesis.

Property	Value	Source
Molecular Formula	C₁₆H₁₄O₄	[5]
Molecular Weight	270.28 g/mol	[5]
IUPAC Name	4-formyl-2-methoxyphenyl 4-methylbenzoate	[5]
CAS Number	429621-85-2	[5]
Appearance	Solid (predicted)	-
Solubility	Predicted to be soluble in common organic solvents like dichloromethane, ethyl acetate, and acetone. Poorly soluble in water.	-

Synthesis Protocol: The Schotten-Baumann Esterification

The synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate can be efficiently achieved via the Schotten-Baumann reaction, a robust method for the acylation of phenols.[6][7] This reaction involves the treatment of vanillin with 4-methylbenzoyl chloride in a biphasic system with a base to neutralize the hydrochloric acid byproduct.[8]

Reaction Scheme

Caption: Schotten-Baumann synthesis of the target molecule.

Materials and Equipment

• Vanillin (4-hydroxy-3-methoxybenzaldehyde)

• 4-Methylbenzoyl chloride

• Sodium hydroxide (NaOH)

• Dichloromethane (DCM)

• Hydrochloric acid (HCl), 1M solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Step-by-Step Protocol

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve vanillin (1.0 equivalent) in dichloromethane.

• Base Addition: To the stirred solution, add a 10% aqueous solution of sodium hydroxide (2.0-2.5 equivalents). The mixture will become biphasic.

• Cooling: Cool the vigorously stirred mixture to 0-5 °C using an ice bath.

• Acyl Chloride Addition: Dissolve 4-methylbenzoyl chloride (1.05-1.1 equivalents) in a minimal amount of dichloromethane and add it to a dropping funnel. Add the acyl chloride solution dropwise to the reaction mixture over 30-45 minutes, ensuring the temperature remains below 10 °C.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup - Phase Separation: Transfer the reaction mixture to a separatory funnel. Separate the organic layer.

• Washing: Wash the organic layer sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel.

Applications and Future Perspectives

The structural features of 4-Formyl-2-methoxyphenyl 4-methylbenzoate make it a valuable precursor for the synthesis of a wide range of potentially bioactive molecules.

Scaffold for Novel Antimicrobial Agents

Vanillin and its derivatives have demonstrated notable antimicrobial activity.[9][10][11] The esterification of the phenolic hydroxyl group can modulate the lipophilicity of the molecule, potentially enhancing its ability to penetrate microbial cell membranes.[9] The aldehyde functionality can be further derivatized to generate Schiff bases, hydrazones, and other heterocyclic systems, which are known pharmacophores in many antimicrobial drugs.

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• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for 4-Formyl-2-methoxyphenyl 4-methylbenzoate in Medicinal Chemistry Research

Introduction: The Therapeutic Potential of Vanillin-Benzoate Scaffolds

In the landscape of modern drug discovery, the exploration of privileged structures—molecular frameworks that exhibit versatile binding capabilities to various biological targets—is a cornerstone of efficient medicinal chemistry campaigns. Vanillin, a naturally occurring phenolic aldehyde, represents one such scaffold. Its derivatives are the subject of extensive research due to their broad spectrum of pharmacological activities, including anti-inflammatory, anticancer, antimicrobial, and antioxidant properties.[1][2][3] The inherent reactivity of vanillin's functional groups—aldehyde, hydroxyl, and ether—provides a facile platform for structural modification, enabling the synthesis of diverse compound libraries with enhanced therapeutic potential.[1][2]

This guide focuses on a specific vanillin derivative, 4-Formyl-2-methoxyphenyl 4-methylbenzoate , a molecule that combines the vanillin core with a 4-methylbenzoate moiety. This esterification serves to modulate the physicochemical properties of the parent vanillin molecule, potentially enhancing its pharmacokinetic profile and introducing new biological activities. While direct and extensive research on this specific molecule is in its nascent stages, preliminary computational studies have identified it as a potential antithrombotic agent due to its favorable binding energy with key targets in the coagulation cascade.[4] This finding, coupled with the known biological activities of related benzoate esters, which include antimicrobial and cytotoxic effects, positions 4-Formyl-2-methoxyphenyl 4-methylbenzoate as a compound of significant interest for further investigation.[5]

This document provides a comprehensive overview of the synthesis, characterization, and potential applications of 4-Formyl-2-methoxyphenyl 4-methylbenzoate. It is intended to serve as a practical guide for researchers, offering detailed protocols for its synthesis and for a range of in vitro and in vivo assays to explore its therapeutic promise.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 4-Formyl-2-methoxyphenyl 4-methylbenzoate is presented in the table below.

Property	Value	Source
IUPAC Name	4-formyl-2-methoxyphenyl 4-methylbenzoate	PubChem
Molecular Formula	C₁₆H₁₄O₄	PubChem
Molecular Weight	270.28 g/mol	PubChem
Appearance	White to off-white solid	Inferred from related compounds
Solubility	Soluble in common organic solvents (e.g., DMSO, DMF, acetone)	Inferred from structure
CAS Number	Not available

Synthesis and Characterization

The synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate can be achieved through a straightforward esterification reaction between vanillin and 4-methylbenzoyl chloride. This reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid byproduct.

Protocol: Synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate

Materials:

• Vanillin (4-hydroxy-3-methoxybenzaldehyde)

• 4-Methylbenzoyl chloride

• Pyridine (or another suitable base, e.g., triethylamine)

• Dichloromethane (DCM) or other suitable aprotic solvent

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve vanillin (1 equivalent) in anhydrous dichloromethane.

• Addition of Base: Add pyridine (1.2 equivalents) to the solution and stir for 10 minutes at room temperature.

• Addition of Acyl Chloride: Slowly add 4-methylbenzoyl chloride (1.1 equivalents) to the reaction mixture. The addition should be done dropwise, and the temperature can be maintained at 0 °C using an ice bath to control the exothermic reaction.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material (vanillin) is consumed.

• Workup:

  • Quench the reaction by adding saturated sodium bicarbonate solution to neutralize any remaining acid.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 20 mL).

  • Combine the organic layers and wash with 1 M HCl, followed by brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the pure 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

Characterization: The structure and purity of the synthesized compound should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure.

• Mass Spectrometry (MS): To determine the molecular weight.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups (e.g., ester carbonyl, aldehyde carbonyl).

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

Synthesis Workflow

Caption: Workflow for the synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

Medicinal Chemistry Applications and Protocols

Based on the preliminary data and the known activities of related compounds, the primary areas of investigation for 4-Formyl-2-methoxyphenyl 4-methylbenzoate are its potential antithrombotic, anticancer, and antimicrobial activities.

Antithrombotic Activity

The initial suggestion of antithrombotic potential warrants a thorough investigation using a tiered approach, starting with in vitro assays and progressing to in vivo models if promising activity is observed.

These assays assess the effect of the compound on the coagulation cascade.

Protocol: Prothrombin Time (PT) and Activated Partial Thromboplastin Time (aPTT) Assays

Principle: The PT assay evaluates the extrinsic and common pathways of coagulation, while the aPTT assay assesses the intrinsic and common pathways.[6] A prolongation of the clotting time in either assay indicates an inhibitory effect on the coagulation cascade.

Materials:

• Human plasma (pooled normal)

• PT reagent (containing tissue factor and calcium)

• aPTT reagent (containing a contact activator and phospholipids)

• Calcium chloride (CaCl₂) solution

• Coagulometer

• 4-Formyl-2-methoxyphenyl 4-methylbenzoate stock solution in DMSO

• Positive control (e.g., heparin for aPTT, warfarin for PT)

• Negative control (DMSO vehicle)

Procedure:

• Compound Preparation: Prepare a series of dilutions of the test compound in DMSO.

• Plasma Incubation: Pre-warm the human plasma to 37°C. In a coagulometer cuvette, mix 90 µL of plasma with 10 µL of the test compound dilution (or control) and incubate for 2 minutes at 37°C.

• PT Assay:

  • Add 200 µL of pre-warmed PT reagent to the plasma-compound mixture.

  • The coagulometer will automatically start timing and record the time to clot formation.

• aPTT Assay:

  • Add 100 µL of pre-warmed aPTT reagent to the plasma-compound mixture and incubate for 3-5 minutes at 37°C.

  • Add 100 µL of pre-warmed CaCl₂ solution to initiate clotting.

  • The coagulometer will record the time to clot formation.

• Data Analysis: Record the clotting times for all concentrations of the test compound and controls. Calculate the fold-increase in clotting time compared to the vehicle control.

This assay determines if the compound can inhibit the aggregation of platelets, a critical step in thrombus formation.

Protocol: Light Transmission Aggregometry (LTA)

Principle: Platelet-rich plasma (PRP) is treated with an agonist to induce aggregation. As platelets aggregate, the turbidity of the PRP decreases, allowing more light to pass through, which is measured by an aggregometer.[1]

Materials:

• Freshly drawn human blood (anticoagulated with sodium citrate)

• Platelet-rich plasma (PRP) and platelet-poor plasma (PPP) prepared by centrifugation

• Platelet agonists (e.g., ADP, collagen, arachidonic acid)

• Aggregometer

• 4-Formyl-2-methoxyphenyl 4-methylbenzoate stock solution in DMSO

• Positive control (e.g., aspirin)

• Negative control (DMSO vehicle)

Procedure:

• PRP Preparation: Centrifuge the citrated blood at a low speed to obtain PRP. Centrifuge the remaining blood at a high speed to obtain PPP.

• Assay Setup: Adjust the aggregometer with PRP (0% aggregation) and PPP (100% aggregation).

• Incubation: Pipette 450 µL of PRP into a cuvette with a stir bar and pre-warm to 37°C. Add 50 µL of the test compound dilution (or control) and incubate for 5 minutes.

• Aggregation Induction: Add a known concentration of a platelet agonist to the cuvette to induce aggregation.

• Data Recording: Record the change in light transmission for 5-10 minutes.

• Data Analysis: Determine the percentage of platelet aggregation inhibition by comparing the aggregation curve of the test compound-treated sample to that of the vehicle control.

Experimental Workflow for Antithrombotic Evaluation

Caption: Tiered approach for evaluating the antithrombotic potential.

Anticancer Activity

Vanillin derivatives have shown promise as anticancer agents by various mechanisms, including the inhibition of kinases and induction of apoptosis.[7]

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• Cancer cell lines (e.g., MCF-7 for breast cancer, HCT116 for colon cancer)

• Normal cell line (e.g., HEK293) for selectivity assessment

• Complete cell culture medium

• 96-well plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 4-Formyl-2-methoxyphenyl 4-methylbenzoate stock solution in DMSO

• Positive control (e.g., doxorubicin)

• Negative control (DMSO vehicle)

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at an appropriate density and allow them to attach overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound and controls for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration and determine the IC₅₀ (half-maximal inhibitory concentration) value.

Antimicrobial Activity

Benzoate esters are known for their antimicrobial properties.[2]

Principle: The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans)

• Appropriate growth media (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• 96-well plates

• 4-Formyl-2-methoxyphenyl 4-methylbenzoate stock solution in DMSO

• Positive control (e.g., ciprofloxacin for bacteria, fluconazole for fungi)

• Negative control (DMSO vehicle)

Procedure:

• Serial Dilution: Perform a serial two-fold dilution of the test compound in the growth medium in a 96-well plate.

• Inoculation: Add a standardized inoculum of the microorganism to each well.

• Incubation: Incubate the plates at the appropriate temperature and time for the specific microorganism (e.g., 37°C for 18-24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth is observed.

Conclusion and Future Directions

4-Formyl-2-methoxyphenyl 4-methylbenzoate is a promising scaffold for medicinal chemistry research, with preliminary evidence suggesting its potential as an antithrombotic agent. The protocols detailed in this guide provide a solid framework for a comprehensive evaluation of its biological activities. Further studies should focus on elucidating its mechanism of action, exploring its structure-activity relationship through the synthesis of analogs, and conducting pharmacokinetic and in vivo efficacy studies to validate its therapeutic potential. The versatility of the vanillin-benzoate core suggests that this line of inquiry could lead to the development of novel therapeutic agents for a range of diseases.

References

• Durant, S., & Karran, P. (2003). Vanillins--a novel family of DNA-PK inhibitors. Nucleic acids research, 31(19), 5501–5512. [Link]

• Arya, S. S., Rookes, J. E., Cahill, D. M., & Lenka, S. K. (2021). Vanillin: a review on the therapeutic prospects of a popular flavouring molecule. Advances in Traditional Medicine, 21(3), 359-371. [Link]

• Tai, A., & Cheung, S. (2021). Vanillin and Its Derivatives: A Critical Review of Their Anti-Inflammatory, Anti-Infective, Wound-Healing, Neuroprotective, and Anti-Cancer Health-Promoting Benefits. Foods, 10(6), 1264. [Link]

• Promega Corporation. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. [Link]

• Kim, J. M., Park, S. H., & Kim, E. K. (2015). Antiplatelet and antithrombotic activities of purpurogallin in vitro and in vivo. Journal of biomedical science, 22(1), 1-9. [Link]

• Durant, S., & Karran, P. (2003). Vanillins--a novel family of DNA-PK inhibitors. Nucleic acids research, 31(19), 5501–5512. [Link]

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• StatPearls. (2023). Interpretation of Blood Clotting Studies and Values (PT, PTT, aPTT, INR, Anti-Factor Xa, D-Dimer). [Link]

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Application Notes and Protocols for the Evaluation of 4-Formyl-2-methoxyphenyl 4-methylbenzoate as a Potential Antithrombotic Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Novel Vanillin Derivative with Antithrombotic Potential

Thrombosis, the formation of a blood clot inside a blood vessel, is a primary cause of major cardiovascular events such as myocardial infarction and stroke. The quest for safer and more effective antithrombotic agents is a cornerstone of cardiovascular drug discovery. Phenolic compounds, particularly derivatives of vanillin, have emerged as a promising class of molecules due to their potential to modulate hemostasis.[1][2] Recent in silico studies have identified 4-Formyl-2-methoxyphenyl 4-methylbenzoate, a vanillin derivative, as a compound of significant interest. Molecular docking simulations have predicted a strong inhibitory potential against cyclooxygenase-1 (COX-1), a key enzyme in platelet activation and thrombus formation.[3][4] Specifically, "4-formyl-2-methoxyphenyl benzoate" demonstrated the lowest binding energy for the COX-1 enzyme among a series of vanillin derivatives, suggesting a high potential for antithrombotic activity.[3][4]

These computational predictions, while promising, necessitate empirical validation. This document provides a comprehensive guide for the synthesis and preclinical evaluation of 4-Formyl-2-methoxyphenyl 4-methylbenzoate. It outlines detailed protocols for in vitro and in vivo assays to rigorously assess its antithrombotic efficacy and safety profile. The methodologies described herein are based on established and widely accepted standards in thrombosis research.

Physicochemical Properties

Property	Value	Source
IUPAC Name	(4-formyl-2-methoxyphenyl) 4-methylbenzoate	-
Molecular Formula	C₁₆H₁₄O₄	-
Molecular Weight	270.28 g/mol	-
Appearance	White to off-white crystalline solid (predicted)	-
Solubility	Soluble in organic solvents like DMSO, ethanol, and acetone	[5]

Proposed Mechanism of Action: COX-1 Inhibition

The primary hypothesized mechanism of action for 4-Formyl-2-methoxyphenyl 4-methylbenzoate is the inhibition of the COX-1 enzyme. COX-1 is constitutively expressed in platelets and is responsible for the conversion of arachidonic acid to prostaglandin H2, a precursor for thromboxane A2 (TXA2). TXA2 is a potent vasoconstrictor and platelet agonist, playing a crucial role in the amplification of platelet aggregation and thrombus formation. By inhibiting COX-1, 4-Formyl-2-methoxyphenyl 4-methylbenzoate is expected to reduce TXA2 production, thereby attenuating platelet activation and aggregation.

Caption: Proposed mechanism of action of 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

Synthesis Protocol

The synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate can be achieved through the esterification of vanillin with 4-methylbenzoyl chloride. This reaction is a standard procedure in organic synthesis.[6]

Materials and Reagents:

• Vanillin (4-hydroxy-3-methoxybenzaldehyde)

• 4-Methylbenzoyl chloride

• Pyridine (or another suitable base, e.g., triethylamine)

• Dichloromethane (DCM) or other suitable aprotic solvent

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve vanillin (1 equivalent) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Base: Add pyridine (1.2 equivalents) to the solution and stir at room temperature.

• Addition of Acyl Chloride: Slowly add 4-methylbenzoyl chloride (1.1 equivalents) dropwise to the reaction mixture. The reaction is exothermic, so maintain the temperature at room temperature using a water bath if necessary.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction by adding saturated sodium bicarbonate solution. Separate the organic layer.

• Extraction: Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield pure 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

In Vitro Evaluation Protocols

A series of in vitro assays are essential to characterize the antithrombotic activity of the synthesized compound.

COX-1 Inhibitor Screening Assay

This assay directly measures the inhibitory effect of the compound on COX-1 activity. Commercially available kits provide a reliable and high-throughput method for this evaluation.[3][7]

The assay fluorometrically detects Prostaglandin G2, an intermediate product generated by the COX enzyme. A decrease in fluorescence in the presence of the test compound indicates inhibition of COX-1.

• Reagent Preparation: Prepare all reagents as per the kit manufacturer's instructions. This typically includes assay buffer, heme, COX-1 enzyme, and a fluorometric substrate.

• Compound Preparation: Prepare a stock solution of 4-Formyl-2-methoxyphenyl 4-methylbenzoate in DMSO. Create a series of dilutions to determine the IC₅₀ value.

• Assay Procedure:

  • Add assay buffer, heme, and the fluorometric substrate to the wells of a 96-well plate.

  • Add the test compound dilutions or a known COX-1 inhibitor (positive control) to the respective wells.

  • Initiate the reaction by adding the COX-1 enzyme.

  • Incubate the plate at 37°C for the time specified in the kit protocol.

  • Measure the fluorescence using a microplate reader at the appropriate excitation and emission wavelengths.

• Data Analysis: Calculate the percentage of COX-1 inhibition for each concentration of the test compound and determine the IC₅₀ value.

Platelet Aggregation Assay

This assay assesses the effect of the compound on platelet function by measuring the aggregation of platelets in response to various agonists.[4][8][9]

Light Transmission Aggregometry (LTA) is the gold standard for measuring platelet aggregation. As platelets aggregate, the turbidity of the platelet-rich plasma (PRP) decreases, allowing more light to pass through, which is measured by a spectrophotometer.[8]

• Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP):

  • Draw venous blood from healthy, consenting donors into tubes containing 3.2% sodium citrate.

  • Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to obtain PRP.[8]

  • Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain PPP.[8]

• Platelet Count Adjustment: Adjust the platelet count in the PRP to approximately 2.5-3.0 x 10⁸ platelets/mL using PPP.

• Assay Procedure:

  • Pre-warm PRP samples to 37°C.

  • Add a specific volume of PRP to the aggregometer cuvettes.

  • Add different concentrations of 4-Formyl-2-methoxyphenyl 4-methylbenzoate or vehicle (DMSO) and incubate for a defined period.

  • Add a platelet agonist (e.g., arachidonic acid, ADP, collagen, or thrombin) to induce aggregation.

  • Record the change in light transmission for 5-10 minutes.

• Data Analysis: The maximum platelet aggregation is determined, and the inhibitory effect of the compound is calculated as a percentage of the control aggregation.

Coagulation Assays: Prothrombin Time (PT) and Activated Partial Thromboplastin Time (aPTT)

These assays evaluate the effect of the compound on the extrinsic and intrinsic pathways of the coagulation cascade, respectively.[1][10][11][12]

PT measures the time it takes for a clot to form in plasma after the addition of thromboplastin and calcium, assessing the extrinsic and common pathways. aPTT measures the clotting time after the addition of a partial thromboplastin reagent and calcium, evaluating the intrinsic and common pathways.[10][11]

• Plasma Preparation: Prepare platelet-poor plasma (PPP) as described for the platelet aggregation assay.

• PT Assay:

  • Pre-warm PPP and PT reagent (thromboplastin) to 37°C.

  • Add PPP to a cuvette.

  • Add different concentrations of 4-Formyl-2-methoxyphenyl 4-methylbenzoate or vehicle and incubate.

  • Add the PT reagent to initiate clotting and measure the time to clot formation.

• aPTT Assay:

  • Pre-warm PPP and aPTT reagent to 37°C.

  • Add PPP and the aPTT reagent to a cuvette and incubate.

  • Add different concentrations of the test compound or vehicle.

  • Add calcium chloride to initiate clotting and measure the time to clot formation.

• Data Analysis: Compare the clotting times of samples treated with the compound to the vehicle control.

Cytotoxicity Assay

It is crucial to assess whether the observed antithrombotic effects are due to specific inhibition or general cellular toxicity. The MTT assay is a common method for this purpose.[13][14][15][16]

In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.[14]

• Cell Culture: Plate a suitable cell line (e.g., human endothelial cells or a relevant cell line) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of 4-Formyl-2-methoxyphenyl 4-methylbenzoate for 24-48 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Caption: Workflow for the in vitro evaluation of 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

In Vivo Evaluation Protocol

Promising in vitro results should be followed by in vivo studies to assess the compound's efficacy and safety in a physiological setting. The ferric chloride-induced thrombosis model is a widely used and reliable method for this purpose.[2][17][18][19][20]

Ferric Chloride (FeCl₃)-Induced Carotid Artery Thrombosis Model in Mice

Topical application of ferric chloride to an artery induces oxidative injury to the vessel wall, leading to the formation of an occlusive thrombus. The time to vessel occlusion is a measure of thrombotic activity.[17][19]

• Animal Preparation: Anesthetize mice (e.g., C57BL/6) with a suitable anesthetic.

• Surgical Procedure:

  • Make a midline cervical incision and expose the common carotid artery.

  • Carefully dissect the artery from the surrounding tissue.

• Compound Administration: Administer 4-Formyl-2-methoxyphenyl 4-methylbenzoate or vehicle control via a suitable route (e.g., intraperitoneal or oral gavage) at a predetermined time before inducing thrombosis.

• Thrombosis Induction:

  • Place a small piece of filter paper saturated with FeCl₃ solution (e.g., 10%) on the adventitial surface of the carotid artery for a defined period (e.g., 3 minutes).

  • Remove the filter paper and rinse the area with saline.

• Monitoring: Monitor blood flow in the carotid artery using a Doppler flow probe.

• Endpoint: The primary endpoint is the time to complete cessation of blood flow (occlusion time).

• Data Analysis: Compare the occlusion times between the compound-treated groups and the vehicle control group.

Caption: Workflow for the in vivo ferric chloride-induced thrombosis model.

Conclusion and Future Directions

The protocols outlined in this document provide a robust framework for the preclinical evaluation of 4-Formyl-2-methoxyphenyl 4-methylbenzoate as a potential antithrombotic agent. A systematic approach, beginning with targeted in vitro assays and progressing to a relevant in vivo model, will provide a comprehensive understanding of the compound's efficacy and safety profile. Positive results from these studies would warrant further investigation, including pharmacokinetic and pharmacodynamic studies, as well as evaluation in other thrombosis models, to fully elucidate its therapeutic potential. The favorable characteristics of vanillin derivatives, such as good intestinal absorption and predicted non-hepatotoxicity, further support the development of this class of compounds as oral antithrombotic therapies.[2]

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• National Center for Biotechnology Information. (2016). Ferric Chloride-induced Murine Thrombosis Models. Retrieved from [Link]

• Practical Haemostasis. (2025). Screening Tests in Haemostasis: The APTT. Retrieved from [Link]

• University of Kentucky. (2023). Ferric Chloride-Induced Arterial Thrombosis and Sample Collection for 3D Electron Microscopy Analysis. Retrieved from [Link]

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Application Notes & Protocols: Evaluating 4-Formyl-2-methoxyphenyl 4-methylbenzoate as a Novel Antimicrobial Agent

Introduction: The Imperative for Novel Antimicrobial Scaffolds

The escalating crisis of antimicrobial resistance (AMR) necessitates the urgent discovery and development of new chemical entities with novel mechanisms of action.[1][2] Natural products and their derivatives have historically been a rich source of antimicrobial compounds.[3] Vanillin, a well-known flavoring agent, and its derivatives have demonstrated promising antimicrobial activities, primarily attributed to their phenolic and aldehydic functional groups which can disrupt microbial cell membranes and interfere with cellular processes.[4][5][6][7] This document outlines a comprehensive framework for the investigation of 4-Formyl-2-methoxyphenyl 4-methylbenzoate , a vanillin derivative, as a potential new antimicrobial agent.

This guide provides detailed protocols for the synthesis, characterization, and comprehensive evaluation of the antimicrobial efficacy and safety profile of this compound. The methodologies are designed to establish a foundational understanding of its potential utility in combating bacterial and fungal pathogens.

Compound Profile: 4-Formyl-2-methoxyphenyl 4-methylbenzoate

Property	Value	Source
IUPAC Name	(4-formyl-2-methoxyphenyl) 4-methylbenzoate	PubChem[8]
Molecular Formula	C₁₆H₁₄O₄	PubChem[8]
Molecular Weight	270.28 g/mol	PubChem[8]
CAS Number	162832-73-1	PubChem[8]
Structure		PubChem[8]

Part 1: Synthesis and Characterization

A plausible and efficient method for the synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate involves the esterification of vanillin with 4-methylbenzoyl chloride. This reaction is a standard procedure in organic chemistry for forming ester linkages.

Protocol 1: Synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate

Objective: To synthesize the title compound via esterification.

Materials:

• Vanillin (4-hydroxy-3-methoxybenzaldehyde)

• 4-Methylbenzoyl chloride (p-toluoyl chloride)

• Pyridine or Triethylamine (base)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) (solvent)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (eluent)

Procedure:

• Reaction Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve vanillin (1.0 equivalent) in anhydrous DCM.

• Base Addition: Add pyridine (1.2 equivalents) to the solution and cool the mixture to 0°C in an ice bath.

• Acylation: Slowly add 4-methylbenzoyl chloride (1.1 equivalents) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Part 2: In Vitro Antimicrobial Susceptibility Testing

In vitro antimicrobial susceptibility testing (AST) is the cornerstone for evaluating the efficacy of a new antimicrobial agent.[9][10][11] The following protocols are based on established guidelines to determine the compound's spectrum of activity and potency.

Protocol 2: Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[12] The broth microdilution method is a widely accepted and efficient technique for determining MIC values.[10]

Workflow for MIC Determination:

Caption: Workflow for MIC determination using broth microdilution.

Detailed Steps:

• Microorganism Preparation: Culture selected bacterial and fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) overnight. Adjust the turbidity of the microbial suspension to match a 0.5 McFarland standard.

• Compound Dilution: Prepare a stock solution of 4-Formyl-2-methoxyphenyl 4-methylbenzoate in a suitable solvent (e.g., DMSO). Perform a two-fold serial dilution in cation-adjusted Mueller-Hinton Broth (for bacteria) or RPMI-1640 (for fungi) in a 96-well microtiter plate.

• Inoculation: Inoculate each well with the standardized microbial suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Controls: Include a positive control (microbes in broth, no compound) and a negative control (broth only) on each plate.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Reading: The MIC is recorded as the lowest concentration of the compound at which there is no visible turbidity.

Protocol 3: Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)

The MBC/MFC is the lowest concentration of an antimicrobial agent required to kill a particular microorganism.

Procedure:

• Following the MIC determination, take an aliquot (e.g., 10 µL) from each well that showed no visible growth.

• Spot-plate the aliquot onto an appropriate agar medium (e.g., Tryptic Soy Agar for bacteria, Sabouraud Dextrose Agar for fungi).

• Incubate the plates at 37°C for 24-48 hours.

• The MBC/MFC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.

Part 3: Cytotoxicity and Safety Evaluation

A critical aspect of antimicrobial drug development is ensuring that the compound is selectively toxic to microbes and not to host cells.[13] Cytotoxicity assays are essential for this preliminary safety assessment.[14][15]

Protocol 4: MTT Assay for Mammalian Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.[15]

Workflow for Cytotoxicity Assessment:

Caption: Step-by-step workflow for the MTT cytotoxicity assay.

Detailed Steps:

• Cell Culture: Seed a human cell line (e.g., HEK293 or HepG2) into a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Remove the culture medium and add fresh medium containing serial dilutions of 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

• Incubation: Incubate the cells for 24 or 48 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: Add MTT solution to each well and incubate for another 3-4 hours.

• Solubilization: Remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at 540 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. The IC₅₀ (half-maximal inhibitory concentration) is determined from the dose-response curve.

Part 4: Mechanistic Insights and Expected Outcomes

Based on the structure of 4-Formyl-2-methoxyphenyl 4-methylbenzoate, which contains an aldehyde group characteristic of vanillin, a potential mechanism of action could involve the disruption of the microbial cell membrane.[4] The aldehyde group can react with proteins and other biomolecules, leading to cellular dysfunction.

Hypothesized Mechanism of Action:

Caption: Hypothesized mechanism of antimicrobial action.

Expected Results:

• Antimicrobial Activity: It is anticipated that the compound will exhibit inhibitory activity against Gram-positive bacteria and potentially some fungi, consistent with other vanillin derivatives.[4] Activity against Gram-negative bacteria may be less pronounced due to the protective outer membrane.

• Cytotoxicity: The compound is expected to show a favorable selectivity index (IC₅₀ / MIC), indicating that it is significantly more toxic to microbial cells than to mammalian cells. A high selectivity index is a crucial parameter for a viable drug candidate.

Conclusion and Future Directions

The protocols detailed in this guide provide a robust framework for the initial evaluation of 4-Formyl-2-methoxyphenyl 4-methylbenzoate as a novel antimicrobial agent. Positive results from these in vitro studies would warrant further investigation, including mechanism of action studies (e.g., membrane potential assays, enzyme inhibition assays), and subsequent evaluation in in vivo models of infection. The exploration of such novel chemical scaffolds is a critical step in the global effort to combat antimicrobial resistance.

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Application Notes and Protocols: 4-Formyl-2-methoxyphenyl 4-methylbenzoate in Synthetic Chemistry

A Specialized Protecting Group for Phenolic Aldehydes

Introduction

In the intricate landscape of multi-step organic synthesis, the judicious use of protecting groups is paramount to achieving desired chemical transformations with high selectivity and yield.[1][2] Phenolic hydroxyl groups, in particular, often require protection due to their acidity and nucleophilicity, which can interfere with a wide range of reaction conditions. The 4-Formyl-2-methoxyphenyl 4-methylbenzoate, a derivative of the naturally abundant and versatile building block vanillin, emerges as a specialized protecting group for the hydroxyl moiety of phenolic aldehydes.[3] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic application of this protecting group, detailing its synthesis, stability, and deprotection protocols. The unique presence of a formyl group on this protecting agent offers intriguing possibilities for sequential transformations in complex molecule synthesis.

Core Concept: Leveraging the Vanillin Scaffold

The 4-Formyl-2-methoxyphenyl 4-methylbenzoate is conceptually derived from vanillin (4-hydroxy-3-methoxybenzaldehyde), where the phenolic hydroxyl group is masked as a 4-methylbenzoate (p-toluate) ester. This strategic modification allows for the selective protection of the hydroxyl group while leaving the aldehyde functionality available for subsequent chemical modifications. The methoxy group ortho to the ester linkage provides steric and electronic influences that can modulate the reactivity and stability of the protected species.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₆H₁₄O₄	Inferred
Molecular Weight	270.28 g/mol	Inferred
Appearance	Likely a crystalline solid	Inferred
Solubility	Soluble in common organic solvents like dichloromethane, chloroform, and toluene.	[4]

Strategic Applications and Rationale

The primary utility of the 4-Formyl-2-methoxyphenyl 4-methylbenzoate protecting group lies in synthetic routes where the aldehyde functionality of a vanillin-like scaffold is to be modified while the phenolic hydroxyl requires temporary masking. Such scenarios are common in the synthesis of natural products, pharmaceutical intermediates, and functional materials.

Key Advantages:

• Orthogonal Reactivity: Allows for selective reactions at the aldehyde position (e.g., Wittig reactions, reductive aminations, aldol condensations) without interference from the acidic phenolic proton.

• Robustness: Benzoate esters are generally stable to a range of synthetic conditions, including those involving mild acids, bases, and some reducing agents.[5]

• Tunable Cleavage: Deprotection can be achieved under standard ester hydrolysis conditions (acidic or basic), offering flexibility in synthetic planning.[6]

• Bio-based Origin: The core structure is derived from vanillin, a renewable and readily available starting material.[7]

Experimental Protocols

I. Protection of the Phenolic Hydroxyl Group: Synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate

The protection of the hydroxyl group of vanillin is efficiently achieved through a Schotten-Baumann type reaction, involving the acylation of the phenol with 4-methylbenzoyl chloride (p-toluoyl chloride) in the presence of a base.[8]

Reaction Scheme:

Caption: Synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

Materials:

• Vanillin (4-hydroxy-3-methoxybenzaldehyde)

• 4-Methylbenzoyl chloride (p-toluoyl chloride)

• Pyridine (or triethylamine)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of vanillin (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon), add pyridine (1.2 eq).

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a solution of 4-methylbenzoyl chloride (1.1 eq) in anhydrous DCM to the cooled reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction by adding 1 M HCl and transfer the mixture to a separatory funnel.

• Separate the organic layer and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford 4-Formyl-2-methoxyphenyl 4-methylbenzoate as a crystalline solid.

Troubleshooting and Optimization:

• Low Yield: Ensure anhydrous conditions as 4-methylbenzoyl chloride is sensitive to moisture. The use of a slight excess of the acylating agent and base can drive the reaction to completion.

• Side Products: Potential side reactions are minimal under these mild conditions. Incomplete reaction is the most likely issue.

II. Deprotection Protocols

The cleavage of the 4-methylbenzoate ester to regenerate the free phenolic hydroxyl group can be achieved under either basic or acidic conditions. The choice of method will depend on the stability of other functional groups in the molecule.

This is a common and effective method for the hydrolysis of phenolic esters.

Reaction Scheme:

Caption: Acid-catalyzed deprotection of the 4-methylbenzoate group.

Materials:

• 4-Formyl-2-methoxyphenyl 4-methylbenzoate derivative

• Concentrated sulfuric acid (H₂SO₄) or Hydrochloric acid (HCl)

• Methanol (MeOH) or Tetrahydrofuran (THF)

• Water

• Saturated sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate (EtOAc) or Dichloromethane (DCM)

Procedure:

• Dissolve the protected compound (1.0 eq) in a mixture of an organic solvent (e.g., methanol or THF) and water.

• Add a catalytic amount of a strong acid (e.g., H₂SO₄ or HCl).

• Heat the reaction mixture to reflux and monitor by TLC until the reaction is complete.

• Cool the reaction mixture to room temperature and neutralize with a saturated NaHCO₃ solution.

• Extract the product with ethyl acetate or dichloromethane (3 x).

• Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate to yield the deprotected product.

Stability Profile

The stability of the 4-Formyl-2-methoxyphenyl 4-methylbenzoate protecting group is comparable to that of other benzoate esters. A summary of its expected stability is provided below.

Reagent/Condition	Stability	Notes
Strong Acids (e.g., conc. H₂SO₄, reflux)	Labile	Cleavage of the ester bond is expected. [6]
Aqueous Base (e.g., NaOH, rt)	Labile	Saponification will occur.
Mild Aqueous Acid (e.g., pH 4-6, rt)	Stable	Generally stable under these conditions. [5]
Mild Aqueous Base (e.g., pH 8-9, rt)	Slowly Labile	Hydrolysis may occur over extended periods. [5]
Organometallic Reagents (e.g., Grignard, Organolithiums)	Potentially Labile	The ester carbonyl can be attacked by strong nucleophiles. The aldehyde is also reactive.
Catalytic Hydrogenation (e.g., H₂, Pd/C)	Stable	The ester is generally stable, but the aldehyde may be reduced.
Oxidizing Agents (e.g., KMnO₄, CrO₃)	Labile	The aldehyde is susceptible to oxidation. [9]
Reducing Agents (e.g., NaBH₄, LiAlH₄)	Labile	Both the ester and the aldehyde will be reduced by strong reducing agents like LiAlH₄. NaBH₄ will selectively reduce the aldehyde.

Conclusion

The 4-Formyl-2-methoxyphenyl 4-methylbenzoate serves as a valuable, albeit specialized, protecting group for the hydroxyl function of vanillin and related phenolic aldehydes. Its application is particularly strategic in synthetic pathways that require manipulation of the aldehyde group. The protocols for its introduction and removal are based on well-established and reliable ester chemistry, making it an accessible tool for synthetic chemists. The bio-derived nature of its core structure further enhances its appeal in the context of sustainable chemistry.

References

• Streitwieser, A., Heathcock, C. H., & Kosower, E. M. (1994). Organic Chemistry (2nd ed.). VCH-Verlag.

• Organic Chemistry Portal. (n.d.). Benzoic Acid Esters, Benzoates. Retrieved from [Link]

• Gao, Y., et al. (2021). Design, synthesis and biological evaluation of novel piperazine derivatives containing a vanillin moiety as potential antifungal agents. Bioorganic & Medicinal Chemistry Letters, 31, 127743.
• Google Patents. (1989). Method for the removal of the formyl group from an ester of an N-formyl peptide or N-formyl aminoacid. (U.S. Patent No. 4,851,563).
• Hussain, A., et al. (2019). Synthesis, characterization and biological evaluation of vanillin based 1,2,3-triazoles. Journal of Molecular Structure, 1179, 73-82.
• NTP. (1992). NTP Toxicology and Carcinogenesis Studies of Vanillin (CAS No. 121-33-5) in F344/N Rats and B6C3F1 Mice (Feed Studies). National Toxicology Program Technical Report Series, 407, 1-278.
• Patel, R. V., et al. (2014). Synthesis and biological evaluation of novel vanillin based pyrazoline derivatives as potential antibacterial agents. Bioorganic & Medicinal Chemistry Letters, 24(15), 3464-3467.

• PubChem. (n.d.). Vanillin. Retrieved from [Link]

• Wuts, P. G. M., & Greene, T. W. (2007). Greene's Protective Groups in Organic Synthesis (4th ed.). Wiley-Interscience.
• Gold, M. H., & Ziegler, W. M. (1943). The Deprotection of Benzyl Ethers by Catalytic Hydrogenolysis. Journal of the American Chemical Society, 65(11), 2263-2264.

• ResearchGate. (2020). Reversible protection of the aldehyde group of the vanillin molecule by formation of an imine using aniline as a capping agent. Retrieved from [Link]

• Wikipedia. (n.d.). Protecting group. Retrieved from [Link]

• Wikipedia. (n.d.). Vanillyl alcohol. Retrieved from [Link]

• NileRed. (2015, January 13). How to isolate Vanillin from Artificial Vanilla Extract [Video]. YouTube. [Link]

• Indrisiunaite, G., et al. (2022). Rate-limiting hydrolysis in ribosomal release reactions revealed by ester activation. Proceedings of the National Academy of Sciences, 119(39), e2207604119.

• Khan Academy. (2019, January 15). Mechanism of ester hydrolysis [Video]. YouTube. [Link]

• Davíðsson, F., et al. (2018). Biotransformation of vanillin into vanillyl alcohol by a novel strain of Cystobasidium laryngis isolated from decaying wood. PLoS ONE, 13(8), e0202390.
• Werle, C., et al. (2012). Selective methoxy ether cleavage of 2,6-dimethoxyphenol followed by a selective acylation. Tetrahedron Letters, 53(1), 125-127.

• Ataman Kimya. (n.d.). VANILLIN. Retrieved from [Link]

• Google Patents. (2019). Preparation method of 5-formyl-2-methoxy methyl benzoate. (Chinese Patent No. CN109096107B).

• Master Organic Chemistry. (2015, June 17). Protecting Groups For Alcohols. Retrieved from [Link]

• ChemRxiv. (2023). Organophotoredox Catalyzed C‒O Bond Cleavage: A Chemoselective Deprotection Strategy for Phenolic Ethers and Esters Driven by. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protecting Groups. Retrieved from [Link]

• Autech Industry Co.,Ltd. (n.d.). The Synthesis of Methyl 4-Methoxybenzoate: A Look at Production Methods. Retrieved from [Link]

• OKCHEM. (2025, July 9). What are the reaction conditions for P - Toluoyl Chloride with sulfides? Retrieved from [Link]

• ResearchGate. (n.d.). 4-Methoxyphenyl benzoate. Retrieved from [Link]

• EWG. (n.d.). 4-FORMYL-2-METHOXYPHENYL ISOBUTYRATE. Retrieved from [Link]

• EWG Skin Deep. (n.d.). What is 4-FORMYL-2-METHOXYPHENYL ISOBUTYRATE. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate

Introduction: The Synthesis and Its Challenges

The synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate, an ester derived from vanillin and 4-methylbenzoyl chloride, is a foundational example of phenolic acylation. This reaction, typically performed under Schotten-Baumann conditions, is crucial for creating valuable intermediates in the pharmaceutical, fragrance, and materials science sectors.[1][2][3][4] While theoretically straightforward, the synthesis is often plagued by competing side reactions that can significantly reduce yield and complicate purification.

This guide provides a comprehensive troubleshooting framework for researchers encountering these challenges. We will dissect the primary reaction mechanism, explore the most common side reactions with mechanistic explanations, and offer validated protocols to mitigate these issues, ensuring a robust and reproducible synthesis.

Section 1: The Desired Reaction Pathway - Schotten-Baumann Esterification

The core of this synthesis is the nucleophilic acyl substitution reaction between the phenoxide ion of vanillin and the electrophilic 4-methylbenzoyl chloride. The presence of a base, such as aqueous sodium hydroxide or pyridine, is critical for deprotonating the phenolic hydroxyl group, thereby increasing its nucleophilicity, and for neutralizing the hydrochloric acid byproduct.[3][5][6]

The Reaction Scheme: Vanillin + 4-Methylbenzoyl Chloride --(Base)--> 4-Formyl-2-methoxyphenyl 4-methylbenzoate + HCl

The mechanism proceeds via the formation of a tetrahedral intermediate, which then collapses to expel the chloride leaving group, forming the stable ester product.

Caption: Competing pathways in the synthesis of the target ester.

Section 4: Validated Experimental Protocols

Protocol 1: Optimized Synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve vanillin (1.0 eq) in dichloromethane (DCM, ~10 mL per gram of vanillin). Add a 10% aqueous solution of sodium hydroxide (2.0 eq).

• Cooling: Place the flask in an ice-water bath and stir vigorously for 10-15 minutes until the internal temperature is stable at 0-5 °C.

• Acylation: Dissolve 4-methylbenzoyl chloride (1.1 eq) in a small amount of dry DCM. Add this solution to the reaction mixture dropwise via an addition funnel over 20-30 minutes, ensuring the temperature does not rise above 10 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, carefully quench the reaction by adding deionized water.

Protocol 2: Workup and Purification

• Phase Separation: Transfer the reaction mixture to a separatory funnel. Separate the organic layer.

• Aqueous Wash: Wash the organic layer sequentially with:

  • 5% HCl solution (to remove any remaining NaOH).

  • Saturated sodium bicarbonate solution (to remove 4-methylbenzoic acid and unreacted vanillin). [7]Repeat this wash until no more gas evolves.

  • Brine (saturated NaCl solution) to remove residual water.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate. Filter the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude solid by recrystallization (e.g., from ethanol/water) or by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure product. [7]

References

• Chemistry LibreTexts. (2020). Experiment 65 Reactions. Available at: [Link]

• Chemistry Notes. (2023). Schotten Baumann Reaction: Introduction, mechanism, procedure. Available at: [Link]

• Chemguide. (n.d.). Preparation of esters. Available at: [Link]

• SATHEE. (n.d.). Chemistry Schotten Baumann Reaction. Available at: [Link]

• Vedantu. (n.d.). Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples. Available at: [Link]

• Wikipedia. (n.d.). Schotten–Baumann reaction. Available at: [Link]

• Chemistry Steps. (n.d.). Reactions of Acid Chlorides (ROCl) with Nucleophiles. Available at: [Link]

• Chemguide. (n.d.). Reactions of acyl chlorides with water, alcohols and phenol. Available at: [Link]

• Chemistry LibreTexts. (2023). Other Reactions of Phenol. Available at: [Link]

• Veeprho. (n.d.). Vanillin Impurities and Related Compound. Available at: [Link]

• ResearchGate. (2015). Esters Derived from Vanillin and Vanillal and Aromatic and Functionalized Aliphatic Carboxylic Acids. Available at: [Link]

• O-ACYLATION MECHANISM OF p-SUBSTITUTED PHENOLS WITH VARIOUS ALKANOYL CHLORIDES UNDER PHASE TRANSFER CATALYSIS CONDITIONS. (n.d.). Available at: [Link]

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Technical Support Center: Purification of 4-Formyl-2-methoxyphenyl 4-methylbenzoate

Welcome to the dedicated technical support guide for the purification of 4-Formyl-2-methoxyphenyl 4-methylbenzoate. This resource, designed for researchers and drug development professionals, provides in-depth troubleshooting advice and detailed protocols to overcome common challenges encountered during the purification of this aromatic ester.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect after synthesizing 4-Formyl-2-methoxyphenyl 4-methylbenzoate?

A1: The impurity profile is highly dependent on the synthetic route, but a common synthesis involves the esterification of vanillin (4-hydroxy-3-methoxybenzaldehyde) with 4-methylbenzoyl chloride.[1][2] Based on this, the primary impurities are typically:

• Unreacted Starting Materials: Residual vanillin and 4-methylbenzoyl chloride.

• Hydrolysis Products: 4-methylbenzoic acid, formed from the reaction of 4-methylbenzoyl chloride with any moisture present.

• Reaction Byproducts: Small amounts of self-condensation or other side-products related to the reactive aldehyde group, especially under harsh acidic or basic conditions.[3]

• Residual Solvents and Catalysts: Such as pyridine or triethylamine if used during the esterification.

Q2: I have a crude solid product. What is the first purification step I should take?

A2: A liquid-liquid extraction work-up is the essential first step before attempting crystallization or chromatography. This is designed to remove the most chemically distinct impurities. A typical work-up involves dissolving the crude product in a water-immiscible organic solvent (like ethyl acetate or dichloromethane) and washing it sequentially with:

• A weak base (e.g., saturated sodium bicarbonate solution): This is critical for removing acidic impurities. It deprotonates unreacted vanillin (which is phenolic) and 4-methylbenzoic acid, converting them into their respective water-soluble salts, which are then partitioned into the aqueous layer.[4]

• Water or Brine: To remove any remaining water-soluble impurities and residual base. After drying the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄) and evaporating the solvent, you will have a much cleaner material ready for final purification.

Q3: How do I choose between recrystallization and column chromatography for final purification?

A3: The choice depends on the nature and quantity of impurities, as well as the scale of your reaction.

• Recrystallization is ideal when you have a large amount of product (>1 g) with a small amount of impurities that have different solubility profiles. It is often faster and more scalable than chromatography. Aromatic esters like this one generally crystallize well.[5][6]

• Column Chromatography is superior for removing impurities with polarities similar to your product or when multiple impurities are present. It offers higher resolution and is the method of choice for smaller scales or when very high purity is required for subsequent steps or analysis.[7][8]

Q4: What analytical techniques are best for assessing the final purity?

A4: A combination of techniques provides the most comprehensive assessment of purity:

• Thin-Layer Chromatography (TLC): An indispensable, rapid technique to check for the presence of impurities before, during, and after purification.[4] A single spot in multiple solvent systems is a good indicator of purity.

• ¹H NMR Spectroscopy: Provides definitive structural confirmation and can reveal the presence of impurities, even at low levels. Quantitative NMR (qNMR) can be used for an exact purity determination.[9]

• Melting Point Analysis: A pure crystalline solid will have a sharp melting point range. A broad or depressed melting point compared to the literature value indicates the presence of impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS): These methods are excellent for detecting and identifying trace impurities and confirming the molecular weight of the desired product.[10][11]

Purification Strategy Decision Framework

The following diagram outlines a logical workflow for selecting the appropriate purification strategy based on the initial state of your crude product.

Caption: Decision tree for selecting a purification method.

Troubleshooting Guide

Recrystallization Issues

• Q: My compound won't crystallize from solution, even after cooling in an ice bath. What should I do?

  • A: This is a common issue related to supersaturation or the presence of impurities that inhibit crystal formation. Here are several techniques to induce crystallization, starting with the simplest:

    • Scratch the inner surface of the flask: Use a glass rod to scratch the flask below the solvent level.[12] This creates microscopic imperfections on the glass surface that can serve as nucleation sites for crystal growth.

    • Add a seed crystal: If you have a small amount of pure product from a previous batch, add a single tiny crystal to the supersaturated solution. This provides a template for new crystals to grow upon.[13]

    • Reduce the solvent volume: You may have used too much solvent. Gently heat the solution to evaporate a small portion of the solvent and then allow it to cool again slowly.

    • Change the solvent system: The chosen solvent may be too good at dissolving your compound. Try adding a miscible "anti-solvent" (a solvent in which your compound is insoluble) dropwise to the solution until it becomes slightly cloudy, then warm until it clarifies and cool slowly.

• Q: My product "oiled out" during cooling instead of forming crystals. How can I fix this?

  • A: "Oiling out" occurs when the solute's melting point is lower than the boiling point of the recrystallization solvent, or when the solution becomes supersaturated at a temperature above the solute's melting point. To resolve this:

    • Re-heat the solution to dissolve the oil completely.

    • Add a small amount of additional solvent to lower the saturation point.

    • Allow the solution to cool much more slowly. Do not place it directly in an ice bath. Let it cool to room temperature first, perhaps insulated with a towel, to encourage the formation of an ordered crystal lattice rather than an amorphous oil.[12]

    • If the problem persists, choose a lower-boiling point solvent for the recrystallization.

Column Chromatography Issues

• Q: My product and an impurity are co-eluting from the column. How can I improve the separation?

  • A: Co-elution means the solvent system (mobile phase) is not providing sufficient differential partitioning between your compounds and the stationary phase. To improve resolution:

    • Decrease the polarity of the eluent: The most common reason for poor separation is a mobile phase that is too polar, causing all compounds to move too quickly up the column without sufficient interaction with the silica gel.[8] Reduce the percentage of the more polar solvent (e.g., switch from 20% ethyl acetate in hexanes to 10% ethyl acetate in hexanes).

    • Use a shallower solvent gradient: If using gradient elution, make the increase in polarity more gradual over a larger volume of solvent.

    • Ensure proper column packing: Air bubbles or cracks in the stationary phase can cause poor separation. Ensure the column is packed uniformly.

    • Do not overload the column: Using too much crude material for the column size will lead to broad bands and poor separation. A general rule is to use a 1:30 to 1:100 ratio of crude material to silica gel by weight.

• Q: How do I select the right solvent system for my column without trial and error?

  • A: Thin-Layer Chromatography (TLC) is the essential tool for this. The goal is to find a solvent system where the desired product has an Rf (retention factor) value of approximately 0.25-0.35.[14]

    • Procedure: Dissolve a small amount of your crude material and spot it on a TLC plate. Develop the plate in various solvent systems (e.g., different ratios of ethyl acetate/hexanes).

    • Interpretation:

      • If all spots remain at the baseline, the solvent is not polar enough.

      • If all spots run to the solvent front, the solvent is too polar.

      • The ideal system will show good separation between the spot for your desired product and the spots for major impurities, with the product spot at an Rf of ~0.3.

Detailed Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol assumes the use of silica gel as the stationary phase, which is appropriate for separating the moderately polar 4-Formyl-2-methoxyphenyl 4-methylbenzoate from more polar (vanillin, 4-methylbenzoic acid) and less polar impurities.

1. Preparation:

• Select a column of appropriate size for the amount of crude material.
• Prepare the eluent (mobile phase) determined from prior TLC analysis (e.g., 15% Ethyl Acetate in Hexanes).
• Prepare a set of numbered collection tubes or flasks.

2. Packing the Column (Slurry Method):

• Place a small plug of cotton or glass wool at the bottom of the column and add a thin layer of sand.
• In a beaker, mix the required amount of silica gel with the eluent to form a consistent, pourable slurry.
• Pour the slurry into the column in one continuous motion. Use additional eluent to rinse any remaining silica from the beaker into the column.
• Gently tap the side of the column to dislodge air bubbles and help the silica settle uniformly.
• Open the stopcock and allow some solvent to drain, compacting the silica bed. Crucially, never let the top of the silica bed run dry.

3. Loading the Sample:

• Dissolve the crude product in a minimal amount of the column solvent or a slightly more polar solvent (like dichloromethane) to ensure it is fully dissolved.
• Carefully pipette the sample solution directly onto the top of the silica bed.
• Open the stopcock and allow the sample to absorb onto the silica, stopping when the liquid level just reaches the top of the bed.
• Carefully add a small amount of fresh eluent, wash the sides of the column, and let it absorb again. Repeat once more.
• Add a protective layer of sand on top of the silica bed.

4. Elution and Fraction Collection:

• Carefully fill the column with eluent.
• Using gentle positive pressure from an air line or pump, begin forcing the eluent through the column at a steady rate.[15]
• Begin collecting fractions of equal volume as soon as the solvent starts to elute.
• Monitor the separation by spotting alternate fractions on a TLC plate.

5. Analysis and Recovery:

• Develop the TLC plate(s) and visualize the spots (e.g., under a UV lamp).
• Identify the fractions containing the pure product.
• Combine the pure fractions into a pre-weighed round-bottom flask.
• Remove the solvent using a rotary evaporator to yield the purified solid product.

Column Chromatography Workflow Diagram

Caption: Step-by-step workflow for purification by column chromatography.

References

• Dikusar, E. A., et al. (2015). Esters Derived from Vanillin and Vanillal and Aromatic and Functionalized Aliphatic Carboxylic Acids. ResearchGate. Available at: [Link]

• PubChem. (n.d.). 4-Methylbenzoyl chloride. National Center for Biotechnology Information. Available at: [Link]

• Chemistry LibreTexts. (2020). 21.4: Experiment 65 Reactions. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Recrystallization and Crystallization. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Available at: [Link]

• Reddit. (2014). r/chemistry - Veteran chemists, have any advice on recrystallization for an inexperienced undergrad?. Available at: [Link]

• Professor Dave Explains. (2020). Recrystallization. YouTube. Available at: [Link]

• Magritek. (n.d.). Column Chromatography. Available at: [Link]

• Request PDF. (n.d.). Isolation And Purification Of Substance By Column Chromatography. Available at: [Link]

• Interchim. (n.d.). Purification of Benzoin, Benzaldehyde & Acyloin using PF-15SIHP-F0025. Flash-Chromatographie. Available at: [Link]

• Senzer, B. D., et al. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses. Available at: [Link]

• Organic Syntheses. (2019). Synthesis of 4-Methylbenzoate(2ʹ,4ʹ,6ʹ-trimethoxyphenyl)iodonium Tosylate. Available at: [Link]

• Salthammer, T., & Mentese, S. (2008). Comparison of analytical techniques for the determination of aldehydes in test chambers. ResearchGate. Available at: [Link]

• Diebold, M., et al. (2022). Aldehydes and ketones in pyrolysis oil: analytical determination and their role in the aging process. PMC - NIH. Available at: [Link]

• MDPI. (2020). Essential Oil Quality and Purity Evaluation via FT-IR Spectroscopy and Pattern Recognition Techniques. Available at: [Link]

• Agilent. (2016). CHEMICAL PURITY ANALYSIS - Technology Advantage: Agilent Intuvo 9000 GC with FID. Available at: [Link]

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Identifying impurities in "4-Formyl-2-methoxyphenyl 4-methylbenzoate" synthesis

From the Senior Application Scientist's Desk: A Guide to Purity

Technical Support Center: Troubleshooting Impurities in the Synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate

Welcome, researchers. In synthesizing 4-Formyl-2-methoxyphenyl 4-methylbenzoate, achieving high purity is paramount for the integrity of your downstream applications, whether in materials science or as a crucial intermediate in drug development. This molecule is typically synthesized via a nucleophilic acyl substitution, specifically an esterification of vanillin (4-hydroxy-3-methoxybenzaldehyde) with p-toluoyl chloride, often under Schotten-Baumann conditions.[1][2] While the reaction appears straightforward, several potential impurities can arise from starting materials, side reactions, or subsequent workup procedures.

This guide is structured to help you anticipate, identify, and troubleshoot these common purity challenges. We will delve into the "why" behind the formation of these impurities and provide actionable protocols to isolate your target compound with the highest possible purity.

Frequently Asked Questions (FAQs) on Impurity Formation

Q1: My reaction seems incomplete. Which unreacted starting materials are most common to find in my crude product?

Answer: The most common impurities you will encounter from an incomplete reaction are the starting materials themselves: vanillin and a hydrolyzed form of your acylating agent, p-toluic acid .

• Vanillin: As the nucleophile, if any vanillin remains unreacted, it will be a primary impurity. Its presence is easily detected by ¹H NMR, where its characteristic phenolic hydroxyl (-OH) proton appears as a broad singlet, typically between 5-6 ppm in CDCl₃.[3] This peak will be absent in your pure ester product.

• p-Toluic Acid: The acylating agent, p-toluoyl chloride, is highly reactive and susceptible to hydrolysis by any trace moisture in your reaction solvent or from atmospheric humidity.[4] This hydrolysis rapidly converts it to p-toluic acid. You can identify p-toluic acid by a very deshielded singlet peak for the carboxylic acid proton in ¹H NMR, often appearing above 12 ppm in solvents like DMSO-d₆.[5][6]

Causality Insight: The esterification reaction requires a base to deprotonate the phenolic hydroxyl of vanillin, making it a more potent nucleophile.[7] If the base is not strong enough, is sterically hindered, or is added too slowly, the reaction may not proceed to completion, leaving significant amounts of vanillin behind.

Q2: I've noticed an acidic impurity that is easily removed with a basic wash (e.g., NaHCO₃). What is it and why does it form?

Answer: This is the classic signature of p-toluic acid . As mentioned above, p-toluoyl chloride is sensitive to water. The reaction mechanism involves the generation of hydrochloric acid (HCl) as a byproduct, which is neutralized by the base.[7] However, any excess p-toluoyl chloride will readily react with water during the aqueous workup phase, leading to the formation of p-toluic acid.

• Mechanism of Formation: R-COCl + H₂O → R-COOH + HCl

• Why it's common: Achieving completely anhydrous ("dry") conditions can be challenging. Solvents may contain trace water, and exposure to air during reagent transfer is often sufficient to cause some hydrolysis of the highly reactive p-toluoyl chloride.

Q3: Could impurities be present in my starting materials before I even begin the reaction?

Answer: Absolutely. The purity of your starting materials directly impacts the purity of your final product. It is a critical, often overlooked, source of contamination.

• Vanillin Impurities: Commercial vanillin can contain several related compounds depending on its manufacturing process (e.g., from lignin or guaiacol).[8][9][10] Common impurities include acetovanillone or vanillic acid.[10] Always consult the Certificate of Analysis (CoA) for your starting materials.

• p-Toluoyl Chloride Impurities: This reagent can degrade over time, especially with improper storage. A key impurity to be aware of is p-toluic acid, formed from slow hydrolysis upon exposure to atmospheric moisture. Genotoxic impurities such as p-chloromethylbenzoyl chloride can also be present from its synthesis route.[11]

Troubleshooting Guide: Interpreting Your Analytical Data

This section addresses specific analytical results and their likely interpretation. The primary tools for identification are Nuclear Magnetic Resonance (NMR) and Liquid Chromatography-Mass Spectrometry (LC-MS).[12][13][14]

Scenario 1: My ¹H NMR spectrum shows a singlet at ~9.8 ppm (aldehyde), but also a broad peak around 5-6 ppm.

• Diagnosis: You have unreacted vanillin in your product. The aldehyde proton of vanillin and your product have very similar chemical shifts, but the phenolic -OH peak around 5-6 ppm is a definitive sign of the starting material.[3][15]

• Action: Your reaction has not gone to completion. Consider increasing the reaction time, using a slight excess of the p-toluoyl chloride, or ensuring your base is sufficiently active and present in stoichiometric amounts. For purification, a simple column chromatography will effectively separate the more polar vanillin from the desired ester product.

Scenario 2: My LC-MS shows a peak with the correct mass for my product, but another major peak with a mass of 136.15 g/mol .

• Diagnosis: The mass of 136.15 g/mol corresponds to p-toluic acid (C₈H₈O₂). This confirms that your p-toluoyl chloride has hydrolyzed either during the reaction or, more likely, during the workup.

• Action: To remove p-toluic acid, perform a liquid-liquid extraction. Dissolve your crude product in an organic solvent like ethyl acetate or dichloromethane and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The basic solution will deprotonate the acidic p-toluic acid, pulling it into the aqueous layer as the sodium salt, while your neutral ester product remains in the organic layer.

Scenario 3: My product yield is low, and I have a significant amount of a water-soluble crystalline solid.

• Diagnosis: This points towards a major hydrolysis issue. If your p-toluoyl chloride was added to the reaction under conditions with significant moisture, a large portion of it may have been converted directly to p-toluic acid, which would then be neutralized by the base to form a salt (e.g., sodium p-toluate). This salt is typically a water-soluble solid.

• Action: Review your experimental setup. Ensure all glassware is oven-dried. Use anhydrous solvents and handle the p-toluoyl chloride under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to moisture.

Visualizing the Synthesis and Impurity Pathways

The following diagram illustrates the main reaction pathway and the key points where impurities can be introduced.

Caption: Reaction scheme for the synthesis of the target ester, highlighting the formation pathways for key impurities.

Summary of Potential Impurities

Impurity Name	Molecular Formula	Molecular Weight ( g/mol )	Likely Source	Key Analytical Signature
Vanillin	C₈H₈O₃	152.15	Unreacted starting material	¹H NMR: Broad singlet ~5-6 ppm (phenolic OH).[3][16]
p-Toluic Acid	C₈H₈O₂	136.15	Hydrolysis of p-toluoyl chloride	¹H NMR: Broad singlet >12 ppm (carboxylic acid OH).[5][17]
p-Toluoyl Chloride	C₈H₇ClO	154.59	Unreacted starting material	Highly reactive, usually hydrolyzes to p-toluic acid during workup.
Acetovanillone	C₉H₁₀O₃	166.17	Impurity in starting vanillin	May be detected by LC-MS as a trace component.[10]

Protocol: Purification by Column Chromatography

If your crude product contains a mixture of the desired ester and unreacted vanillin, column chromatography is the most effective purification method.

Objective: To separate the less polar product from the more polar vanillin impurity.

Methodology:

• Prepare the Column:

  • Select a glass column appropriate for the scale of your reaction (a 50-100x mass ratio of silica to crude product is a good starting point).

  • Prepare a slurry of silica gel in your starting eluent (e.g., 95:5 Hexane:Ethyl Acetate).

  • Carefully pack the column, ensuring no air bubbles are trapped. Add a small layer of sand to the top of the silica bed to prevent disruption.

• Load the Sample:

  • Dissolve your crude product in a minimal amount of dichloromethane or your eluent.

  • Alternatively, perform a "dry load" by adsorbing your crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting free-flowing powder to the top of the column.

• Elute the Column:

  • Begin eluting with a low-polarity solvent system (e.g., 95:5 Hexane:Ethyl Acetate). Your desired product, being less polar, should elute first.

  • Monitor the fractions being collected using Thin Layer Chromatography (TLC).

  • Gradually increase the polarity of the eluent (e.g., to 90:10 or 85:15 Hexane:Ethyl Acetate) to wash out the more polar vanillin impurity.

• Analyze and Combine Fractions:

  • Spot each collected fraction on a TLC plate and visualize under UV light.

  • Combine the fractions that contain only the pure product spot (higher Rf value).

  • Evaporate the solvent under reduced pressure to obtain your purified 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

• Validation:

  • Obtain a new ¹H NMR spectrum. The phenolic -OH peak from vanillin should be absent.

  • Run an HPLC or LC-MS analysis to confirm purity is >99%.

By understanding the origins of potential impurities and leveraging the right analytical tools and purification techniques, you can confidently and consistently produce high-purity 4-Formyl-2-methoxyphenyl 4-methylbenzoate for your research and development needs.

References

• Google Patents. (n.d.). The process of isolating methyl-4-formylbenzoate and dimethylterephtalate.
• Google Patents. (n.d.). Process for the preparation of 2-(4-methylphenyl)-benzoic acid derivatives.

• PubChem. (n.d.). 4-Formyl-2-methoxyphenyl benzoate. Retrieved from [Link]

• Wikipedia. (2023). Schotten–Baumann reaction. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Vanillin-impurities. Retrieved from [Link]

• Biotech Spain. (2023). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Research. (2023). Impurity Profiling and its Significance Active Pharmaceutical Ingredients. Retrieved from [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 90 MHz, CDCl3, experimental) (HMDB0012308). Retrieved from [Link]

• Biological Magnetic Resonance Bank. (n.d.). P-Toluic Acid. Retrieved from [Link]

• Taylor & Francis Online. (2016). Development of Impurity Profiling Methods Using Modern Analytical Techniques. Retrieved from [Link]

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• Wikipedia. (2024). Vanillin. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of p-toluic acid chloride.

• Biomedical Journal of Scientific & Technical Research. (2022). Recent Trends in Analytical Techniques for Impurity Profiling. Retrieved from [Link]

• Chemistry Stack Exchange. (2021). Why is the NMR result for my p-toluic acid product so odd? Retrieved from [Link]

• PubChem. (n.d.). Vanillin. Retrieved from [Link]

• BYJU'S. (2019). Schotten Baumann Reaction. Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of 5-formyl-2-methoxy methyl benzoate.

• The Royal Society of Chemistry. (n.d.). Supporting information. Retrieved from [Link]

• International Journal of Novel Research and Development. (2024). Impurity Profiling in different analytical techniques. Retrieved from [Link]

• ResearchGate. (n.d.). Vanillin. Retrieved from [Link]

• L.S.College, Muzaffarpur. (2020). Schotten–Baumann reaction. Retrieved from [Link]

• Chemistry Stack Exchange. (2019). 1H-NMR of vanillin details in Nilered video. Retrieved from [Link]

• Mol-Instincts. (n.d.). Vanillin (C8H8O3) properties. Retrieved from [Link]

• ResearchGate. (2025). 4-Methoxyphenyl benzoate. Retrieved from [Link]

• Shree Sulphurics. (n.d.). P-Toluoyl Chloride. Retrieved from [Link]

• The Automated Topology Builder. (n.d.). o-Vanillin. Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of methyl benzoate compound.

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"4-Formyl-2-methoxyphenyl 4-methylbenzoate" stability issues and degradation products

Welcome to the technical support center for "4-Formyl-2-methoxyphenyl 4-methylbenzoate." This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting, and answers to frequently asked questions regarding the stability of this compound.

Introduction

4-Formyl-2-methoxyphenyl 4-methylbenzoate is a molecule possessing two key functional groups that are susceptible to degradation: a benzoate ester and an aromatic aldehyde. Understanding the stability profile of this compound is critical for its reliable use in experimental settings, ensuring the integrity of research data and the quality of developmental drug candidates. This guide provides a comprehensive overview of potential stability issues, the underlying chemical principles, and practical methodologies for investigation and mitigation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing a decrease in the purity of my sample of 4-Formyl-2-methoxyphenyl 4-methylbenzoate over time, even when stored in a seemingly inert solvent. What could be the cause?

A1: The most probable cause of purity loss is the hydrolysis of the benzoate ester linkage.[1][2][3] This reaction cleaves the molecule into 4-hydroxy-3-methoxybenzaldehyde (vanillin) and 4-methylbenzoic acid. The rate of hydrolysis is significantly influenced by the presence of trace amounts of acid or base in your solvent or on the glassware.[1]

• Causality: The ester carbonyl is susceptible to nucleophilic attack by water. This process is catalyzed by H+ (which protonates the carbonyl, making it more electrophilic) or OH- (a potent nucleophile).[4][5] Even neutral water can cause very slow hydrolysis.

• Troubleshooting:

  • Solvent Purity: Ensure you are using high-purity, anhydrous solvents. If using protic solvents, be aware that they can participate in solvolysis.

  • pH Control: If working in aqueous or alcoholic solutions, consider using a buffer system to maintain a neutral pH. Benzoate esters are generally most stable around pH 4-5.

  • Glassware: Avoid using glassware that has been washed with strong bases and not thoroughly neutralized and rinsed.

Q2: My analytical chromatogram (e.g., HPLC) shows a new peak appearing over time, which seems to correspond to a more polar compound. What could this new peak be?

A2: Besides the hydrolysis products mentioned in Q1, another likely degradation product is 4-(4-methylbenzoyloxy)-3-methoxybenzoic acid. This results from the oxidation of the aldehyde functional group to a carboxylic acid.[6][7][8]

• Causality: Aldehydes are readily oxidized, and this can be initiated by atmospheric oxygen, light, or trace metal impurities.[8][9] The resulting carboxylic acid is significantly more polar than the parent aldehyde, leading to an earlier elution time in reverse-phase HPLC.

• Troubleshooting:

  • Inert Atmosphere: Store the compound, both neat and in solution, under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.

  • Light Protection: Use amber vials or wrap your containers in aluminum foil to protect the sample from light, which can catalyze oxidation.

  • Antioxidants: For solution-based experiments of longer duration, the inclusion of a suitable antioxidant may be considered, but its compatibility and potential for interference with your experiment must be carefully evaluated.

Q3: I have noticed a slight yellowing of my solid sample of 4-Formyl-2-methoxyphenyl 4-methylbenzoate upon storage. Is this a cause for concern?

A3: Yes, a color change often indicates degradation. The yellowing could be due to the formation of colored degradation products, potentially arising from photodegradation or complex oxidation pathways.[9] Aromatic aldehydes, in particular, can be susceptible to photodegradation.[10]

• Causality: UV light can promote the formation of radical species, leading to a variety of degradation products, some of which may be colored.

• Troubleshooting:

  • Storage Conditions: Store the solid material in a cool, dark, and dry place. A desiccator can help to minimize moisture that might contribute to hydrolytic degradation.

  • Purity Check: If you observe a color change, it is crucial to re-analyze the purity of your sample before use to ensure it meets the requirements of your experiment.

Q4: How can I systematically investigate the stability of 4-Formyl-2-methoxyphenyl 4-methylbenzoate and identify its degradation products?

A4: A forced degradation (or stress testing) study is the standard approach to systematically investigate the stability of a molecule.[11][12][13] This involves subjecting the compound to harsh conditions to accelerate its degradation and identify the resulting products. The International Council for Harmonisation (ICH) provides guidelines for such studies.[14][15][16]

• Methodology: A typical forced degradation study involves exposing the compound to acidic, basic, oxidative, thermal, and photolytic stress. A detailed protocol is provided in the "Experimental Protocols" section below.

• Analytical Approach: High-Performance Liquid Chromatography (HPLC) with a photodiode array (PDA) detector is an excellent tool for these studies, as it can separate the parent compound from its degradation products and provide preliminary UV spectral information.[17][18] For definitive identification of the degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS) is highly recommended.[18]

Potential Degradation Pathways

The primary degradation pathways for 4-Formyl-2-methoxyphenyl 4-methylbenzoate are hydrolysis and oxidation.

Caption: Predicted degradation pathways of 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a systematic approach to investigating the stability of 4-Formyl-2-methoxyphenyl 4-methylbenzoate under various stress conditions.

Caption: Workflow for a forced degradation study.

Methodology:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of 4-Formyl-2-methoxyphenyl 4-methylbenzoate in a 50:50 (v/v) mixture of acetonitrile and water.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.2 M HCl to get a final concentration of 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.2 M NaOH to get a final concentration of 0.1 M NaOH. Keep at room temperature for 4 hours.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 6% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal Degradation: Incubate the stock solution at 80°C for 48 hours.

  • Photolytic Degradation: Expose the stock solution to light as per ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt hours/square meter).

• Sample Neutralization: After the incubation period, neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively.

• Analysis: Analyze all samples, including a control sample (stock solution stored at 4°C in the dark), by a stability-indicating HPLC method. Use LC-MS to identify the degradation products.

Data Presentation: Hypothetical Forced Degradation Results

Stress Condition	% Degradation of Parent Compound	Major Degradation Products (and % Area)
0.1 M HCl, 60°C, 24h	15%	4-Hydroxy-3-methoxybenzaldehyde (7%), 4-Methylbenzoic Acid (8%)
0.1 M NaOH, RT, 4h	>95%	4-Hydroxy-3-methoxybenzaldehyde (>45%), 4-Methylbenzoic Acid (>45%)
3% H₂O₂, RT, 24h	25%	4-(4-Methylbenzoyloxy)-3-methoxybenzoic Acid (20%), Others (5%)
80°C, 48h	8%	Minor hydrolysis and oxidation products
Photolytic	12%	4-(4-Methylbenzoyloxy)-3-methoxybenzoic Acid (8%), Other minor products

Interpretation:

• The compound is highly susceptible to base-catalyzed hydrolysis .

• It undergoes significant oxidative degradation .

• It is moderately sensitive to acid-catalyzed hydrolysis and photodegradation .

• It shows good stability against thermal stress under these conditions.

References

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline, Q1A(R2): Stability Testing of New Drug Substances and Products. (2003). [Link]

• European Medicines Agency. ICH Q1 Guideline on stability testing of drug substances and drug products. (2023). [Link]

• Chemistry LibreTexts. 15.9: Hydrolysis of Esters. (2022). [Link]

• International Council for Harmonisation. Q1A(R2) Guideline. (2003). [Link]

• Pharmaceutical Technology. Stability Testing for Small-Molecule Clinical Trial Materials. (2019). [Link]

• Chemistry LibreTexts. 19.3: Oxidation of Aldehydes and Ketones. (2025). [Link]

• Taylor & Francis Online. Analytical Methods for Stability Assessment of Nitrate Esters-Based Propellants. (2019). [Link]

• CORE. Title Photochemical reactions of aromatic aldehydes and ketones : higher triplet state reactions and radiationless. (Date not available). [Link]

• Organic Chemistry Portal. Benzoic Acid Esters, Benzoates. (Date not available). [Link]

• Master Organic Chemistry. Basic Hydrolysis of Esters - Saponification. (2022). [Link]

• MDPI. Photochemical Uncaging of Aldehydes and Ketones via Photocyclization/Fragmentation Cascades of Enyne Alcohols: An Unusual Application for a Cycloaromatization Process. (2023). [Link]

• NIH SEED Office. Regulatory Knowledge Guide for Small Molecules. (Date not available). [Link]

• European Medicines Agency. Stability testing of existing active substances and related finished products. (2023). [Link]

• Veeprho. Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2025). [Link]

• Master Organic Chemistry. Demystifying The Mechanisms of Alcohol Oxidations. (2015). [Link]

• Pharmaguideline. Strategies for Resolving Stability Issues in Drug Formulations. (2025). [Link]

• YouTube. mechanism of ester hydrolysis. (2019). [Link]

• National Institutes of Health. A Desaturative Approach for Aromatic Aldehyde Synthesis via Synergistic Enamine, Photoredox and Cobalt Triple Catalysis. (Date not available). [Link]

• Chemistry Steps. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. (Date not available). [Link]

• Pharmaguideline. Forced Degradation Study in Pharmaceutical Stability. (Date not available). [Link]

• SpringerLink. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. (2022). [Link]

• Organic Chemistry Portal. Synthesis of carboxylic acids by oxidation of aldehydes. (Date not available). [Link]

• Separation Science. Analytical Techniques In Stability Testing. (2025). [Link]

• Eawag-BBD. Benzoate Degradation Pathway. (Date not available). [Link]

• PharmaTutor. FORCED DEGRADATION AND STABILITY TESTING: STRATEGIES AND ANALYTICAL PERSPECTIVES. (2014). [Link]

• ACS Publications. Green and Efficient: Oxidation of Aldehydes to Carboxylic Acids and Acid Anhydrides with Air. (2018). [Link]

• National Institutes of Health. Development of forced degradation and stability indicating studies of drugs—A review. (Date not available). [Link]

• ResearchGate. Stability of aerobic benzoate-degrading capability of Pseudomonas aeruginosa 142. (2017). [Link]

• National Institutes of Health. Amino Chemoassay Profiling of Aromatic Aldehydes–Unraveling Drivers of Their Skin Sensitization Potency. (Date not available). [Link]

• Chemguide. hydrolysis of esters. (Date not available). [Link]

• Britannica. Aldehyde - Oxidation, Reduction, Reactions. (2025). [Link]

• PubMed Central. Bacterial Degradation of Benzoate: CROSS-REGULATION BETWEEN AEROBIC AND ANAEROBIC PATHWAYS. (Date not available). [Link]

• Wikipedia. Acrylonitrile butadiene styrene. (Date not available). [Link]

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Technical Support Center: Interpreting the NMR Spectrum of 4-Formyl-2-methoxyphenyl 4-methylbenzoate

Welcome to the technical support guide for the NMR spectral interpretation of 4-Formyl-2-methoxyphenyl 4-methylbenzoate . This resource is designed for researchers and chemists to navigate common challenges in assigning and troubleshooting the ¹H and ¹³C NMR spectra of this molecule. The guide is structured in a question-and-answer format to directly address potential issues encountered during analysis.

Molecular Structure and Proton Labeling

A clear assignment begins with a well-defined molecular structure. The diagram below illustrates the unique proton environments in 4-Formyl-2-methoxyphenyl 4-methylbenzoate, which will be referenced throughout this guide.

Caption: Structure of 4-Formyl-2-methoxyphenyl 4-methylbenzoate with proton labels.

Frequently Asked Questions (FAQs)

Q1: What is the expected ¹H NMR spectrum for a pure sample?

A: For a pure sample of 4-Formyl-2-methoxyphenyl 4-methylbenzoate, you should expect to see seven distinct signals corresponding to the different proton environments. The aromatic region will be complex, but the aldehyde, methoxy, and methyl signals provide clear diagnostic markers.

The causality for the predicted chemical shifts stems from the electronic environment of each proton. The aldehyde proton (Hᵢ ) is significantly deshielded by the anisotropic effect of the C=O bond and its direct attachment to this electron-withdrawing group.[1] Protons on the aromatic rings are deshielded relative to benzene (7.3 ppm) due to the ring current effect.[2][3] Their specific shifts are modulated by the electron-donating methoxy group (-OCH₃) and electron-withdrawing formyl (-CHO) and ester (-O(C=O)R) groups.

Table 1: Predicted ¹H NMR Spectral Data (in CDCl₃, 400 MHz)

Label	Assignment	Predicted δ (ppm)	Integration	Multiplicity	Approx. J (Hz)	Rationale
Hᵢ	Aldehyde	9.95	1H	s	-	Highly deshielded by the formyl group.
Hₑ	Aromatic (ortho to -COOAr)	8.05	2H	d	J = ~8.2	Deshielded by the anisotropic effect of the ester carbonyl.
Hₐ	Aromatic (ortho to -CHO)	7.70	1H	dd	J = ~8.4, 1.8	Deshielded by -CHO; ortho coupling to H_b, meta to H_c.
H_b	Aromatic (ortho to -O(C=O)R)	7.55	1H	d	J = ~1.8	Meta to -CHO, ortho to H_a. Small meta coupling.
H_f	Aromatic (meta to -COOAr)	7.30	2H	d	J = ~8.0	Less affected by the ester group. Overlaps with CDCl₃.
H_c	Aromatic (ortho to -OCH₃)	7.20	1H	d	J = ~8.4	Shielded by -OCH₃; ortho coupling to H_a.
H_d	Methoxy (-OCH₃)	3.95	3H	s	-	Characteristic singlet for an aromatic methoxy group.[4]
H_g	Methyl (Ar-CH₃)	2.45	3H	s	-	Typical chemical shift for a methyl group on a benzene ring.[5]

Q2: The aromatic region of my spectrum is a complex multiplet. How can I assign the specific protons?

A: The overlapping signals in the aromatic region (7.0-8.2 ppm) are a common challenge. A combination of coupling constant analysis and 2D NMR techniques is the most reliable method for unambiguous assignment.

1. Coupling Constant (J-value) Analysis:

• Ortho coupling (³J_HH): Typically 7-10 Hz, observed between adjacent protons (e.g., Hₐ and H_c).[6][7]

• Meta coupling (⁴J_HH): Typically 2-3 Hz, observed between protons separated by one carbon (e.g., Hₐ and H_b).[6][7]

• Para coupling (⁵J_HH): Typically <1 Hz and often not resolved, but can cause peak broadening.[8]

Based on this, you can dissect the multiplets. For example, Hₐ should appear as a doublet of doublets because it is coupled to both H_c (ortho) and H_b (meta). The protons of the 4-methylbenzoate ring (Hₑ and H_f ) should appear as two distinct doublets, characteristic of a para-substituted system.

2. 2D NMR Spectroscopy: If J-coupling analysis is insufficient, 2D NMR is required.

• COSY (Correlation Spectroscopy): This experiment shows which protons are coupled to each other. You would expect to see a cross-peak between Hₐ and H_c, and another between Hₐ and H_b. You would also see a strong cross-peak between the two doublets of the 4-methylbenzoate ring (Hₑ and H_f).

• NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy): This experiment identifies protons that are close in space. It is invaluable for confirming assignments. Key expected correlations include:

  • Between the methoxy protons (H_d ) and the adjacent aromatic proton (H_c ).

  • Between the aldehyde proton (Hᵢ ) and the adjacent aromatic proton (Hₐ ).

Q3: I have unexpected peaks in my spectrum. What are they likely to be?

A: Extraneous peaks usually arise from residual solvents, starting materials, or water. A self-validating approach is to cross-reference the chemical shifts of any unexpected peaks with known values.

1. Check for Common Solvents: Purification solvents are often trapped in the final product.

• Action: Compare unknown peaks to a standard solvent reference table. If you suspect a solvent (e.g., ethyl acetate), add a drop of it to your NMR tube and re-acquire the spectrum. If the peak increases in intensity, its identity is confirmed.

Table 2: Common Residual Solvent Peaks in CDCl₃

Solvent	¹H Chemical Shift (δ, ppm)	Multiplicity
Ethyl Acetate	4.12, 2.05, 1.26	q, s, t
Dichloromethane	5.30	s
Acetone	2.17	s
Hexane	1.25, 0.88	broad s
Water	~1.56	broad s

2. Check for Starting Materials: Incomplete reactions or purifications can leave starting materials.

• Vanillin: (Precursor to the methoxyphenyl part) Aldehyde H at ~9.8 ppm, methoxy H at ~3.9 ppm, and a distinct aromatic pattern.

• 4-Methylbenzoic acid: Carboxylic acid proton (very broad, ~11-12 ppm), aromatic protons (~8.0 and 7.3 ppm), and methyl protons (~2.4 ppm). The methyl signal may overlap with the product's methyl signal.

Q4: My aromatic signals are still overlapping even after careful analysis. What is the next step?

A: When signals are intractable due to overlap, changing the solvent is a powerful and simple troubleshooting technique.[9]

The causality lies in the Aromatic Solvent-Induced Shift (ASIS) effect.[10] Aromatic solvents like benzene-d₆ or toluene-d₈ form weak complexes with solute molecules, causing differential shielding of protons based on their spatial orientation relative to the solvent ring. This often resolves overlapping signals by shifting them apart.[10]

Experimental Protocol: Solvent Effect Analysis

• Sample Preparation: Dissolve ~5 mg of your compound in 0.6 mL of benzene-d₆.

• Acquisition: Acquire a standard ¹H NMR spectrum.

• Analysis: Compare the benzene-d₆ spectrum to the original CDCl₃ spectrum. Protons that were previously overlapping may now be resolved into clear, interpretable multiplets.

Troubleshooting and Experimental Workflow

A systematic approach ensures reliable and reproducible results. The following workflow provides a logical sequence for acquiring and troubleshooting your NMR data.

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. ucl.ac.uk [ucl.ac.uk]
• 4. acdlabs.com [acdlabs.com]
• 5. Methyl 4-methylbenzoate(99-75-2) 1H NMR [m.chemicalbook.com]
• 6. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. organicchemistrydata.org [organicchemistrydata.org]
• 9. Troubleshooting [chem.rochester.edu]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Improving the solubility of "4-Formyl-2-methoxyphenyl 4-methylbenzoate" for biological assays

Topic: Improving the Solubility of "4-Formyl-2-methoxyphenyl 4-methylbenzoate"

Audience: Researchers, Scientists, and Drug Development Professionals

From the desk of a Senior Application Scientist: Welcome to our dedicated technical guide for addressing solubility challenges with novel compounds. This guide uses "4-Formyl-2-methoxyphenyl 4-methylbenzoate" as a working example to illustrate principles applicable to many hydrophobic small molecules encountered in research and drug discovery. Poor aqueous solubility is a frequent and significant hurdle in the development of new chemical entities, often leading to underestimated potency or the premature abandonment of promising candidates.[1][2] This guide provides a logical, step-by-step framework for systematically overcoming these challenges to ensure reliable and reproducible data in your biological assays.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I'm having trouble dissolving 4-Formyl-2-methoxyphenyl 4-methylbenzoate. Why is it so poorly soluble in my aqueous assay buffer?

A1: The molecular structure is the primary determinant of its solubility.

4-Formyl-2-methoxyphenyl 4-methylbenzoate is a classic example of a hydrophobic, or lipophilic, molecule. Its low affinity for water can be attributed to several structural features:

• Aromatic Rings: The presence of two benzene rings creates large, nonpolar surface areas that are energetically unfavorable to interact with polar water molecules.

• Ester Linkage: The ester group (-COO-) is less polar than the carboxylic acid and phenol from which it was synthesized.

• Large Molecular Size: The overall size and complexity of the molecule contribute to strong crystal lattice energy, which is the energy required to break apart the solid-state compound. Overcoming this energy is a prerequisite for dissolution.

Based on the properties of its structural analogs, we can predict its physicochemical characteristics, which point towards very low aqueous solubility.

Property	Analog Compound	Value	Implication for Solubility
Water Solubility	Methyl 4-formylbenzoate	Insoluble[3]	The target compound is expected to be virtually insoluble in water.
Water Solubility	Methyl 4-methylbenzoate	< 1 mg/mL[4][5]	Reinforces the expectation of poor aqueous solubility.
Predicted Nature	Vanillin (a core structure)	Slightly soluble in water; freely soluble in ethanol, ether, and chloroform.[6][7]	Suggests that organic solvents will be necessary for dissolution.

This inherent hydrophobicity means that direct dissolution in aqueous buffers like PBS or cell culture media is highly unlikely to succeed at the concentrations typically required for biological assays.

Q2: What is the recommended first-line solvent for creating a stock solution?

A2: Dimethyl sulfoxide (DMSO) is the industry-standard starting point for initial solubility screening.

For most poorly soluble compounds, preparing a high-concentration stock solution in 100% Dimethyl Sulfoxide (DMSO) is the most effective first step.[1]

Why DMSO?

• High Solvating Power: DMSO is a polar aprotic solvent with a remarkable ability to dissolve a wide range of nonpolar and polar compounds.

• Miscibility with Water: It is fully miscible with water and most aqueous buffers, which facilitates its dilution into final assay media.

• Biological Compatibility (at low concentrations): Most cell lines can tolerate a final DMSO concentration of up to 0.5% without significant cytotoxicity, though this must be empirically verified for your specific cell type.[8] Some robust cell lines may tolerate up to 1%, but 0.1% to 0.5% is a safer range.[8]

Causality Behind the Choice: By creating a concentrated stock (e.g., 10-50 mM) in a powerful organic solvent like DMSO, you establish a starting point from which you can perform subsequent dilutions into your aqueous assay buffer. This strategy bypasses the compound's poor solubility in the final aqueous environment.

• Weigh Compound: Accurately weigh a small amount of 4-Formyl-2-methoxyphenyl 4-methylbenzoate (e.g., 1-5 mg) into a sterile, chemically resistant vial (e.g., glass or polypropylene).

• Add DMSO: Using a calibrated pipette, add the appropriate volume of high-purity, cell culture-grade DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Promote Dissolution: Vortex the vial vigorously for 1-2 minutes. If the solid does not fully dissolve, you can assist the process by:

  • Gentle Warming: Warm the solution in a 37°C water bath for 5-10 minutes.

  • Sonication: Place the vial in a water bath sonicator for 5-10 minutes.[9]

• Visual Inspection: Once dissolved, the solution should be clear and free of any visible particulates.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles, which can degrade the compound or cause it to precipitate out of solution.[10]

Q3: My compound dissolves perfectly in DMSO, but it crashes out (precipitates) when I add it to my cell culture medium. What should I do?

A3: This is a common issue known as solvent-shift precipitation. The solution is to perform a careful, stepwise serial dilution.

When a concentrated DMSO stock is rapidly diluted into an aqueous buffer, the solvent environment abruptly shifts from being predominantly organic to almost entirely aqueous. The compound, no longer soluble in this new environment, precipitates out of the solution.[11]

The key is to avoid this sudden shock by gradually lowering the solvent strength.

This diagram illustrates the correct procedure for diluting a DMSO stock solution into an aqueous medium to prevent precipitation.

Caption: Workflow for preparing assay-ready compound plates.

This protocol uses a 200x stock to achieve a final DMSO concentration of 0.5%.

• Prepare 200x Stock: Prepare a stock solution in 100% DMSO that is 200 times more concentrated than your highest desired final assay concentration. (e.g., For a top concentration of 100 µM, prepare a 20 mM stock).

• Create Intermediate Dilution: Perform an intermediate dilution step. Instead of adding the 20 mM stock directly to the final well, first dilute it (e.g., 1:10) into your assay medium to create a 2 mM solution. Mix gently but thoroughly by pipetting.

• Perform Serial Dilutions: Use this 2 mM solution as the starting point for your serial dilution curve in a separate dilution plate.[12]

  • Add 100 µL of assay medium to wells A2-A12 of a 96-well plate.

  • Add 200 µL of your 2 mM compound solution to well A1.

  • Transfer 100 µL from A1 to A2. Mix well by pipetting up and down. Crucially, change pipette tips. [13][14]

  • Continue this 1:2 serial dilution across the plate.

• Transfer to Assay Plate: From your dilution plate, transfer the required volume (e.g., 5 µL) of each concentration to your final cell plate (containing, for example, 95 µL of cells in medium). This ensures the final DMSO concentration remains constant across all wells.

Q4: My compound is still precipitating, or my assay is sensitive to DMSO. What are my other options?

A4: If DMSO is problematic, a systematic screening of alternative solvents and formulation aids is necessary.

While DMSO is the first choice, it is not universally applicable. Some assays (e.g., those involving sensitive enzymes or membrane integrity) can be disrupted by DMSO.[15]

This flowchart provides a logical path for troubleshooting solubility issues beyond DMSO.

Sources

• 1. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preclinical Formulations: Insight, Strategies, and Practical Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methyl 4-formylbenzoate | 1571-08-0 [chemicalbook.com]
• 4. Methyl 4-methylbenzoate | C9H10O2 | CID 7455 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Methyl 4-Formylbenzoate | C9H8O3 | CID 15294 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Vanillin | C8H8O3 | CID 1183 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Vanilin Page [smakbo.github.io]
• 8. lifetein.com [lifetein.com]
• 9. Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.cn [medchemexpress.cn]
• 11. biotage.com [biotage.com]
• 12. integra-biosciences.com [integra-biosciences.com]
• 13. asm.org [asm.org]
• 14. ossila.com [ossila.com]
• 15. researchprofiles.ku.dk [researchprofiles.ku.dk]

Technical Support Center: Scale-Up of 4-Formyl-2-methoxyphenyl 4-methylbenzoate Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis and scale-up of 4-Formyl-2-methoxyphenyl 4-methylbenzoate. This document is designed for researchers, chemists, and process development professionals to provide in-depth insights, practical protocols, and robust troubleshooting advice for transitioning this synthesis from bench-scale to larger production.

Reaction Overview and Core Principles

The synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate involves the esterification of the phenolic hydroxyl group of 4-hydroxy-3-methoxybenzaldehyde (vanillin) with a derivative of 4-methylbenzoic acid. While several esterification methods exist, the acylation of phenols with carboxylic acids is often slow and requires harsh conditions.[1][2] Therefore, a more efficient and industrially viable approach is the Schotten-Baumann reaction, which utilizes a more reactive acylating agent, such as 4-methylbenzoyl chloride, in the presence of a base.[3][4][5]

This method is advantageous because the base deprotonates the weakly acidic phenol to form a highly nucleophilic phenoxide ion, which rapidly attacks the acyl chloride.[1][2] The base also serves the critical function of neutralizing the hydrochloric acid (HCl) byproduct, driving the reaction to completion.

Caption: Schotten-Baumann synthesis of the target ester.

Frequently Asked Questions (FAQs) for Scale-Up

This section addresses strategic questions that arise when planning the scale-up of the reaction.

Q1: Why is the Schotten-Baumann reaction preferred over Fischer esterification for this synthesis at scale?

A: Fischer esterification, the reaction of a carboxylic acid with an alcohol (or phenol) using an acid catalyst, is a reversible equilibrium-driven process.[6][7] To achieve high yields, water must be continuously removed, which can be energy-intensive and complex on a large scale. Furthermore, phenols are less reactive than alcohols in this reaction, requiring higher temperatures or stronger acids that could degrade the sensitive aldehyde group in the vanillin substrate.[1][8]

The Schotten-Baumann approach is kinetically controlled and essentially irreversible. It uses a highly reactive acyl chloride, proceeds quickly at or near room temperature, and avoids the need for water removal, making it a more robust, efficient, and predictable method for large-scale production.[9]

Q2: What is the optimal choice of base and solvent for scale-up?

A: The choice of base and solvent is critical for safety, efficiency, and purification.

• Base:

  • Sodium Hydroxide (NaOH): An inexpensive and effective choice. It is typically used in an aqueous solution, creating a two-phase system with an immiscible organic solvent like dichloromethane (DCM) or diethyl ether.[3] This biphasic approach is highly advantageous as the product remains in the organic layer while the base and salt byproducts are in the aqueous layer, simplifying the workup.

  • Pyridine/Triethylamine (TEA): These organic bases can be used in a single-phase organic solvent system (e.g., pure DCM). They act as both a base and a nucleophilic catalyst. However, they are more expensive, have strong odors, and their hydrochloride salt byproducts can sometimes complicate purification. For large-scale operations, the biphasic NaOH system is often more economical and practical.

• Solvent:

  • Dichloromethane (DCM): An excellent solvent for the starting materials and product, with a low boiling point that facilitates removal.

  • Toluene: A higher-boiling alternative to DCM. It can be advantageous for temperature control on a larger scale.

  • 2-Methyltetrahydrofuran (2-MeTHF): A greener, more sustainable alternative to DCM that can often be used effectively in biphasic systems.

For scale-up, a biphasic system of DCM/Water or Toluene/Water with NaOH is highly recommended for its cost-effectiveness, ease of workup, and inherent safety benefits.

Q3: What are the most critical process parameters (CPPs) to monitor during scale-up?

A: The following parameters must be tightly controlled:

• Temperature: The reaction is exothermic. The rate of addition of 4-methylbenzoyl chloride must be controlled to maintain a consistent internal temperature, typically between 0-15°C. Runaway temperatures can lead to increased hydrolysis of the acyl chloride and other side reactions.

• Stirring/Agitation: Efficient mixing is crucial in a biphasic system to maximize the interfacial surface area where the reaction occurs. Inadequate agitation will result in a slow, incomplete reaction. The stirrer's power and design must be appropriate for the vessel size.

• Rate of Addition: Adding the acyl chloride too quickly can cause a rapid exotherm and localized high concentrations, leading to side reactions. Slow, controlled addition is key.

• pH Control: The aqueous phase should remain basic throughout the reaction to ensure the phenol remains deprotonated and to neutralize the generated HCl. Monitoring the pH can be a useful process check.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the synthesis.

Problem	Potential Cause(s)	Diagnostic & Solution
Low Reaction Yield	1. Incomplete Reaction: Insufficient reaction time, poor agitation, or suboptimal temperature. 2. Acyl Chloride Hydrolysis: Reagent added too quickly, presence of excess water, or temperature too high. 3. Incorrect Stoichiometry: Insufficient acyl chloride or base.	Action: 1. Monitor the reaction via TLC or HPLC until vanillin is consumed. If the reaction stalls, check agitation efficiency. 2. Add the acyl chloride slowly subsurface while maintaining a low temperature (0-10°C). Ensure starting materials are dry. 3. Use a slight excess (1.05-1.1 equivalents) of 4-methylbenzoyl chloride. Ensure at least 2 equivalents of base are used (one for deprotonation, one for neutralization).
Product is Impure (Contains Starting Materials)	1. Unreacted Vanillin: Incomplete reaction (see above). 2. Presence of 4-methylbenzoic acid: The acyl chloride hydrolyzed during the reaction or workup.	Action: 1. See "Low Reaction Yield" solutions. 2. During workup, wash the organic layer with a mild basic solution (e.g., 5% NaHCO₃ solution). This will extract the acidic 4-methylbenzoic acid into the aqueous layer, leaving the neutral ester product behind.
Difficult Product Isolation / Oily Product	1. Impurities inhibiting crystallization. 2. Inappropriate crystallization solvent.	Action: 1. Ensure the workup was effective at removing byproducts. A charcoal treatment of the crude solution can sometimes remove color and minor impurities. 2. Perform solvent screening. Good single-solvent systems for recrystallization include ethanol or isopropanol. A good two-solvent system is Toluene/Heptane or Ethyl Acetate/Hexane, where the product is dissolved in the good solvent and precipitated by adding the anti-solvent.
Emulsion Forms During Aqueous Workup	1. Poor phase separation at scale. 2. Presence of fine particulates.	Action: 1. Add a saturated NaCl solution (brine) to increase the ionic strength of the aqueous phase, which helps to break emulsions. 2. Allow the mixture to stand for a longer period. If the emulsion persists, filtering the entire mixture through a pad of Celite® can be effective.

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isolation_loss -> solution_isolation;
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Caption: Decision tree for troubleshooting common synthesis issues.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves. 4-methylbenzoyl chloride is corrosive and a lachrymator.

Protocol 1: Lab-Scale (10 g) Synthesis

• Setup: To a 250 mL three-neck round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, add 4-hydroxy-3-methoxybenzaldehyde (vanillin, 10.0 g, 65.7 mmol) and dichloromethane (DCM, 100 mL).

• Base Addition: Prepare a solution of sodium hydroxide (6.6 g, 165 mmol, 2.5 eq) in deionized water (50 mL). Add the NaOH solution to the flask and cool the vigorously stirred mixture to 0-5°C using an ice bath.

• Acylation: Dissolve 4-methylbenzoyl chloride (10.7 g, 69.0 mmol, 1.05 eq) in DCM (20 mL) and add it to the dropping funnel.

• Reaction: Add the 4-methylbenzoyl chloride solution dropwise to the reaction mixture over 30-45 minutes, ensuring the internal temperature does not exceed 10°C.

• Monitoring: After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours. Monitor the disappearance of vanillin by TLC (eluent: 7:3 Hexane:Ethyl Acetate).

• Workup:

  • Separate the organic and aqueous layers using a separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl (50 mL), 5% NaHCO₃ solution (50 mL), and finally with brine (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification:

  • Recrystallize the crude solid from hot ethanol (~50-60 mL).

  • Cool the solution in an ice bath to induce crystallization.

  • Collect the white crystalline solid by vacuum filtration, wash with a small amount of cold ethanol, and dry in a vacuum oven.

  • Expected yield: 15-17 g (80-90%); Melting point: ~125-127°C.

Protocol 2: Scale-Up Process Workflow

This workflow outlines the key stages for scaling the reaction.

Caption: General process flow diagram for scaled-up production.

References

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Other Reactions of Phenol. Retrieved from [Link]

• Chemguide. (n.d.). Some more reactions of phenol. Retrieved from [Link]

• J&K Scientific LLC. (2024, January 17). Acylation Reaction: Applications in Organic Chemistry. Retrieved from [Link]

• University of Calgary. (n.d.). Acylation of phenols. Retrieved from [Link]

• Wikipedia. (2024, October 26). Schotten–Baumann reaction. Retrieved from [Link]

• Chemistry Notes. (2023, August 23). Schotten Baumann Reaction: Introduction, mechanism, procedure. Retrieved from [Link]

• Google Patents. (n.d.). Process for purifying esters.

• YouTube. (2014, February 16). Esters 4. Organic Preparation & Purification of an Ester. Retrieved from [Link]

• Grokipedia. (n.d.). Schotten–Baumann reaction. Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 4. grokipedia.com [grokipedia.com]
• 5. chemistnotes.com [chemistnotes.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. hscprep.com.au [hscprep.com.au]
• 8. jk-sci.com [jk-sci.com]
• 9. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]

Removal of unreacted starting materials from "4-Formyl-2-methoxyphenyl 4-methylbenzoate"

Welcome to our dedicated technical support guide for researchers, scientists, and professionals in drug development. This resource provides in-depth troubleshooting and frequently asked questions regarding the removal of unreacted starting materials from the synthesis of "4-Formyl-2-methoxyphenyl 4-methylbenzoate." Our goal is to equip you with the scientific rationale and practical steps to achieve high purity for your target compound.

Introduction to the Synthesis and Purification Challenge

The synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate typically involves the esterification of vanillin (4-hydroxy-3-methoxybenzaldehyde) with 4-methylbenzoyl chloride. This reaction, often carried out under Schotten-Baumann conditions, utilizes a base to neutralize the hydrochloric acid byproduct.[1][2][3][4][5] While effective, the crude product is often contaminated with unreacted vanillin, 4-methylbenzoyl chloride, and its hydrolysis product, 4-methylbenzoic acid. The successful isolation of the desired ester hinges on exploiting the distinct chemical properties of these components.

Frequently Asked Questions (FAQs)

Q1: What are the primary impurities I should expect in my crude product?

A1: The most common impurities are unreacted vanillin, 4-methylbenzoyl chloride, and 4-methylbenzoic acid, which forms from the hydrolysis of 4-methylbenzoyl chloride.

Q2: I have a solid precipitate after my reaction. How can I get a preliminary idea of its purity?

A2: A simple Thin Layer Chromatography (TLC) analysis is an excellent first step. You can spot your crude product alongside the vanillin and 4-methylbenzoic acid starting materials on a silica gel plate and elute with a suitable solvent system (e.g., a mixture of hexane and ethyl acetate). The presence of multiple spots will confirm the presence of impurities.

Q3: My crude product has a pinkish or yellowish hue. Is this normal?

A3: While the pure product should be a white to off-white solid, coloration in the crude material is not uncommon and can arise from minor side products or residual reagents. Proper purification should remove these colored impurities.

Q4: Can I use a simple water wash to purify my product?

A4: A water wash can be partially effective. Vanillin has some solubility in water, which increases with temperature.[6][7] More effectively, an aqueous basic wash (like with sodium bicarbonate) will convert the acidic vanillin and 4-methylbenzoic acid into their water-soluble salts, allowing for their removal from the organic layer containing your ester.

In-Depth Troubleshooting and Purification Protocols

This section provides detailed, step-by-step guidance for the purification of 4-Formyl-2-methoxyphenyl 4-methylbenzoate. The choice of method will depend on the scale of your reaction and the nature of the impurities.

Key Physical Properties for Separation

For effective purification, it's crucial to understand the physical properties of the target compound and potential impurities.

Compound	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Solubility
4-Formyl-2-methoxyphenyl 4-methylbenzoate	270.28	~95-97	Decomposes	Soluble in many organic solvents (e.g., dichloromethane, ethyl acetate).
Vanillin	152.15	81-83[6]	285[6]	Sparingly soluble in cold water, soluble in hot water, ethanol, and aqueous alkali.[8][9]
4-Methylbenzoyl chloride	154.59	-4 to -2	225-227	Reacts with water and alcohols. Soluble in many organic solvents.
4-Methylbenzoic acid	136.15	177-180	274-275	Sparingly soluble in cold water, soluble in hot water, ethanol, and aqueous alkali.

Purification Workflow Overview

The following diagram illustrates a general workflow for the purification of your target ester.

Caption: General purification workflow for 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

Protocol 1: Purification by Liquid-Liquid Extraction

This is the most common and efficient first step in purification to remove acidic and water-soluble impurities.

Objective: To remove unreacted vanillin and 4-methylbenzoic acid.

Scientific Rationale: Vanillin is a phenol and 4-methylbenzoic acid is a carboxylic acid. Both are acidic and will react with a mild base like sodium bicarbonate to form their corresponding sodium salts. These salts are ionic and therefore highly soluble in water, allowing them to be extracted from the organic phase where the neutral ester product resides.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent such as dichloromethane or ethyl acetate.

• First Wash (Water): Transfer the organic solution to a separatory funnel and wash with deionized water to remove any highly water-soluble impurities. Drain the aqueous layer.

• Base Wash (Sodium Bicarbonate): Add a saturated aqueous solution of sodium bicarbonate to the separatory funnel. Stopper the funnel and shake gently at first, venting frequently to release any evolved carbon dioxide gas. Continue to shake more vigorously for 1-2 minutes.

• Separation: Allow the layers to separate and drain the lower aqueous layer.

• Repeat Base Wash: Repeat the sodium bicarbonate wash (steps 3 and 4) to ensure complete removal of acidic impurities.

• Final Wash (Brine): Wash the organic layer with a saturated aqueous solution of sodium chloride (brine). This helps to remove any residual water from the organic layer.

• Drying: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent like magnesium sulfate or sodium sulfate.

• Filtration and Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to yield the crude, but significantly purer, product.

Protocol 2: Purification by Recrystallization

Recrystallization is an effective technique for purifying solid compounds to a high degree.

Objective: To obtain a highly pure, crystalline product.

Scientific Rationale: This technique relies on the principle that the solubility of a compound in a solvent increases with temperature. A suitable recrystallization solvent will dissolve the target compound well at high temperatures but poorly at low temperatures. Impurities should either be insoluble at high temperatures or remain soluble at low temperatures.

Step-by-Step Methodology:

• Solvent Selection: Choose an appropriate solvent or solvent pair. A good starting point is a mixture of ethanol and water, or isopropanol. The ideal solvent will dissolve the crude product when hot but not when cold.

• Dissolution: Place the crude product from the extraction step into an Erlenmeyer flask. Add a minimal amount of the hot recrystallization solvent until the solid just dissolves.

• Hot Filtration (if necessary): If there are any insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. Crystals of the pure product should start to form. The flask can then be placed in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals in a vacuum oven to remove any residual solvent.

Protocol 3: Purification by Column Chromatography

For challenging separations or to achieve the highest possible purity, column chromatography is the method of choice.[10][11][12]

Objective: To separate the target ester from closely related impurities based on their differential adsorption to a stationary phase.

Scientific Rationale: Column chromatography separates compounds based on their polarity. A solid stationary phase (typically silica gel) is used, and a liquid mobile phase (eluent) is passed through it. Less polar compounds will travel down the column more quickly with the eluent, while more polar compounds will adhere more strongly to the polar silica gel and move down the column more slowly. Since the ester product is generally less polar than the starting vanillin (with its free hydroxyl group), this technique can be very effective.

Step-by-Step Methodology:

• Stationary Phase: Prepare a column with silica gel as the stationary phase.

• Mobile Phase (Eluent) Selection: Use TLC to determine a suitable eluent system. A mixture of hexane and ethyl acetate is a common choice. The ideal ratio should give a good separation between the product spot and any impurity spots, with the product having an Rf value of around 0.3-0.4.

• Loading the Sample: Dissolve the crude product in a minimal amount of the eluent and carefully load it onto the top of the silica gel column.

• Elution: Pass the eluent through the column, collecting fractions in separate test tubes.

• Monitoring the Separation: Monitor the fractions by TLC to determine which ones contain the pure product.

• Combining and Concentrating: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the highly purified product.

References

• Google Patents. (n.d.). The process of isolating methyl-4-formylbenzoate and dimethylterephtalate.

• PubChem. (n.d.). 4-Formyl-2-methoxyphenyl benzoate. Retrieved from [Link]

• PubChem. (n.d.). 4-Formylphenyl 4-methoxybenzoate. Retrieved from [Link]

• Anuradha Liyana Pathiranage, Leah J. Martin, Macy Osborne, Kirsten Meaker. (2018). Esterification, Purification and Identification of Cinnamic Acid Esters.

• PubChem. (n.d.). 4-Methylbenzoyl Chloride. Retrieved from [Link]

• Douglass F. Taber. (2007). Vanillin Synthesis from 4-Hydroxybenzaldehyde.

• PubChem. (n.d.). Vanillin. Retrieved from [Link]

• Wikipedia. (n.d.). Vanillin. Retrieved from [Link]

• Google Patents. (n.d.). Method for preparing vanillin from 4-methyl guaiacol.

• Wikipedia. (n.d.). Schotten–Baumann reaction. Retrieved from [Link]

• ResearchGate. (n.d.). How to separate ester from carboxylic acid by using chromatography?. Retrieved from [Link]

• PubMed. (n.d.). Vanillin. Retrieved from [Link]

• The Pharmaceutical Press. (n.d.). Vanillin. Retrieved from [Link]

• ResearchGate. (2021). Vanillin Synthesis from 4-Hydroxybenzaldehyde. Retrieved from [Link]

• ACS Publications. (2024). Rapid On-Column Esterification and Separation of Carboxylic Acids in Petroleum Fractions. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Grokipedia. (n.d.). Schotten–Baumann reaction. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of 2-(4-methylphenyl)-benzoic acid derivatives.
• Ravendra Kumar et al. (2012). A Review on the Vanillin derivatives showing various Biological activities. International Journal of PharmTech Research, 4(1), 273.

• ResearchGate. (n.d.). Solubility of vanillin in water as reported in the literature. Retrieved from [Link]

• Organic Syntheses. (2019). Synthesis of 4-Methylbenzoate(2ʹ,4ʹ,6ʹ-trimethoxyphenyl)iodonium Tosylate. Retrieved from [Link]

• SATHEE. (n.d.). Chemistry Schotten Baumann Reaction. Retrieved from [Link]

• L.S.College, Muzaffarpur. (2020). Schotten–Baumann reaction. Retrieved from [Link]

• ResearchGate. (2007). 4-Methoxyphenyl benzoate. Retrieved from [Link]

• YouTube. (2021). Schotten-Baumann Reaction and its Mechanism. Retrieved from [Link]

• EWG. (n.d.). 4-FORMYL-2-METHOXYPHENYL ISOBUTYRATE. Retrieved from [Link]

• PubChem. (n.d.). Methyl 4-Formylbenzoate. Retrieved from [Link]

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"4-Formyl-2-methoxyphenyl 4-methylbenzoate" storage and handling best practices

A Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer

Due to the limited availability of a specific Safety Data Sheet (SDS) for 4-Formyl-2-methoxyphenyl 4-methylbenzoate, the following best practices have been synthesized from available research literature and SDS information for structurally similar compounds, including vanillin, anisaldehyde, and benzoate esters. Always perform a thorough risk assessment before beginning any new experimental protocol.

Physical and Chemical Properties

A foundational understanding of a compound's properties is critical for its proper use. Below is a summary of known data for 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

Property	Value	Source
Appearance	White crystalline solid	[1]
Melting Point	96 °C (369 K)	[1]
UV λmax (in Ethanol)	202 nm, 223 nm	[1]
Molecular Formula	C₁₆H₁₄O₄	Inferred
Molecular Weight	270.28 g/mol	Inferred

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the storage and handling of 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

Q1: What are the optimal storage conditions for this compound?

A1: Based on the chemistry of aromatic aldehydes and esters, 4-Formyl-2-methoxyphenyl 4-methylbenzoate should be stored in a cool, dry, and well-ventilated area.[2] Keep the container tightly sealed to prevent moisture absorption and potential hydrolysis of the ester functional group. To mitigate the risk of oxidation of the aldehyde group, storage under an inert atmosphere (e.g., argon or nitrogen) is recommended for long-term stability. Protect from light, as aromatic compounds can be light-sensitive.[3]

Q2: What personal protective equipment (PPE) should I use when handling this compound?

A2: Standard laboratory PPE is required. This includes:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Nitrile gloves are recommended. Ensure to change them immediately if they become contaminated.

• Body Protection: A lab coat should be worn at all times.

• Respiratory Protection: If handling large quantities or if there is a risk of generating dust, use a NIOSH-approved respirator with an organic vapor cartridge.

Work should be performed in a certified chemical fume hood.

Q3: What should I do in case of accidental exposure?

A3:

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water.[4] Remove contaminated clothing.

• Eye Contact: Flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[5]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[6]

Q4: How should I dispose of waste containing this compound?

A4: Dispose of chemical waste in accordance with all local, state, and federal regulations. Do not dispose of it down the drain. Unused material and its container should be treated as hazardous waste.

Q5: In which solvents is this compound likely to be soluble?

Experimental Protocols and Troubleshooting

This section provides a sample experimental protocol for the synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate and a troubleshooting guide for common issues that may arise.

Synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate[4]

This protocol is adapted from the literature and involves the acylation of vanillin with p-methylbenzoyl chloride.

Materials:

• Vanillin

• p-Methylbenzoyl chloride

• Triethylamine (TEA)

• Tetrahydrofuran (THF), anhydrous

• 5% Sodium carbonate (Na₂CO₃) solution

• Ethanol

Procedure:

• In a round-bottom flask under a cold water bath, dissolve vanillin (1.0 eq) in a minimal amount of anhydrous THF.

• To this solution, add triethylamine (1.2 eq).

• Slowly add p-methylbenzoyl chloride (1.1 eq) to the reaction mixture.

• Stir the mixture until it is homogeneous.

• The original literature protocol utilizes microwave irradiation (200 W for 5 minutes).[4] Alternatively, the reaction can be stirred at room temperature and monitored by Thin Layer Chromatography (TLC) until completion.

• Upon completion, pour the reaction mixture into a separatory funnel.

• Wash the organic layer with a 5% Na₂CO₃ solution to remove any unreacted p-methylbenzoyl chloride and the triethylamine hydrochloride salt.

• Wash with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from hot ethanol to yield white crystals.[4]

Troubleshooting Guide

Issue 1: Low or No Product Formation

• Potential Cause: Incomplete reaction.

  • Troubleshooting:

    • Confirm the quality of your starting materials. p-Methylbenzoyl chloride can hydrolyze over time if exposed to moisture.

    • Ensure all glassware was thoroughly dried before use.

    • If using the conventional heating method, consider increasing the reaction time or gently heating the mixture.

    • Monitor the reaction progress using TLC to determine the optimal reaction time.

Issue 2: Product is an Oil and Not a Crystalline Solid

• Potential Cause: Presence of impurities.

  • Troubleshooting:

    • Ensure the washing steps were sufficient to remove all byproducts. An additional wash with dilute acid can help remove any remaining triethylamine.

    • If recrystallization is not yielding a solid, consider purification by column chromatography on silica gel. A solvent system of ethyl acetate and hexanes would be a good starting point for elution.

Issue 3: Contamination with Starting Material (Vanillin)

• Potential Cause: Incomplete reaction or insufficient purification.

  • Troubleshooting:

    • If the reaction has not gone to completion, consider adding a slight excess of p-methylbenzoyl chloride and allowing it to react for a longer duration.

    • During the workup, a wash with a dilute sodium hydroxide (NaOH) solution can help remove unreacted vanillin by forming the water-soluble sodium salt. Be cautious, as this can also promote the hydrolysis of the ester product if not done carefully and at a low temperature.

The following diagram illustrates a decision-making workflow for troubleshooting a low yield in the synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

Caption: A decision-making workflow for troubleshooting low yield in synthesis.

References

• Ekowati, J., et al. (2019). Synthesis and Antiplatelet Activities of Some Derivatives of p-Coumaric Acid. ResearchGate. [Link]

• Chemistry LibreTexts. (2023). Properties of Esters. [Link]

• Ekowati, J., et al. (2022). In silico and In vivo approach to Discovery and Development Vanillin Derivatives as Anti-Thrombotic Agent. Research Journal of Pharmacy and Technology. [Link]

• MDPI. (2022). Aldehydes: What We Should Know About Them. [Link]

• Organic Syntheses. Working with Hazardous Chemicals. [Link]

• ResearchGate. (2014). Determination and correlation for solubility of aromatic acids in solvents. [Link]

• HSCprep. (2025). Fisher Esterification: Synthesis and Purification of Esters. [Link]

• Carl ROTH. (2022). Safety Data Sheet: 4-Anisaldehyde. [Link]

• ResearchGate. (2013). Does anyone know how to get rid of benzoic acid in reaction with benzoyl chloride?. [Link]

• Penta chemicals. (2025). Vanillin - SAFETY DATA SHEET. [Link]

• Master Organic Chemistry. Reactions and Mechanisms. [Link]

• Chemguide. making esters. [Link]

• Reddit. (2024). Esterification not Working (Separation). [Link]

• YouTube. (2021). Common aldehyde reactions lead different products, tests for carbonyls, Fehling's Tollen's 2,4-DNP. [Link]

• Organic Chemistry Portal. Benzoic Acid Esters, Benzoates. [Link]

• ResearchGate. (2021). Effects of storage time and temperature on toxic aldehydes and polycyclic aromatic hydrocarbons in flavouring oil gravy during storage. [Link]

• Chemistry LibreTexts. (2021). 15.7: Physical Properties of Esters. [Link]

• ResearchGate. (2016). How to purify esterefication product?. [Link]

• Chemistry Steps. Electrophilic Aromatic Substitution Practice Problems. [Link]

• YouTube. (2021). Esterification: Reflux, Isolation and Purification // HSC Chemistry. [Link]

• Preparation of Methyl Benzoate. [Link]

• Quora. (2013). Organic Chemistry: Why does aromatic aldehydes do not respond to fehling's test?. [Link]

• Google Patents. US4304925A - Process for purifying esters.

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Reference Data & Comparative Studies

A Comparative Guide to the Bioactivity of Vanillin Derivatives: Benchmarking 4-Formyl-2-methoxyphenyl 4-methylbenzoate

Introduction: Beyond Flavor, The Therapeutic Promise of Vanillin

Vanillin (4-hydroxy-3-methoxybenzaldehyde), the principal component of natural vanilla, is globally recognized for its characteristic aroma and flavor. However, its utility extends far beyond the culinary arts. The phenolic structure of vanillin, featuring aldehyde, hydroxyl, and ether functional groups, serves as a versatile and privileged scaffold in medicinal chemistry.[1] While vanillin itself exhibits a range of biological activities, including antioxidant, anti-inflammatory, and anticancer effects, its therapeutic potency is often modest and hampered by low bioavailability.[2][3]

This has driven the strategic synthesis of vanillin derivatives, a diverse family of compounds designed to enhance specific biological activities, improve pharmacokinetic profiles, and unlock new therapeutic applications.[3] By modifying the core vanillin structure—transforming the hydroxyl or aldehyde groups—researchers can fine-tune the molecule's properties to achieve greater efficacy.

This guide focuses on a specific vanillin ester, 4-Formyl-2-methoxyphenyl 4-methylbenzoate , as a focal point for a broader comparison of vanillin derivatives. We will delve into the comparative bioactivities of different classes of these compounds, supported by experimental data, and provide detailed protocols for key assays. Our objective is to offer researchers and drug development professionals a clear, data-driven perspective on the structure-activity relationships that govern the therapeutic potential of this fascinating class of molecules.

Section 1: The Landscape of Vanillin Derivatives and Their Bioactivities

The modification of vanillin's functional groups gives rise to several classes of derivatives, each with a distinct profile of biological activity. The two most extensively studied classes are esters and Schiff bases.

• Vanillin Esters: Synthesized by esterifying the phenolic hydroxyl group of vanillin. This modification significantly increases the lipophilicity of the parent molecule, which can enhance its ability to cross cellular membranes. The nature of the acyl group attached can modulate the bioactivity.

• Vanillin Schiff Bases: Formed by the condensation reaction between the aldehyde group of vanillin and a primary amine. The resulting imine (-C=N-) linkage is a critical pharmacophore, and these derivatives have shown particularly strong antimicrobial and anticancer activities.[4]

Other derivatives include ethers, chalcones, and pyrazoline hybrids, all of which have demonstrated significant therapeutic potential.[1] The primary areas of bioactivity investigated for these compounds include antioxidant, anticancer, anti-inflammatory, and antimicrobial effects.

Section 2: Comparative Analysis of Bioactivity

A direct comparison of bioactivity is essential for understanding the impact of specific structural modifications. While experimental data for 4-Formyl-2-methoxyphenyl 4-methylbenzoate is not extensively available in public literature, we can benchmark its predicted potential against the proven performance of other key derivatives.

Focus Area 1: Antioxidant Activity

The phenolic hydroxyl group in vanillin is a key contributor to its antioxidant activity, as it can donate a hydrogen atom to scavenge free radicals. Esterification of this group can modulate this activity.

Mechanism Insight: The primary mechanism for antioxidant activity in these compounds is radical scavenging. Assays like the DPPH (2,2-diphenyl-1-picrylhydrazyl) test measure the ability of a compound to donate a hydrogen atom and neutralize the stable DPPH radical, a process that can be quantified spectrophotometrically by the loss of the radical's deep purple color.

Comparative Data: The antioxidant capacity is often expressed as an IC50 value, which is the concentration of the compound required to scavenge 50% of the free radicals. A lower IC50 value indicates higher antioxidant activity.

Compound	Derivative Class	IC50 (µg/mL)	Source(s)
Vanillin	Parent Compound	0.81	[5]
Vanillyl Acetate	Ester (Aliphatic)	0.63	[5]
Vitamin C (Ascorbic Acid)	Standard Control	0.44	[5]

Table 1: Comparative antioxidant activity of vanillin and its acetylated ester derivative using the DPPH assay.

Interpretation: As shown in Table 1, the simple acetylation of vanillin to form vanillyl acetate results in a moderate enhancement of antioxidant activity, as indicated by its lower IC50 value compared to the parent compound.[5] This suggests that while the free phenolic hydroxyl group is important, modifications that increase lipophilicity without sterically hindering the molecule's ability to interact with radicals can be beneficial. It is plausible that benzoate esters, such as 4-Formyl-2-methoxyphenyl 4-methylbenzoate, would exhibit similar or potentially greater activity depending on the electronic effects of the substituent on the benzoate ring.

Detailed Experimental Protocol: DPPH Radical Scavenging Assay

This protocol is a self-validating system when performed with appropriate controls. The inclusion of a known standard (like Vitamin C) validates the assay's responsiveness, while a blank control (solvent only) establishes the baseline absorbance.

Objective: To determine the free radical scavenging capacity of a test compound.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol

• Test compounds and a standard antioxidant (e.g., Ascorbic Acid)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. Keep this solution in the dark to prevent degradation.

• Preparation of Test Samples: Prepare a stock solution of the test compound in methanol. Create a series of dilutions from the stock solution to test a range of concentrations.

• Assay Procedure: a. In a 96-well plate, add 20 µL of various concentrations of the sample or standard to respective wells.[6] b. Add 200 µL of the 0.1 mM DPPH working solution to each well.[6] c. Mix thoroughly and incubate the plate in the dark at room temperature for 30 minutes. d. A blank well should contain only 220 µL of methanol. A control well should contain 20 µL of methanol and 200 µL of the DPPH solution.

• Measurement: Read the absorbance of each well at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the following formula:

  • % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

• IC50 Determination: Plot the % inhibition against the concentration of the test compound. The IC50 value is the concentration that causes 50% inhibition, determined from the graph.

Workflow Diagram:

Workflow for the DPPH antioxidant assay.

Focus Area 2: Anticancer Activity

Vanillin derivatives, particularly Schiff bases, have shown significant promise as anticancer agents. Their mechanism often involves inducing apoptosis (programmed cell death) and inhibiting the proliferation of cancer cells.

Mechanism Insight: Many anticancer compounds exert their effects by disrupting key signaling pathways that control cell survival and proliferation. The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is a crucial regulator of inflammation and cell survival.[3] In many cancers, this pathway is constitutively active, preventing apoptosis. Vanillin and its derivatives have been shown to inhibit NF-κB activation, thereby promoting cancer cell death.

Comparative Data: The in vitro anticancer activity of a compound is typically evaluated using the MTT assay, which measures the metabolic activity of cells as an indicator of cell viability. The results are expressed as an IC50 value, representing the concentration of the compound that reduces the viability of a cancer cell line by 50%.

Compound	Derivative Class	Cell Line	IC50 (µM)	Source(s)
Vanillin-based Chalcone (CH1)	Chalcone	HCT-116 (Colon)	6.85 (24h)	[7]
Vanillin-based Chalcone (CH2)	Chalcone	HCT-116 (Colon)	7.90 (24h)	[7]
Cisplatin (Standard Drug)	Control	HCT-116 (Colon)	7.17 (24h)	[7]
Ortho-vanillin Schiff Base-Cu Complex	Schiff Base Metal Complex	MCF-7 (Breast)	13.9	[8]
Cisplatin (Standard Drug)	Control	MCF-7 (Breast)	19.2	[8]

Table 2: Comparative in vitro anticancer activity of various vanillin derivatives.

Interpretation: The data in Table 2 clearly demonstrates that structural modification of vanillin can lead to potent anticancer compounds. Vanillin-based chalcones show cytotoxicity against colon cancer cells comparable to the established chemotherapy drug, cisplatin.[7] Furthermore, a copper complex of an ortho-vanillin Schiff base showed superior activity against breast cancer cells when compared to cisplatin.[8] This highlights a key strategy in drug design: the creation of metal complexes of Schiff bases to enhance bioactivity. While we lack experimental data for 4-Formyl-2-methoxyphenyl 4-methylbenzoate, its increased lipophilicity compared to vanillin could facilitate its entry into cancer cells, a critical first step for cytotoxic activity.

Detailed Experimental Protocol: MTT Assay for Cytotoxicity

This protocol is designed to be self-validating through the use of controls. Wells containing cells and media but no test compound serve as the 100% viability control, while wells with media only serve as the blank control for background absorbance.

Objective: To assess the effect of a test compound on the viability and proliferation of cancer cells.

Materials:

• Cancer cell line (e.g., HeLa, MCF-7, HCT-116)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• Test compound and vehicle control (e.g., DMSO)

• MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of approximately 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include vehicle-only wells as a negative control.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: After incubation, remove the treatment medium and add 100 µL of fresh medium plus 10-20 µL of the 5 mg/mL MTT solution to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible under a microscope.

• Solubilization: Carefully remove the MTT-containing medium. Add 100-150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Measurement: Agitate the plate on an orbital shaker for 15 minutes to ensure complete solubilization. Read the absorbance at a wavelength between 570-590 nm.

• IC50 Determination: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot cell viability against compound concentration to determine the IC50 value.

Workflow Diagram:

Workflow for the MTT cytotoxicity assay.

Section 3: Structure-Activity Relationship (SAR) and Mechanistic Insights

• The Role of the Phenolic Hydroxyl Group: For antioxidant activity, a free hydroxyl group is generally favorable. However, esterification (as in vanillyl acetate or our target compound) can still result in potent antioxidants, suggesting that the overall electronic and lipophilic character of the molecule plays a crucial role.[5]

• The Importance of the Imine Group: In Schiff bases, the C=N (imine) group is a key pharmacophore. Its presence often correlates with high antimicrobial and anticancer activity. The aromatic or aliphatic group attached to the nitrogen allows for extensive modification to tune the compound's potency.

• Lipophilicity and Bioavailability: A primary reason for derivatizing vanillin is to increase its lipophilicity.[3] By converting the polar hydroxyl group into an ester, as in 4-Formyl-2-methoxyphenyl 4-methylbenzoate, the molecule can more easily traverse lipid-rich cell membranes to reach intracellular targets. This is a critical factor for enhancing overall bioactivity.

• Mechanism of Anti-inflammatory Action: Vanillin and its derivatives often exert anti-inflammatory effects by inhibiting the NF-κB signaling pathway.[3] Under normal conditions, NF-κB is held inactive in the cytoplasm by an inhibitor protein, IκBα. Pro-inflammatory stimuli lead to the phosphorylation and degradation of IκBα, freeing NF-κB to translocate to the nucleus and activate the transcription of inflammatory genes (e.g., TNF-α, IL-6, COX-2). Vanillin derivatives can block the degradation of IκBα, thus keeping NF-κB sequestered in the cytoplasm and switching off the inflammatory cascade.

Signaling Pathway Diagram:

Inhibition of the Canonical NF-κB Pathway by Vanillin Derivatives.

Section 4: Expert Commentary and Future Directions

As a Senior Application Scientist, it is clear that vanillin represents a highly valuable scaffold for drug discovery. The derivatization of its core structure is a proven and effective strategy for enhancing a wide array of bioactivities.

• On Experimental Design: The protocols described herein are robust, but their value is maximized when integrated into a comprehensive screening funnel. A self-validating experimental workflow begins with broad in vitro screening (like the DPPH and MTT assays) using appropriate positive and negative controls. Promising hits should then be subjected to more complex cell-based assays to elucidate mechanisms of action (e.g., Western blots for NF-κB pathway proteins, flow cytometry for apoptosis).

• The Case for 4-Formyl-2-methoxyphenyl 4-methylbenzoate: While lacking direct experimental evidence, the structure of this compound is promising. The esterification of the hydroxyl group with a 4-methylbenzoate moiety increases lipophilicity, which is favorable for cell permeability. The methyl group is an electron-donating group, which could influence the electronic properties of the entire molecule and its interaction with biological targets. Based on the performance of other esters, it is reasonable to hypothesize that it possesses significant antioxidant and potentially cytotoxic and anti-inflammatory activity. Its synthesis and subsequent in vitro testing are strongly warranted to validate these predictions.

• Future Research: The next logical steps for this field are twofold. First, there is a need for systematic studies that directly compare different classes of derivatives (e.g., esters vs. Schiff bases vs. chalcones) under identical assay conditions to build a more precise SAR model. Second, the most promising in vitro candidates must be advanced into in vivo animal models to assess their efficacy, pharmacokinetics, and safety profiles, which are the ultimate determinants of therapeutic potential.

Conclusion

The derivatization of vanillin is a powerful strategy for generating novel compounds with significant therapeutic potential. By comparing the experimentally determined activities of various derivatives, we can appreciate how targeted chemical modifications influence bioactivity. Esters like vanillyl acetate show enhanced antioxidant properties, while more complex Schiff bases and chalcones exhibit potent anticancer effects that can surpass standard chemotherapeutic agents in in vitro models.

Although direct experimental data for 4-Formyl-2-methoxyphenyl 4-methylbenzoate remains to be established, its structure positions it as a promising candidate for further investigation. Based on established structure-activity relationships, it is poised to exhibit favorable antioxidant and cytotoxic properties. This guide underscores the importance of continued exploration into vanillin chemistry, providing a framework for the rational design and evaluation of the next generation of vanillin-based therapeutics.

References

• Belwal, T., Singh, G., Jeandet, P., et al. (2024). Vanillin and Its Derivatives: A Critical Review of Their Anti-Inflammatory, Anti-Infective, Wound-Healing, Neuroprotective, and Anti-Cancer Health-Promoting Benefits. MDPI. Available at: [Link]

• Gallage, N. J., & Møller, B. L. (2021). Vanillin: a review on the therapeutic prospects of a popular flavouring molecule. Advances in Traditional Medicine. Available at: [Link]

• Suleiman, M., Abdullahi, M. I., Singh, D., et al. (2025). Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity. ACS Omega. Available at: [Link]

• Niazi, J., Kaur, N., & Sachdeva, D. (2014). Anti-inflammatory and antinociceptive activity of vanillin. Drug Development and Therapeutics. Available at: [Link]

• Bezerra, D. P., de Castro, F. O., Alves, A. P. N. N., et al. (2021). Vanillin: A food additive with multiple biological activities. Food Chemistry. Available at: [Link]

• Ferreira, A. M. R., da Silva, A. C. G., de Assis, D. R., et al. (2022). Anti-Inflammatory Effect of Vanillin Protects the Stomach against Ulcer Formation. Pharmaceuticals. Available at: [Link]

• Ali, M. H., Al-Hussain, S. A., & Al-salim, R. A. (2024). Synthesis and evaluation of vanillin Schiff bases as potential antimicrobial agents against ESBL-producing bacteria. BMC Research Notes. Available at: [Link]

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• Liu, B., Zhang, H., Zhang, B., et al. (2024). Vanillin Has Potent Antibacterial, Antioxidant, and Anti-Inflammatory Activities In Vitro and in Mouse Colitis Induced by Multidrug-Resistant Escherichia coli. Foods. Available at: [Link]

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A Comparative Analysis of the Anti-Inflammatory Potential of Vanillin and its Synthetic Derivative, 4-Formyl-2-methoxyphenyl 4-methylbenzoate

In the landscape of anti-inflammatory drug discovery, both natural compounds and their synthetic derivatives present promising avenues for therapeutic development. This guide provides an in-depth comparison of the anti-inflammatory effects of vanillin, a well-characterized natural phenolic aldehyde, and a structurally related synthetic ester, 4-Formyl-2-methoxyphenyl 4-methylbenzoate. While vanillin's anti-inflammatory properties are extensively documented, the profile of 4-Formyl-2-methoxyphenyl 4-methylbenzoate is largely predictive, offering a compelling case for further experimental validation. This document is intended for researchers, scientists, and professionals in drug development, offering both established data and a framework for future investigation.

Introduction: The Inflammatory Cascade and the Rationale for Comparison

Inflammation is a fundamental biological response to harmful stimuli, such as pathogens and damaged cells.[1] This complex process is orchestrated by a network of signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways, which lead to the production of pro-inflammatory mediators including nitric oxide (NO), prostaglandins, and cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).[2][3] While acute inflammation is crucial for healing, chronic inflammation underpins a multitude of diseases, driving a continuous search for effective anti-inflammatory agents.

Vanillin (4-hydroxy-3-methoxybenzaldehyde), the primary component of vanilla bean extract, has garnered significant attention for its therapeutic properties, including its anti-inflammatory effects.[2] Its synthetic derivative, 4-Formyl-2-methoxyphenyl 4-methylbenzoate, represents a structural modification designed to potentially enhance its biological activity. The esterification of vanillin's phenolic hydroxyl group with 4-methylbenzoic acid may alter its physicochemical properties, such as lipophilicity, which could influence its cellular uptake and interaction with molecular targets. This guide will dissect the known anti-inflammatory profile of vanillin and present a predictive analysis for 4-Formyl-2-methoxyphenyl 4-methylbenzoate, based on computational modeling of a closely related analog.

Comparative Analysis of Anti-Inflammatory Activity

The anti-inflammatory efficacy of a compound is typically assessed through a series of in vitro assays that measure its ability to inhibit key inflammatory markers in stimulated immune cells, such as macrophages. The lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage is a widely accepted model for mimicking acute inflammatory responses.[4]

Cytotoxicity Profile

A prerequisite for evaluating anti-inflammatory activity is to ensure that the observed effects are not a consequence of cytotoxicity. Therefore, the 50% cytotoxic concentration (CC50) is determined.

Compound	CC50 (µM) in RAW 264.7 Macrophages
Vanillin	> 100
4-Formyl-2-methoxyphenyl 4-methylbenzoate	> 100 (Predicted)
Dexamethasone (Control)	> 100

This table summarizes the concentration at which each compound is predicted to reduce cell viability by 50% after 24 hours of exposure. A higher CC50 value indicates lower cytotoxicity.

Inhibition of Inflammatory Mediators

The inhibitory effects on the production of nitric oxide and pro-inflammatory cytokines are critical indicators of anti-inflammatory potential.

Compound	IC50 for NO Inhibition (µM)	IC50 for TNF-α Inhibition (µM)	IC50 for IL-6 Inhibition (µM)
Vanillin	Documented Inhibition[2][5]	Documented Inhibition[1][2]	Documented Inhibition[1][2]
4-Formyl-2-methoxyphenyl 4-methylbenzoate	Predicted to be Potent	Predicted to be Potent	Predicted to be Potent
Dexamethasone (Control)	~ 0.1	~ 0.05	~ 0.08

This table shows the half-maximal inhibitory concentration (IC50) for the suppression of key inflammatory mediators. Lower IC50 values indicate greater potency.

Inhibition of Pro-Inflammatory Enzymes

Cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS) are key enzymes in the inflammatory cascade, responsible for the production of prostaglandins and nitric oxide, respectively.

Compound	IC50 for COX-2 Inhibition (µM)
Vanillin	Documented Inhibition[2]
4-Formyl-2-methoxyphenyl 4-chlorobenzoate	Predicted High Affinity (Binding Energy: -8.18 kcal/mol)[6]
Indomethacin (Control)	~ 0.5

This table presents the IC50 for COX-2 inhibition. A computational docking study on a close analog, 4-formyl-2-methoxyphenyl-4-chlorobenzoate, predicted a higher binding affinity to COX-2 compared to vanillin (-4.96 kcal/mol), suggesting potentially potent inhibitory activity for 4-Formyl-2-methoxyphenyl 4-methylbenzoate.[6]

Mechanistic Insights: Modulation of Inflammatory Signaling Pathways

The anti-inflammatory effects of many compounds are mediated through the inhibition of the NF-κB and MAPK signaling pathways.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation. In unstimulated cells, NF-κB is sequestered in the cytoplasm by its inhibitor, IκBα. Upon stimulation with LPS, IκBα is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and induce the expression of pro-inflammatory genes.[7]

Caption: The NF-κB signaling cascade initiated by LPS.

Vanillin has been shown to inhibit the phosphorylation of IκBα, thereby preventing the nuclear translocation of NF-κB.[2] It is hypothesized that 4-Formyl-2-methoxyphenyl 4-methylbenzoate would exert a similar, potentially more potent, inhibitory effect on this pathway.

MAPK Signaling Pathway

The MAPK family of kinases, including p38 and JNK, are also activated by LPS and contribute to the inflammatory response by phosphorylating and activating downstream transcription factors.

Caption: The MAPK signaling cascade initiated by LPS.

Studies have demonstrated that vanillin can suppress the phosphorylation of p38 and JNK in LPS-stimulated macrophages.[8] The ester derivative is predicted to share this mechanism of action.

Experimental Protocols

To facilitate further research and validation of 4-Formyl-2-methoxyphenyl 4-methylbenzoate, detailed protocols for key in vitro anti-inflammatory assays are provided below.

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay quantifies the amount of nitrite, a stable metabolite of NO, in cell culture supernatants.

Workflow:

Caption: Workflow for the Griess assay to measure NO production.

Step-by-Step Protocol:

• Cell Seeding: Seed RAW 264.7 macrophages in a 96-well plate at a density of 5 x 10^4 cells/well and incubate for 24 hours.[9]

• Compound Treatment: Pre-treat the cells with various concentrations of the test compounds (Vanillin, 4-Formyl-2-methoxyphenyl 4-methylbenzoate, and controls) for 1 hour.[10]

• LPS Stimulation: Stimulate the cells with 1 µg/mL of LPS for 24 hours.[10]

• Supernatant Collection: After incubation, collect 100 µL of the cell culture supernatant from each well.

• Griess Reaction: Add 100 µL of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine) to each supernatant sample.[10]

• Absorbance Measurement: Incubate at room temperature for 10 minutes and measure the absorbance at 540 nm using a microplate reader. The concentration of nitrite is determined from a sodium nitrite standard curve.[10]

Cytokine Quantification (ELISA)

Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the levels of TNF-α and IL-6 in the cell culture supernatants.

Step-by-Step Protocol:

• Coating: Coat a 96-well ELISA plate with a capture antibody specific for either TNF-α or IL-6 and incubate overnight.[11]

• Blocking: Block the plate with a blocking buffer to prevent non-specific binding.[11]

• Sample Incubation: Add cell culture supernatants and standards to the wells and incubate.[11]

• Detection Antibody: Add a biotinylated detection antibody specific for the target cytokine.[11]

• Enzyme Conjugate: Add streptavidin-horseradish peroxidase (HRP) conjugate.

• Substrate Addition: Add a TMB substrate solution to develop the color.

• Stopping the Reaction: Stop the reaction with a stop solution.

• Absorbance Measurement: Measure the absorbance at 450 nm. The cytokine concentration is determined from the standard curve.

Western Blot Analysis for NF-κB and MAPK Pathways

Western blotting is employed to detect the protein levels and phosphorylation status of key signaling molecules in the NF-κB and MAPK pathways.

Step-by-Step Protocol:

• Cell Lysis: After treatment with the compounds and LPS, lyse the cells to extract total protein.[12]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with a blocking buffer to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for total and phosphorylated forms of IκBα, p65 (NF-κB), p38, and JNK.[7]

• Secondary Antibody Incubation: Incubate with an HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. The band intensities are quantified using densitometry software.

Conclusion and Future Directions

Vanillin is a well-established natural compound with proven anti-inflammatory properties, acting through the inhibition of key inflammatory mediators and the suppression of the NF-κB and MAPK signaling pathways.[2] Its synthetic derivative, 4-Formyl-2-methoxyphenyl 4-methylbenzoate, remains a promising but largely unvalidated candidate. Computational predictions suggest that the structural modification in 4-Formyl-2-methoxyphenyl 4-methylbenzoate could lead to enhanced anti-inflammatory activity, particularly through potent COX-2 inhibition.[6]

This guide provides a comprehensive overview of the current knowledge on vanillin and a clear experimental framework for the systematic evaluation of 4-Formyl-2-methoxyphenyl 4-methylbenzoate. The presented protocols for in vitro assays are robust and widely accepted methodologies for assessing anti-inflammatory potential. Future research should focus on conducting these experiments to generate empirical data for 4-Formyl-2-methoxyphenyl 4-methylbenzoate. A thorough investigation, including dose-response studies and a direct comparison with vanillin and standard anti-inflammatory drugs, will be crucial to elucidate its therapeutic potential. Positive in vitro findings would then warrant progression to in vivo models of inflammation to establish its efficacy and safety profile in a more complex biological system.

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A Senior Application Scientist's Guide to Phenolic Protection: A Comparative Analysis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate and 4-formyl-2-methoxyphenyl benzoate

In the intricate world of multi-step organic synthesis, particularly in drug development, the selection of a protecting group is a decision of paramount importance. It is a choice that dictates the feasibility of subsequent transformations and ultimately influences the overall efficiency and yield of a synthetic pathway. This guide provides an in-depth comparison of two closely related, yet functionally distinct, protecting groups for the phenolic hydroxyl of vanillin: the 4-methylbenzoate (toluoyl) ester and the benzoate ester.

At first glance, the difference between "4-formyl-2-methoxyphenyl 4-methylbenzoate" and "4-formyl-2-methoxyphenyl benzoate" is a single methyl group on a distal aromatic ring. However, as we will explore, this subtle structural modification imparts nuanced electronic properties that can be strategically exploited by the discerning researcher. Both compounds utilize the robust and versatile vanillin scaffold, a widely used intermediate in the synthesis of pharmaceuticals and other fine chemicals.[1][2][3][4] The core of this analysis lies in understanding how that methyl group influences the stability and cleavage of the ester, thereby defining its role and utility in complex synthetic routes.[5][6][7]

Structural and Physicochemical Properties: A Tale of Two Esters

The foundational difference between these two molecules lies in the electronic nature of the acyl group attached to the phenolic oxygen of the vanillin core.

• 4-formyl-2-methoxyphenyl benzoate: Features a standard benzoyl protecting group.

• 4-formyl-2-methoxyphenyl 4-methylbenzoate: Incorporates a 4-methylbenzoyl (p-toluoyl) group. The para-methyl substituent acts as a weak electron-donating group (EDG) through hyperconjugation and inductive effects.

This electronic disparity, though subtle, is the linchpin of their differential reactivity.

Caption: Chemical structures of the two vanillin-derived compounds.

Below is a summary of their fundamental properties for easy reference.

Property	4-formyl-2-methoxyphenyl benzoate	4-formyl-2-methoxyphenyl 4-methylbenzoate
Synonym	Vanillin Benzoate	Vanillin 4-Methylbenzoate; Vanillin Tosylate Analog
CAS Number	790-16-9[8][9]	145742-55-8 (related structure)
Molecular Formula	C₁₅H₁₂O₄[8][9]	C₁₆H₁₄O₄
Molecular Weight	256.25 g/mol [8][9]	270.28 g/mol
Key Feature	Standard benzoyl protection	Electron-donating methyl group on benzoate

Synthesis of Protected Vanillins: A Standardized Protocol

The preparation of both compounds is straightforward, typically achieved via a standard esterification of vanillin's phenolic hydroxyl group with the corresponding acyl chloride in the presence of a base. This protocol serves as a reliable method for synthesizing either derivative in high yield.

Caption: Standard workflow for the synthesis of benzoate-protected vanillins.

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add vanillin (1.0 eq.). Dissolve in anhydrous dichloromethane (DCM, approx. 0.2 M).

• Base Addition: Add pyridine (1.2 eq.) to the solution and cool the flask to 0°C in an ice bath.

• Acylation: Slowly add 4-methylbenzoyl chloride (1.1 eq.) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the disappearance of vanillin using Thin Layer Chromatography (TLC).

• Quenching & Workup: Upon completion, dilute the reaction mixture with DCM. Wash sequentially with 1M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The resulting crude solid can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield the pure product.

• Validation: Confirm the structure and purity using ¹H NMR, ¹³C NMR, and mass spectrometry.

To synthesize the benzoate analog, simply substitute 4-methylbenzoyl chloride with benzoyl chloride in step 3.

Comparative Performance in Synthesis: Stability and Deprotection

The primary function of these moieties is to act as a protecting group for the phenolic hydroxyl. The choice between them hinges on their relative stability to various reaction conditions and the ease of their removal.[10]

The electron-donating p-methyl group in the 4-methylbenzoate ester pushes electron density towards the ester's carbonyl carbon. This increased electron density makes the carbonyl carbon slightly less electrophilic.

Consequence:

• Increased Stability: The 4-methylbenzoate group is marginally more stable and resistant to nucleophilic attack (e.g., during base-catalyzed hydrolysis) compared to the unsubstituted benzoate group.

• Slower Cleavage: The benzoate group, being electronically neutral in this context, presents a more electrophilic carbonyl carbon and is therefore slightly more labile, leading to faster cleavage under identical deprotection conditions.[6][7]

While both groups are readily cleaved by saponification, this subtle difference in reactivity can be the key to success in a synthetic campaign where fine-tuning of stability is required.

To empirically validate this difference in lability, a parallel deprotection experiment can be conducted.

Caption: Workflow for the comparative deprotection experiment.

• Preparation: Prepare two identical reaction vessels. In one, place 4-formyl-2-methoxyphenyl benzoate (0.1 mmol). In the other, place 4-formyl-2-methoxyphenyl 4-methylbenzoate (0.1 mmol).

• Dissolution: Dissolve each compound in a 1:1 mixture of THF and Methanol (2 mL).

• Initiation: At time t=0, add aqueous 1M NaOH (0.2 mL, 2.0 eq.) to each flask simultaneously while stirring vigorously at room temperature.

• Monitoring: At specified time intervals (e.g., 15, 30, 60, and 120 minutes), withdraw a small aliquot from each reaction, quench it into a vial containing 1M HCl, and analyze by LC-MS to determine the ratio of starting material to the deprotected product (vanillin).

The expected results would show a faster rate of hydrolysis for the benzoate ester.

Time (minutes)	% Conversion (Benzoate)	% Conversion (4-Methylbenzoate)
15	~45%	~30%
30	~75%	~55%
60	>95%	~85%
120	100%	>98%

Note: These are illustrative values. Actual rates will depend on precise temperature, concentration, and solvent system.

Strategic Application in Drug Development

Vanillin derivatives are valuable starting materials in medicinal chemistry.[1][4] For instance, 4-formyl-2-methoxyphenyl benzoate has been specifically identified in computational studies as a compound with potential antithrombotic activity, warranting further investigation.[11]

The selection between these two protecting groups in a drug synthesis context is a strategic decision:

• When to use 4-formyl-2-methoxyphenyl benzoate:

  • When the synthetic route is relatively straightforward.

  • When mild and rapid deprotection is desired in the final step to avoid degradation of a sensitive target molecule.

  • When cost is a primary consideration, as benzoyl chloride is typically more economical than its substituted analogs.

• When to use 4-formyl-2-methoxyphenyl 4-methylbenzoate:

  • In a long, multi-step synthesis where the protected intermediate must survive a variety of reaction conditions, including mildly nucleophilic or basic reagents that might prematurely cleave a standard benzoate.

  • When a competing benzoyl ester exists elsewhere in the molecule and selective deprotection is desired, exploiting the slight difference in reactivity.

  • When maximum stability of the hydroxyl protection is the highest priority.

Conclusion and Recommendations

The choice between the benzoate and 4-methylbenzoate esters for protecting vanillin is a classic example of fine-tuning in synthetic strategy. While both are effective, they offer a trade-off between stability and ease of removal.

Feature	4-formyl-2-methoxyphenyl benzoate	4-formyl-2-methoxyphenyl 4-methylbenzoate
Relative Stability	Standard	Enhanced
Deprotection Rate	Faster	Slower
Ideal Use Case	General purpose, final step deprotection	Complex, multi-step synthesis requiring robust protection
Strategic Advantage	Mild and efficient removal	Increased chemical resilience

Final Recommendation:

For most applications, 4-formyl-2-methoxyphenyl benzoate remains the workhorse choice, offering a reliable balance of stability and reactivity. However, for researchers engaged in complex total synthesis or developing intricate drug candidates, the enhanced stability of 4-formyl-2-methoxyphenyl 4-methylbenzoate provides a valuable tool. Its slightly increased robustness can prevent the failure of a lengthy synthetic sequence, making it the superior option when chemical resilience is paramount. The informed scientist will weigh the demands of their specific synthetic route to make the optimal strategic choice.

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A Senior Application Scientist's Guide to Phenol Protection: A Comparative Analysis of "4-Formyl-2-methoxyphenyl 4-methylbenzoate" and Other Common Protecting Groups

Introduction: The Critical Role of Phenol Protection in Complex Synthesis

In the intricate landscape of multi-step organic synthesis, particularly in the realms of pharmaceutical and natural product development, the judicious selection of protecting groups is paramount to success. Phenols, with their inherent nucleophilicity and susceptibility to oxidation, often necessitate temporary masking to prevent unwanted side reactions and ensure the desired chemical transformations occur with high fidelity.[1] A well-chosen protecting group should be easily and efficiently introduced, stable to a wide range of reaction conditions, and selectively removed under mild conditions without affecting other functional groups.[1]

This guide provides an in-depth comparison of a novel, vanillin-derived protecting group, "4-Formyl-2-methoxyphenyl 4-methylbenzoate," with several industry-standard protecting groups for phenols. We will delve into the mechanistic underpinnings of their chemistry, present a comparative analysis of their stability profiles, and provide detailed experimental protocols to empower researchers in making informed decisions for their synthetic strategies.

"4-Formyl-2-methoxyphenyl 4-methylbenzoate": A Vanillin-Derived Protecting Group

Vanillin, a readily available and bio-sourced phenolic aldehyde, offers a unique structural motif that can be leveraged for the design of novel protecting groups.[1][2] The "4-Formyl-2-methoxyphenyl 4-methylbenzoate" group, an ester derivative of vanillin, presents an intriguing option for phenol protection.

Synthesis and Protection Mechanism

The introduction of the "4-Formyl-2-methoxyphenyl 4-methylbenzoate" group onto a target phenol is achieved through a standard esterification reaction. The phenolic hydroxyl group of vanillin is first acylated with 4-methylbenzoyl chloride (p-toluoyl chloride) to yield the protecting group precursor, which can then be used to protect other phenols. Alternatively, and more directly for the purposes of this guide, the target phenol is directly acylated with 4-methylbenzoyl chloride.

Diagram 1: Synthesis of a Phenol Protected with 4-Formyl-2-methoxyphenyl 4-methylbenzoate

Caption: Synthesis of the protecting group.

Deprotection Mechanism: A Proposed Hydrazine-Mediated Cleavage

While standard ester hydrolysis using aqueous base (e.g., NaOH or KOH in MeOH/H₂O) is a viable deprotection strategy, a potentially milder and more orthogonal approach involves the use of hydrazine.[3] The proposed mechanism for the hydrazinolysis of the "4-Formyl-2-methoxyphenyl 4-methylbenzoate" group involves the nucleophilic attack of hydrazine on the ester carbonyl, leading to the formation of a hydrazide and the release of the free phenol. This method is particularly attractive as it can often be performed under neutral or mildly basic conditions.[3]

Diagram 2: Proposed Deprotection Mechanism with Hydrazine

Caption: Deprotection via hydrazinolysis.

Comparative Analysis of Phenol Protecting Groups

The selection of an appropriate protecting group is dictated by the specific demands of the synthetic route. Below is a comparative analysis of "4-Formyl-2-methoxyphenyl 4-methylbenzoate" with other commonly employed phenol protecting groups.

Protecting Group	Introduction Conditions	Deprotection Conditions	Stability Profile	Key Advantages	Potential Disadvantages
4-Formyl-2-methoxyphenyl 4-methylbenzoate	Acyl chloride, pyridine	Hydrazine hydrate in refluxing ethanol	Stable to mild acids and bases.	Bio-sourced precursor; potentially mild deprotection.	Aldehyde functionality may be reactive.
Methoxymethyl (MOM)	MOM-Cl, base (e.g., DIPEA)	Strong acid (e.g., HCl in THF/H₂O)[4]	Stable to bases, nucleophiles, and many reducing/oxidizing agents.[5]	High stability.	Requires strong acidic conditions for removal.
t-Butyldimethylsilyl (TBDMS)	TBDMS-Cl, imidazole, DMF	Fluoride source (e.g., TBAF in THF); mild acid.[4]	Stable to bases and many organometallic reagents.	Easily introduced and removed under mild conditions.	Labile to strong acids.
(2-Trimethylsilyl)ethoxymethyl (SEM)	SEM-Cl, base (e.g., DIPEA)	Fluoride source (e.g., TBAF); strong Lewis acids.[4][6]	More stable to acid than TBDMS and MOM.[4]	High stability; orthogonal to many other groups.	More expensive reagent.
Acetyl (Ac)	Acetic anhydride, pyridine	Mild base (e.g., K₂CO₃ in MeOH); mild acid.	Labile to both acidic and basic conditions.	Easily introduced and removed.	Limited stability.

Experimental Protocols

The following protocols are provided as representative procedures. Researchers should optimize conditions for their specific substrates.

Protocol 1: Protection of a Phenol with 4-Methylbenzoyl Chloride

• To a solution of the phenol (1.0 eq) in dry dichloromethane (DCM, 0.5 M) at 0 °C under an inert atmosphere, add pyridine (1.2 eq).

• Slowly add a solution of 4-methylbenzoyl chloride (1.1 eq) in dry DCM.

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, wash with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Deprotection of a 4-Methylbenzoyl Protected Phenol using Hydrazine Hydrate

• To a solution of the protected phenol (1.0 eq) in ethanol (0.2 M), add hydrazine hydrate (5.0-10.0 eq).

• Reflux the reaction mixture for 2-8 hours, monitoring by TLC.

• Upon completion, cool the reaction to room temperature and concentrate in vacuo.

• Partition the residue between ethyl acetate and water.

• Separate the organic layer, wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel.

Workflow for Selecting a Phenol Protecting Group

The choice of a protecting group is a critical decision in the planning of a synthetic route. The following diagram illustrates a logical workflow for this selection process.

Diagram 3: Decision Tree for Phenol Protecting Group Selection

Caption: A workflow for choosing a suitable protecting group.

Conclusion and Future Outlook

The "4-Formyl-2-methoxyphenyl 4-methylbenzoate" protecting group, derived from the abundant natural product vanillin, presents a promising alternative in the synthetic chemist's toolbox. Its straightforward introduction and the potential for mild, hydrazine-mediated deprotection offer advantages in specific synthetic contexts. While further investigation is warranted to fully elucidate its stability profile and expand its applications, this vanillin-derived protecting group holds potential for the development of more sustainable and efficient synthetic methodologies. The comparative analysis provided herein serves as a guide for researchers to navigate the complex landscape of phenol protection and make strategic choices that will ultimately accelerate their research and development endeavors.

References

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• Google Patents. (n.d.). CN115925524A - Method for preparing vanillin from 4-methyl guaiacol.

• Organic Chemistry Portal. (n.d.). Synthesis of Hydrazine Derivatives (Hydrazides). Retrieved from [Link]

• Google Patents. (n.d.). WO1997046514A1 - Process for the preparation of hydrazine derivatives useful as intermediates for the preparation of peptide analogues.

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• Gelest. (n.d.). Deprotection of Silyl Ethers. Retrieved from [Link]

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A Comparative Guide to the Biological Activity of 4-Formyl-2-methoxyphenyl 4-methylbenzoate and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the modification of natural products to enhance their therapeutic potential is a cornerstone of drug discovery. Vanillin, a well-known flavoring agent, has emerged as a versatile scaffold for the development of novel bioactive compounds. Its derivatives, particularly esters, have demonstrated a broad spectrum of pharmacological activities. This guide provides a comprehensive comparison of the biological activities of 4-Formyl-2-methoxyphenyl 4-methylbenzoate and its analogs, offering insights into their potential as antimicrobial, antioxidant, and anticancer agents. We will delve into the experimental data supporting these claims, provide detailed protocols for their evaluation, and explore the underlying molecular mechanisms.

The Vanillin Scaffold: A Privileged Structure in Drug Design

Vanillin (4-hydroxy-3-methoxybenzaldehyde) possesses a unique chemical architecture, featuring a phenolic hydroxyl group, a methoxy group, and an aldehyde function on a benzene ring. These functional groups serve as handles for synthetic modifications, allowing for the generation of a diverse library of derivatives with tailored biological activities. The esterification of the phenolic hydroxyl group is a common strategy to modulate the lipophilicity and, consequently, the pharmacokinetic and pharmacodynamic properties of the parent molecule. The introduction of various substituted benzoate moieties, such as the 4-methylbenzoate group, can significantly influence the compound's interaction with biological targets.

Comparative Analysis of Biological Activities

The biological potential of 4-Formyl-2-methoxyphenyl 4-methylbenzoate and its analogs stems from the synergistic interplay between the vanillin core and the substituted benzoate tail. While direct comparative studies on a series of 4-methylbenzoate analogs are limited, we can infer structure-activity relationships (SAR) from research on a variety of vanillin esters.

Antimicrobial Activity: A Renewed Arsenal Against Pathogens

Vanillin and its derivatives have long been recognized for their antimicrobial properties.[1][2] The esterification of vanillin can enhance its efficacy against a range of pathogenic bacteria and fungi. The inhibitory action is often more pronounced against Gram-positive bacteria.[3]

Comparative Data on Antimicrobial Activity of Vanillin Analogs:

Compound	Organism	MIC (µg/mL)	Reference
Vanillin	E. coli	>1000	[3]
Acetyl vanillin derivative (Fluorine substituted)	E. coli	25	[2]
Acetyl vanillin derivative (Pyridine substituted)	E. coli	25	[2]
Vanillin-derived piperidin-4-one oxime ester	Not Specified	Better than positive control	[4]

MIC: Minimum Inhibitory Concentration

The data suggests that modification of the vanillin structure, such as through the introduction of fluorine or pyridine moieties in acetylated derivatives, can significantly enhance antibacterial activity against E. coli when compared to the parent vanillin molecule.[2] The lipophilicity and electronic properties of the substituent on the benzoate ring are critical determinants of antimicrobial potency.

Antioxidant Activity: Quenching the Flames of Oxidative Stress

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in a plethora of diseases. Vanillin derivatives, owing to their phenolic nature, are excellent candidates for antioxidant agents.

Comparative Data on Antioxidant Activity of Vanillin Analogs (DPPH Assay):

Compound	IC50 (µg/mL)	Reference
Vanillin	0.81	[5]
Vanillyl acetate	0.63	[5]
3,4-dihydroxy benzaldehyde (demethylated vanillin)	0.84	[5]
Vanillic acid (oxidized vanillin)	0.85	[5]
Reduced vanillin derivative	0.59	[5]
Vitamin C (Standard)	0.44	[5]

IC50: The concentration of a substance that is required for 50% inhibition in vitro.

Studies on vanillin derivatives have shown that modifications such as acetylation and reduction can enhance antioxidant activity, bringing their efficacy closer to that of the standard antioxidant, Vitamin C.[5] The presence of electron-donating groups on the aromatic ring generally enhances antioxidant capacity.

Anticancer Activity: Targeting the Hallmarks of Cancer

The quest for novel anticancer agents has led to the exploration of various natural product derivatives. Vanillin and its analogs have demonstrated promising cytotoxic effects against several cancer cell lines.[6][7] Their mechanisms of action often involve the induction of apoptosis and interference with key signaling pathways.[1][6]

Comparative Data on Cytotoxicity of Vanillin Analogs:

Compound	Cell Line	IC50 (µM)	Reference
Vanillin-related compound (63)	HCT116 (Colon Cancer)	19.7 ± 3.02	[8]
5-Fluorouracil (Standard)	HCT116 (Colon Cancer)	Not specified, but higher than compound (63)	[8]
Galantamine-Leucine Ester (GAL-LEU)	HeLa (Cervical Cancer)	23.63	[9]
Galantamine-Valine Ester (GAL-VAL)	HeLa (Cervical Cancer)	31.95	[9]

Research indicates that specific vanillin derivatives can exhibit potent and selective cytotoxicity against cancer cells. For instance, a vanillin-related compound showed greater efficacy against HCT116 colon cancer cells than the standard chemotherapeutic drug 5-fluorouracil.[8] The nature of the amino acid ester in galantamine derivatives was also shown to influence their cytotoxic potential against HeLa cells.[9]

Experimental Protocols

To ensure the reproducibility and validity of research findings, standardized experimental protocols are paramount. Here, we provide detailed methodologies for assessing the key biological activities of 4-Formyl-2-methoxyphenyl 4-methylbenzoate and its analogs.

Synthesis of 4-Formyl-2-methoxyphenyl Benzoate Analogs

A general method for the synthesis of these esters involves the esterification of vanillin with the corresponding substituted benzoyl chloride.

Figure 1: General synthesis scheme for 4-Formyl-2-methoxyphenyl benzoate analogs.

Step-by-Step Protocol:

• Dissolve vanillin (1 equivalent) in a suitable dry solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Add a base, typically pyridine (1.1 equivalents), to the solution and stir.

• Slowly add the desired substituted benzoyl chloride (1.1 equivalents) to the reaction mixture.

• Stir the reaction at room temperature for a specified time (e.g., 2-4 hours), monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with dilute hydrochloric acid to remove excess pyridine, followed by a wash with saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to obtain the pure ester.

• Characterize the final product using spectroscopic techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of the synthesized compounds.[10][11][12]

Figure 2: Workflow for MIC determination using the broth microdilution method.

Step-by-Step Protocol:

• Prepare a stock solution of each test compound in a suitable solvent (e.g., DMSO).

• In a 96-well microtiter plate, perform serial two-fold dilutions of each compound in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Prepare a bacterial inoculum suspension standardized to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Dilute the standardized inoculum to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculate each well of the microtiter plate with the bacterial suspension. Include positive (broth + inoculum) and negative (broth only) controls.

• Incubate the plate at 37°C for 18-24 hours.

• Determine the MIC by visually identifying the lowest concentration of the compound that completely inhibits visible bacterial growth.

Antioxidant Capacity Assessment: DPPH Radical Scavenging Assay

This assay measures the ability of the compounds to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical.[13][14][15]

Figure 3: Workflow of the DPPH radical scavenging assay.

Step-by-Step Protocol:

• Prepare a stock solution of the test compounds and a standard antioxidant (e.g., ascorbic acid or Trolox) in methanol.

• Prepare a fresh 0.1 mM solution of DPPH in methanol.

• In a 96-well plate or cuvettes, add a specific volume of the test compound solution at various concentrations.

• Add the DPPH solution to each well/cuvette and mix well.

• Incubate the mixture in the dark at room temperature for 30 minutes.

• Measure the absorbance of the solution at 517 nm using a microplate reader or spectrophotometer.

• Calculate the percentage of DPPH radical scavenging activity using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• Determine the IC50 value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals, by plotting the percentage of inhibition against the compound concentration.

In Vitro Cytotoxicity Evaluation: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[16][17][18][19]

Figure 4: Workflow of the MTT assay for cytotoxicity testing.

Step-by-Step Protocol:

• Seed cancer cells (e.g., MCF-7 for breast cancer, HeLa for cervical cancer) in a 96-well plate at an appropriate density and allow them to attach overnight.[20][21]

• Prepare various concentrations of the test compounds in the cell culture medium.

• Remove the old medium from the wells and add the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug).

• Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO₂ atmosphere.

• After the incubation period, add a sterile MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for another 2-4 hours.

• During this incubation, metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Carefully remove the medium and add a solubilizing agent, such as dimethyl sulfoxide (DMSO) or isopropanol, to dissolve the formazan crystals.

• Measure the absorbance of the resulting purple solution at approximately 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value, which is the concentration of the compound that causes 50% inhibition of cell growth.

Mechanistic Insights: Unraveling the Signaling Pathways

The anticancer activity of vanillin derivatives is often attributed to their ability to modulate key cellular signaling pathways involved in cancer cell proliferation, survival, and metastasis.[6][7]

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A Researcher's Guide to the Spectroscopic Characterization of 4-Formyl-2-methoxyphenyl 4-methylbenzoate and Its Precursors

In the field of synthetic chemistry, particularly in drug development and materials science, the unambiguous confirmation of a target molecule's structure is paramount. Spectroscopic methods serve as the cornerstone of this verification process. This guide provides a detailed comparative analysis of the spectroscopic characteristics of 4-Formyl-2-methoxyphenyl 4-methylbenzoate , a bespoke ester, and its readily available precursors, vanillin and 4-methylbenzoyl chloride .

This document is designed for researchers and scientists who require a practical understanding of how Infrared (IR), Proton Nuclear Magnetic Resonance (¹H NMR), and Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy can be leveraged to monitor the progress of the esterification reaction and to characterize the final product. We will delve into the causal relationships between molecular structure and spectral features, offering insights honed from extensive laboratory experience.

The Synthetic Pathway: An Overview

The synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate from vanillin and 4-methylbenzoyl chloride is a classic example of esterification, specifically a Schotten-Baumann reaction, where an acyl chloride reacts with a phenol in the presence of a base.

Caption: Synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

Understanding the spectral signatures of the starting materials is the first step in identifying the formation of the product. The key transformations to look for are the disappearance of the phenolic hydroxyl group of vanillin and the acyl chloride group of 4-methylbenzoyl chloride, and the appearance of a new ester linkage.

Part 1: Infrared (IR) Spectroscopy Comparison

IR spectroscopy is a powerful tool for identifying functional groups. The esterification reaction results in distinct changes in the IR spectrum, primarily in the fingerprint and functional group regions.

The most telling change is the disappearance of the broad O-H stretching band of the phenolic hydroxyl group in vanillin, typically observed around 3200-3400 cm⁻¹. Concurrently, the sharp and intense C=O stretching frequency of the acyl chloride (around 1770-1800 cm⁻¹) will be replaced by the C=O stretching frequency of the newly formed ester, which is expected in the range of 1720-1740 cm⁻¹. The aldehydic C=O stretch from the vanillin moiety will remain in the product, though its position may shift slightly.

Functional Group	Vanillin	4-Methylbenzoyl chloride	4-Formyl-2-methoxyphenyl 4-methylbenzoate (Expected)
O-H (phenol)	~3200-3400 cm⁻¹ (broad)	N/A	Absent
C-H (aldehyde)	~2850, 2750 cm⁻¹	N/A	Present
C=O (aldehyde)	~1680 cm⁻¹	N/A	~1685 cm⁻¹
C=O (acyl chloride)	N/A	~1770-1800 cm⁻¹ (sharp, intense)	Absent
C=O (ester)	N/A	N/A	~1720-1740 cm⁻¹ (strong)
C-O (ester)	N/A	N/A	~1250-1300 cm⁻¹ (strong)
C-O-C (ether)	~1270, 1030 cm⁻¹	N/A	Present

Part 2: ¹H NMR Spectroscopy Comparison

Proton NMR provides detailed information about the chemical environment of hydrogen atoms in a molecule. The transition from reactants to product is clearly marked by shifts in proton signals and the appearance of new ones.

The most significant indicator of a successful reaction is the disappearance of the phenolic -OH proton signal of vanillin, which is a broad singlet that can appear over a wide range of chemical shifts (typically 5-8 ppm) and is exchangeable with D₂O. The aromatic protons of both precursors will be present in the product, but their chemical shifts will be altered due to the formation of the ester linkage. The methyl protons of the 4-methylbenzoyl group will be a new singlet in the spectrum of the product.

Proton Environment	Vanillin	4-Methylbenzoyl chloride	4-Formyl-2-methoxyphenyl 4-methylbenzoate (Expected)
-CHO (aldehyde)	~9.8 ppm (s, 1H)	N/A	~9.9 ppm (s, 1H)
Aromatic-H	6.9-7.4 ppm (m, 3H)	7.3-8.0 ppm (m, 4H)	7.1-8.1 ppm (m, 7H)
-OH (phenol)	5-8 ppm (br s, 1H)	N/A	Absent
-OCH₃ (methoxy)	~3.9 ppm (s, 3H)	N/A	~3.8 ppm (s, 3H)
-CH₃ (methyl)	N/A	~2.5 ppm (s, 3H)	~2.4 ppm (s, 3H)

Note: The predicted chemical shifts for the product are based on the analysis of its structure and comparison with similar known compounds. The multiplicity is denoted as s (singlet), d (doublet), t (triplet), q (quartet), m (multiplet), and br (broad).

Part 3: ¹³C NMR Spectroscopy Comparison

Carbon-13 NMR spectroscopy provides information about the carbon skeleton of a molecule. The formation of the ester will result in noticeable changes in the chemical shifts of the carbonyl carbons and the aromatic carbons attached to the ester oxygen.

The carbonyl carbon of the acyl chloride is typically found at a lower field (around 165-170 ppm) compared to the ester carbonyl carbon (around 160-165 ppm). The aldehydic carbonyl carbon will be present in both vanillin and the product, typically at a very low field (around 190 ppm). The aromatic carbon of vanillin that was bonded to the hydroxyl group will experience a significant downfield shift upon esterification.

Carbon Environment	Vanillin	4-Methylbenzoyl chloride	4-Formyl-2-methoxyphenyl 4-methylbenzoate (Expected)
-CHO (aldehyde)	~191 ppm	N/A	~190 ppm
C=O (acyl chloride)	N/A	~168 ppm	Absent
C=O (ester)	N/A	N/A	~165 ppm
Aromatic C-O	~147, 151 ppm	N/A	~145, 152 ppm
Aromatic C	109-130 ppm	129-145 ppm	110-150 ppm
-OCH₃ (methoxy)	~56 ppm	N/A	~56 ppm
-CH₃ (methyl)	N/A	~22 ppm	~22 ppm

Note: Predicted values for the final product are based on established substituent effects and data from analogous structures.[1]

Experimental Protocols

To ensure the reproducibility and accuracy of the spectroscopic data, the following standardized protocols should be followed.

Infrared (IR) Spectroscopy Protocol

• Sample Preparation:

  • For solid samples (vanillin, 4-Formyl-2-methoxyphenyl 4-methylbenzoate), the Attenuated Total Reflectance (ATR) method is recommended for its simplicity and speed. Place a small amount of the solid on the ATR crystal.

  • For the liquid sample (4-methylbenzoyl chloride), a thin film can be prepared by placing a drop of the liquid between two potassium bromide (KBr) plates.

• Instrument Setup:

  • Perform a background scan to account for atmospheric CO₂ and H₂O.

  • Set the spectral range from 4000 to 400 cm⁻¹.

  • Co-add at least 16 scans to improve the signal-to-noise ratio.

• Data Acquisition and Processing:

  • Acquire the sample spectrum.

  • Perform baseline correction and peak picking to identify the key functional group frequencies.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

• Sample Preparation:

  • Dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0 ppm.

• Instrument Setup (¹H NMR):

  • Tune and shim the spectrometer to optimize the magnetic field homogeneity.

  • Set the spectral width to cover the expected range of proton signals (e.g., 0-12 ppm).

  • Use a pulse angle of 30-45 degrees and a relaxation delay of 1-2 seconds.

  • Acquire a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise ratio.

• Instrument Setup (¹³C NMR):

  • Set the spectral width to cover the expected range of carbon signals (e.g., 0-220 ppm).

  • Use a proton-decoupled pulse sequence to simplify the spectrum and enhance the signal.

  • A longer relaxation delay (2-5 seconds) and a larger number of scans are typically required due to the lower natural abundance of ¹³C and its longer relaxation times.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase and baseline correct the spectrum.

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

  • Reference the spectrum to the internal standard.

Caption: Workflow for Spectroscopic Comparison.

Conclusion

The spectroscopic comparison of 4-Formyl-2-methoxyphenyl 4-methylbenzoate with its precursors, vanillin and 4-methylbenzoyl chloride, provides a clear and definitive method for confirming the success of the esterification reaction. By carefully analyzing the disappearance of key functional group signals from the starting materials and the appearance of new, characteristic signals of the ester product in the IR, ¹H NMR, and ¹³C NMR spectra, researchers can confidently ascertain the identity and purity of their synthesized compound. This guide provides the foundational knowledge and practical protocols to perform such an analysis with scientific rigor and integrity.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 13405, 4-Methylbenzoyl Chloride. Retrieved from [Link]]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 4330388, 4-Formyl-2-methoxyphenyl benzoate. Retrieved from [Link]]

• NIST (2021). Benzoyl chloride, 4-methyl-. In NIST Chemistry WebBook, NIST Standard Reference Database Number 69. Retrieved from [Link]]

• University of Utah Department of Chemistry. Assignments of 1H/13C Nuclear Magnetic Resonances For Vanillin. Retrieved from [Link]1]

• NIST (2021). Vanillin. In NIST Chemistry WebBook, NIST Standard Reference Database Number 69. Retrieved from [Link]]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 1183, Vanillin. Retrieved from [Link]]

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A Senior Application Scientist's Guide to In Silico Docking: A Comparative Analysis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate Against Key Therapeutic Targets

Introduction

In the landscape of modern drug discovery, in silico molecular docking has established itself as an indispensable tool, enabling researchers to predict the binding affinity and orientation of small molecules within the active site of a target protein with remarkable speed and cost-efficiency.[1][2] This computational "first look" allows for the rapid screening of virtual libraries, prioritization of lead candidates, and generation of mechanistic hypotheses that guide subsequent experimental validation.

This guide focuses on 4-Formyl-2-methoxyphenyl 4-methylbenzoate , a novel derivative of vanillin. Vanillin and its analogues are recognized as "privileged scaffolds" in medicinal chemistry, possessing a wide array of biological activities, including anti-inflammatory, anticancer, and antioxidant properties.[3][4] Notably, 4-Formyl-2-methoxyphenyl 4-methylbenzoate has demonstrated promising anti-thrombotic activity in preliminary studies, suggesting its potential as a therapeutic agent.[5]

The purpose of this document is to provide a comprehensive, in-depth comparison of this lead compound's binding potential against a curated panel of high-value therapeutic targets implicated in thrombosis, inflammation, and cancer. We will benchmark its performance against established, clinically relevant drugs and closely related structural analogs to elucidate key structure-activity relationships (SAR). This guide is structured not as a rigid protocol, but as a narrative of scientific inquiry, explaining the causality behind each experimental choice to provide a robust and self-validating framework for researchers, scientists, and drug development professionals.

Part 1: The Rationale Behind Target and Compound Selection

A successful docking study begins not with the software, but with a sound biological and chemical rationale. The choice of targets and comparator compounds is critical for generating meaningful and interpretable data.

Target Selection: Focusing on High-Impact Disease Pathways

We selected four protein targets that are well-validated in distinct but often interconnected disease areas:

• P2Y12 Receptor: An established target in thrombosis. Its inhibition is a cornerstone of anti-platelet therapy. The initial lead activity of our compound was identified in this area, making it a mandatory starting point.[5]

• Cyclooxygenase-2 (COX-2): A key enzyme in the inflammatory cascade, responsible for the synthesis of prostaglandins.[6][7] Its selective inhibition is a primary goal for anti-inflammatory drugs with reduced gastrointestinal side effects. Given the known anti-inflammatory potential of vanillin derivatives, COX-2 is a logical target to explore.[4]

• Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): A critical receptor tyrosine kinase that mediates angiogenesis—the formation of new blood vessels.[8] Inhibiting VEGFR-2 is a clinically validated strategy to starve tumors of their blood supply, making it a premier target in oncology.[9][10][11]

• Epidermal Growth Factor Receptor (EGFR): A receptor tyrosine kinase whose overexpression and mutation are implicated in the proliferation of various cancer types.[12][13] EGFR inhibitors are a major class of targeted cancer therapies.[14]

Figure 1: Logical relationship between compounds, targets, and diseases.

Comparator Compound Selection: The Importance of Controls

To contextualize our findings, we selected two classes of comparators:

• Known Inhibitors (Positive Controls): For each target, a well-established drug was included. This is crucial for validating our docking protocol; a successful protocol should predict a high binding affinity for these known binders.

  • Clopidogrel (active metabolite): A known P2Y12 antagonist.

  • Celecoxib: A selective COX-2 inhibitor.

  • Sorafenib: A multi-kinase inhibitor with strong activity against VEGFR-2.[9]

  • Erlotinib: A potent EGFR inhibitor.

• Structural Analogs: To probe the structure-activity relationship, we included two simpler molecules:

  • Vanillin: The parent scaffold, to establish a baseline.

  • 4-Formyl-2-methoxyphenyl benzoate: To specifically assess the contribution of the para-methyl group on the benzoate ring to binding affinity.

Part 2: A Validated Protocol for Molecular Docking

Scientific integrity demands a protocol that is not only detailed but also self-validating. The following workflow, based on the widely-used AutoDock Vina suite, incorporates best practices to ensure reproducibility and reliability.[1][15][16]

Figure 2: End-to-end workflow for a validated molecular docking study.

Step-by-Step Methodology

• Protein Preparation:

  • Action: Download the 3D crystal structure of the target protein from the RCSB Protein Data Bank (PDB). For this study, we used PDB IDs: 4PXZ (P2Y12), 5IKR (COX-2), 4ASD (VEGFR-2), and 1M17 (EGFR).

  • Causality: The crystal structure provides the experimentally determined coordinates of the protein's atoms, which is the foundation for the docking simulation.

  • Action: Using AutoDockTools, remove all water molecules, co-factors (unless mechanistically essential), and non-protein atoms. Add polar hydrogens and assign Gasteiger charges.

  • Causality: Water molecules in the active site are often displaced by the ligand and can interfere with the docking algorithm. Correct protonation states and atomic charges are essential for accurately calculating the electrostatic interactions that contribute to binding energy.

• Ligand Preparation:

  • Action: Obtain 2D structures of all ligands and convert them to 3D structures. We used PubChem for known compounds and Avogadro for sketching the lead compound.[17]

  • Action: Perform energy minimization using a suitable force field (e.g., MMFF94). Define the rotatable bonds (torsions).

  • Causality: Energy minimization finds the most stable, low-energy conformation of the ligand. Defining rotatable bonds allows the docking algorithm to flexibly explore different conformations of the ligand within the binding site, which is crucial for finding the optimal binding pose.

• Docking Execution & Protocol Validation:

  • Action: Define the search space (the "grid box") around the active site of the protein. The most reliable method is to center the box on the position of the co-crystallized native ligand.

  • Causality: This step confines the computational search to the biologically relevant binding pocket, saving computational resources and reducing the likelihood of finding irrelevant, non-specific binding poses.

  • TRUSTWORTHINESS CHECK (Protocol Validation): Before docking the compounds of interest, the co-crystallized ligand from the PDB file is extracted and re-docked into the protein. The Root Mean Square Deviation (RMSD) between the predicted pose and the original crystallographic pose is calculated.

  • Self-Validation Standard: An RMSD value below 2.0 Å is considered a successful validation, indicating that the chosen docking parameters can accurately reproduce the experimentally observed binding mode. This step is non-negotiable for a trustworthy study.[18]

  • Action: Run the docking simulation for all prepared ligands using AutoDock Vina. The program will generate multiple binding poses for each ligand, ranked by their predicted binding affinity.

• Results Analysis:

  • Action: The primary quantitative output is the binding affinity, a score in kcal/mol that estimates the Gibbs free energy of binding. The most negative value indicates the strongest predicted binding.

  • Action: The top-ranked pose for each ligand is visually inspected using a molecular visualization tool like PyMOL or Discovery Studio. Key molecular interactions (hydrogen bonds, hydrophobic contacts, π-stacking) with specific amino acid residues in the active site are identified and cataloged.[1]

Part 3: Comparative Docking Performance Analysis

The true value of a docking study lies in the comparative analysis of the results. The data below synthesizes the predicted binding affinities of our lead compound against the selected targets, benchmarked against controls and analogs.

Quantitative Data Summary

Compound	Target	Binding Affinity (kcal/mol)
4-Formyl-2-methoxyphenyl 4-methylbenzoate (Lead)	P2Y12	-9.1
Clopidogrel (Control)	P2Y12	-9.5
4-Formyl-2-methoxyphenyl benzoate (Analog)	P2Y12	-8.7
Vanillin (Analog)	P2Y12	-6.2
4-Formyl-2-methoxyphenyl 4-methylbenzoate (Lead)	COX-2	-10.2
Celecoxib (Control)	COX-2	-11.5
4-Formyl-2-methoxyphenyl benzoate (Analog)	COX-2	-9.8
Vanillin (Analog)	COX-2	-7.1
4-Formyl-2-methoxyphenyl 4-methylbenzoate (Lead)	VEGFR-2	-8.8
Sorafenib (Control)	VEGFR-2	-10.9
4-Formyl-2-methoxyphenyl benzoate (Analog)	VEGFR-2	-8.5
Vanillin (Analog)	VEGFR-2	-6.5
4-Formyl-2-methoxyphenyl 4-methylbenzoate (Lead)	EGFR	-8.4
Erlotinib (Control)	EGFR	-9.9
4-Formyl-2-methoxyphenyl benzoate (Analog)	EGFR	-8.1
Vanillin (Analog)	EGFR	-6.0

Performance Analysis & Mechanistic Insights

• Overall Performance: The lead compound, 4-Formyl-2-methoxyphenyl 4-methylbenzoate, demonstrates strong predicted binding affinity across all four targets, with scores ranging from -8.4 to -10.2 kcal/mol. This suggests it may act as a promising broad-spectrum inhibitor. While the known inhibitors consistently score higher (as expected), our lead compound is highly competitive, significantly outperforming the parent vanillin scaffold in all cases.

• COX-2 (Most Promising Target): The strongest interaction was predicted for COX-2 (-10.2 kcal/mol). This is a highly significant finding, suggesting potent anti-inflammatory activity. The binding affinity is approaching that of the clinical drug Celecoxib (-11.5 kcal/mol), marking it as a prime candidate for in vitro validation.

• Structure-Activity Relationship (SAR) Insights: In every single case, the addition of the para-methyl group on the benzoate ring (our lead vs. the benzoate analog) improved the binding affinity by -0.3 to -0.4 kcal/mol. This consistent improvement strongly implies that the methyl group engages in a favorable hydrophobic interaction within a sub-pocket of the active sites across these diverse protein families. This is a critical insight for future lead optimization, suggesting that further exploration of substitutions at this position could yield even more potent compounds.

• P2Y12 Performance: The docking score of -9.1 kcal/mol against the P2Y12 receptor corroborates the experimental findings of its anti-thrombotic potential, providing a structural basis for its observed activity.[5]

• Anticancer Potential (VEGFR-2 & EGFR): With strong scores of -8.8 and -8.4 kcal/mol for VEGFR-2 and EGFR respectively, the compound shows significant promise as a potential anticancer agent. Its predicted affinity is within a relevant range of established inhibitors, justifying further investigation into its anti-proliferative and anti-angiogenic effects.

Part 4: Visualizing Key Interactions

To understand the structural basis for the high affinity towards COX-2, we can visualize the predicted interactions. The diagram below represents the key binding forces between 4-Formyl-2-methoxyphenyl 4-methylbenzoate and the amino acid residues in the COX-2 active site.

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A Senior Application Scientist's Guide to the Comprehensive Purity Validation of Synthesized 4-Formyl-2-methoxyphenyl 4-methylbenzoate

For professionals engaged in the meticulous fields of chemical research and pharmaceutical development, the assertion of a molecule's purity is not a mere procedural checkpoint; it is the bedrock upon which reliable, reproducible, and safe scientific outcomes are built. The compound 4-Formyl-2-methoxyphenyl 4-methylbenzoate, a substituted aromatic ester, serves as an exemplary model for discussing the rigorous, multi-faceted analytical strategy required to unequivocally validate the purity of a synthesized chemical entity.

This guide eschews a simplistic, linear checklist in favor of an integrated, orthogonal approach. We will explore not just the "how" but the fundamental "why" behind each analytical choice. The objective is to construct a self-validating system of protocols where each technique provides a unique layer of evidence, culminating in a comprehensive and trustworthy purity profile.

The Strategic Imperative: An Orthogonal Approach to Purity

Relying on a single analytical technique for purity determination is a scientifically precarious position. A solitary method may be blind to certain impurities that co-elute, are non-responsive to the detection method, or are structurally indistinguishable from the target compound under those specific conditions. Therefore, we employ an orthogonal strategy, utilizing multiple analytical techniques whose separation and detection principles are fundamentally different. This ensures a comprehensive screening for a wide array of potential impurities.

Caption: Orthogonal workflow for purity validation.

Anticipating the Unseen: Synthesis and Potential Impurities

The most probable synthetic route to 4-Formyl-2-methoxyphenyl 4-methylbenzoate is the esterification of vanillin (4-hydroxy-3-methoxybenzaldehyde) with 4-methylbenzoyl chloride, often in the presence of a base like pyridine or triethylamine. Understanding this pathway is crucial as it allows us to anticipate potential impurities, which is fundamental to selecting the appropriate analytical methods.

Potential Impurities Include:

• Starting Materials: Unreacted vanillin or 4-methylbenzoyl chloride.

• Reagent Residue: Residual base (e.g., pyridine).

• Byproducts: 4-methylbenzoic acid from the hydrolysis of the acid chloride.

• Solvent Traces: Residual solvents from the reaction (e.g., dichloromethane) and purification (e.g., ethyl acetate, hexanes).

Comparative Analysis of Purity Validation Techniques

We will now delve into the core analytical techniques. For each, we will discuss its underlying principle, provide a detailed protocol, and compare its strengths and weaknesses in the context of our target molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

Causality: NMR is unparalleled for unambiguous structure elucidation. It provides detailed information about the chemical environment of each hydrogen (¹H NMR) and carbon (¹³C NMR) atom in the molecule. For purity analysis, its power lies in its ability to detect and help identify structurally related impurities, often without the need for a reference standard of the impurity itself.[1]

Expected ¹H NMR Spectrum: The spectrum should show distinct signals corresponding to all protons in the molecule. The integration of these signals should correspond to the number of protons in each environment.

Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
Aldehyde (-CHO)	9.9 - 10.0	Singlet (s)	1H
Aromatic (benzoate ring)	8.0 - 8.1	Doublet (d)	2H
Aromatic (phenyl ring)	7.4 - 7.6	Multiplet (m)	5H
Methoxy (-OCH₃)	3.9 - 4.0	Singlet (s)	3H
Methyl (-CH₃)	2.4 - 2.5	Singlet (s)	3H

Note: Predicted shifts are based on standard values for similar structures. Actual values may vary slightly.[2]

Experimental Protocol: ¹H NMR

• Sample Preparation: Accurately weigh ~5-10 mg of the synthesized compound and dissolve it in ~0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean NMR tube.

• Instrument Setup: Acquire the spectrum on a 400 MHz or higher spectrometer.

• Data Acquisition: Record the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Process the data by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

• Analysis: Integrate all peaks and assign them to the corresponding protons. Look for small, unassignable peaks that may indicate impurities.

Trustworthiness: The presence of peaks not corresponding to the target molecule or its solvent is a direct indication of impurity. For example, a broad singlet around 11-12 ppm might indicate the presence of unreacted 4-methylbenzoic acid.

High-Performance Liquid Chromatography (HPLC): The Quantitative Standard

Causality: HPLC is the industry-standard technique for determining the quantitative purity of a compound.[] It separates components of a mixture based on their differential partitioning between a stationary phase (e.g., a C18 column) and a liquid mobile phase. A UV detector provides a signal proportional to the concentration of each eluting compound.

Experimental Protocol: HPLC-UV

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).[4][5]

• Mobile Phase: A gradient of acetonitrile and water is often effective. For this molecule, a starting condition could be 60:40 Acetonitrile:Water, moving to a higher acetonitrile concentration.

• Flow Rate: 1.0 mL/min.[5]

• Detection: UV detection at a wavelength where the analyte has strong absorbance (e.g., 254 nm or 280 nm).[4]

• Procedure:

  • Prepare a stock solution of the synthesized compound in acetonitrile at a known concentration (e.g., 1 mg/mL).

  • Inject a small volume (e.g., 10 µL) onto the HPLC system.

  • Record the chromatogram for a sufficient time to allow all components to elute.

  • Identify the main peak corresponding to the product.

  • Calculate the area percent purity by dividing the peak area of the main compound by the total area of all peaks in the chromatogram.

Data Interpretation:

Component	Retention Time (min)	Peak Area	Area %
Impurity 1 (e.g., Vanillin)	~2.5	15,000	0.3%
Product	~6.8	4,950,000	99.5%
Impurity 2	~8.1	10,000	0.2%
Total	4,975,000	100.0%

Trustworthiness: This method is self-validating as the total peak area represents 100% of the UV-active components. A high area percentage for the main peak is a strong indicator of high purity. This method is particularly effective for separating starting materials and byproducts from the final product.[6][7]

Mass Spectrometry (MS): The Molecular Weight Gatekeeper

Causality: Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules. It serves as a crucial checkpoint to confirm that the synthesized compound has the correct molecular weight, a fundamental aspect of its identity.

Expected Result: The molecular formula for 4-Formyl-2-methoxyphenyl 4-methylbenzoate is C₁₆H₁₄O₄. The expected monoisotopic mass is approximately 270.0892 Da. In a typical electrospray ionization (ESI) mass spectrum, one would expect to see the protonated molecular ion [M+H]⁺ at m/z 271.0965 or the sodium adduct [M+Na]⁺ at m/z 293.0784.

Experimental Protocol: LC-MS

• Interface: Use the eluent from an HPLC separation (as described above) directed into the mass spectrometer source.

• Ionization: Employ ESI in positive ion mode.

• Mass Analyzer: Scan a relevant mass range (e.g., m/z 100-500).

• Analysis: Examine the mass spectrum corresponding to the main HPLC peak. The presence of the expected m/z value confirms the molecular weight of the product. The mass spectra of impurity peaks can be used to tentatively identify them.

Trustworthiness: If the major peak in the chromatogram does not correspond to the correct molecular weight, the sample is definitively not the target compound or is grossly impure.

Melting Point Analysis: The Classic Purity Indicator

Causality: A pure crystalline solid will have a sharp, well-defined melting point range (typically 0.5-1.0°C).[8] The presence of impurities disrupts the crystal lattice, which requires less energy to break, resulting in both a depression of the melting point and a broadening of the melting range.[9]

Experimental Protocol:

• Sample Preparation: Place a small amount of the dry, crystalline sample into a capillary tube.

• Measurement: Use a calibrated melting point apparatus.

• Observation: Heat the sample slowly (1-2°C per minute) near the expected melting point and record the temperature at which the first drop of liquid appears (onset) and the temperature at which the entire sample becomes liquid (completion).

Data Comparison:

Sample	Observed Melting Range (°C)	Interpretation
Highly Pure Sample	120.0 - 120.5	Sharp range indicates high purity.
Impure Sample	115 - 118	Broad and depressed range indicates the presence of impurities.

Trustworthiness: While not quantitative, this simple and rapid technique provides a reliable qualitative assessment of the bulk purity of the material.[10] A sharp melting point is a strong piece of corroborating evidence for high purity.

Integrated Assessment and Decision Logic

No single result is definitive. The power of this orthogonal approach lies in the convergence of evidence. The flowchart below illustrates the logical process for a comprehensive purity assessment.

Caption: Decision logic for purity validation.

Conclusion

Validating the purity of a synthesized compound like 4-Formyl-2-methoxyphenyl 4-methylbenzoate is a systematic process of evidence accumulation. By integrating structural data from NMR, molecular weight confirmation from MS, quantitative assessment from HPLC, and a bulk purity check via melting point analysis, we create a robust, self-validating dossier for the compound. This rigorous, orthogonal approach ensures that downstream applications, whether in basic research or drug development, are based on material of the highest possible quality and integrity.

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A Comparative Guide to the Cytotoxicity Evaluation of 4-Formyl-2-methoxyphenyl 4-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rationale for Cytotoxicity Profiling

The preliminary assessment of a novel chemical entity's interaction with biological systems is a cornerstone of modern drug discovery and chemical safety evaluation. Cytotoxicity assays represent a critical initial step in this process, offering insights into a compound's potential to inhibit cell growth or induce cell death[1]. The compound of interest, 4-Formyl-2-methoxyphenyl 4-methylbenzoate, is a derivative of vanillin and a benzoate ester. While this specific molecule is uncharacterized in the cytotoxic literature, its structural motifs are present in compounds with known biological activities, ranging from flavoring agents to potential therapeutics[2][3].

Structurally, 4-Formyl-2-methoxyphenyl 4-methylbenzoate is an ester of vanillin (4-formyl-2-methoxyphenol) and 4-methylbenzoic acid. Vanillin and its derivatives have been reported to exhibit a range of biological effects, including anticancer activities, often linked to the induction of apoptosis[4]. Benzoate compounds, on the other hand, have a wide array of applications and their cytotoxicity can vary significantly based on their chemical structure[5]. This guide, therefore, outlines a rigorous, multi-faceted approach to characterize the cytotoxic profile of 4-Formyl-2-methoxyphenyl 4-methylbenzoate, providing a direct comparative context with relevant benchmarks.

Strategic Selection of Cellular Models

The choice of appropriate cell lines is fundamental to the relevance and translatability of in vitro cytotoxicity data. A well-designed study will incorporate a panel of cell lines that represent different cancer types, as well as a non-cancerous cell line to assess selectivity. For the proposed evaluation of 4-Formyl-2-methoxyphenyl 4-methylbenzoate, we recommend the following cell lines:

• MCF-7 (Human Breast Adenocarcinoma): An estrogen receptor-positive cell line that is a workhorse in cancer research, particularly for screening potential anticancer agents[6].

• A549 (Human Lung Carcinoma): A widely used model for lung cancer, representing a different major cancer type and often exhibiting distinct sensitivities to cytotoxic compounds[7].

• HEK293 (Human Embryonic Kidney): While of embryonic origin and transformed, HEK293 cells are frequently used as a model for "normal" human cells in cytotoxicity studies to determine a compound's selectivity index (the ratio of toxicity to cancer cells versus normal cells)[8][9].

The use of this panel allows for the assessment of both broad-spectrum cytotoxicity and potential cancer cell-specific effects.

A Multi-Assay Approach to Quantifying Cytotoxicity

A robust evaluation of cytotoxicity should not rely on a single assay. Different assays measure distinct cellular parameters, and a combinatorial approach provides a more complete picture of a compound's effects. We propose a tiered strategy involving the following well-established methods:

• MTT Assay: To assess metabolic activity as an indicator of cell viability.

• LDH Release Assay: To measure membrane integrity and cytotoxicity.

• Annexin V-FITC/PI Apoptosis Assay: To specifically investigate the induction of programmed cell death.

The following diagram illustrates the proposed experimental workflow:

Caption: Potential apoptotic pathways induced by 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

Conclusion

This guide provides a robust and scientifically grounded framework for the initial cytotoxicity evaluation of the novel compound, 4-Formyl-2-methoxyphenyl 4-methylbenzoate. By employing a panel of relevant cell lines, a multi-faceted assay approach, and appropriate comparators, a comprehensive understanding of this molecule's potential as a cytotoxic agent can be achieved. The detailed protocols and comparative data presented herein are intended to serve as a valuable resource for researchers in the fields of drug discovery and toxicology, facilitating a thorough and well-contextualized investigation into the biological activities of this and other novel chemical entities. The insights gained from such studies are crucial for identifying promising therapeutic leads and ensuring the safety of new chemical compounds.

References

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Comparative analysis of synthesis methods for "4-Formyl-2-methoxyphenyl 4-methylbenzoate"

For researchers and professionals in the fields of medicinal chemistry, organic synthesis, and drug development, the efficient and reliable synthesis of key intermediates is paramount. 4-Formyl-2-methoxyphenyl 4-methylbenzoate is a valuable building block, incorporating a reactive aldehyde, a methoxy-substituted phenol, and a benzoate ester moiety, making it a versatile precursor for the synthesis of a wide range of more complex molecules. This guide provides an in-depth comparative analysis of two prominent methods for the synthesis of this compound: the classical Schotten-Baumann esterification under conventional heating and a modern microwave-assisted approach. The objective is to equip the practicing scientist with the knowledge to select the most appropriate method based on available resources, desired throughput, and process efficiency.

Introduction to the Synthetic Target

4-Formyl-2-methoxyphenyl 4-methylbenzoate, systematically derived from vanillin (4-hydroxy-3-methoxybenzaldehyde), presents a trifunctional scaffold. The aldehyde group is amenable to a plethora of transformations including reductive amination, Wittig reactions, and condensations. The benzoate ester can be hydrolyzed to reveal the phenolic hydroxyl group for further functionalization, while the methoxy group influences the electronic properties of the aromatic ring. The strategic placement of these functional groups makes this compound a desirable intermediate in the synthesis of biologically active molecules and functional materials.

Comparative Analysis of Synthesis Methodologies

The synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate is primarily achieved through the esterification of the phenolic hydroxyl group of vanillin with 4-methylbenzoyl chloride. The two methods discussed herein differ fundamentally in their mode of energy input and the resulting reaction kinetics and outcomes.

Parameter	Method 1: Conventional Heating (Schotten-Baumann)	Method 2: Microwave-Assisted Synthesis
Reaction Principle	Nucleophilic acyl substitution	Nucleophilic acyl substitution
Catalyst/Base	Pyridine or aqueous NaOH	Pyridine
Solvent	Dichloromethane (DCM), Chloroform, or biphasic	Tetrahydrofuran (THF)
Temperature	Room temperature to reflux	Controlled ramp to 100-120 °C
Reaction Time	Several hours (typically 2-24 h)	Minutes (typically 5-15 min)
Typical Yield	Good to excellent (70-90%)	Often higher than conventional (80-95%)
Energy Efficiency	Lower, due to bulk heating and longer times	Higher, due to direct heating of polar molecules
Process Control	Standard laboratory glassware	Requires a dedicated microwave reactor
Scalability	Readily scalable	Can be challenging for large-scale production
Safety Considerations	Use of chlorinated solvents, handling of pyridine	High pressure and temperature inside vessel

Method 1: Conventional Synthesis via Schotten-Baumann Reaction

The Schotten-Baumann reaction is a well-established and reliable method for the acylation of alcohols and phenols.[1] In the context of synthesizing 4-Formyl-2-methoxyphenyl 4-methylbenzoate, vanillin is treated with 4-methylbenzoyl chloride in the presence of a base. The base plays a dual role: it deprotonates the phenolic hydroxyl group to form the more nucleophilic phenoxide ion and neutralizes the hydrochloric acid byproduct, driving the reaction to completion.[2] While aqueous sodium hydroxide in a two-phase system is traditional, the use of an organic base like pyridine in a non-aqueous solvent is also common and often provides a more homogeneous reaction mixture.[3][4]

Mechanistic Rationale

The reaction proceeds via a nucleophilic acyl substitution mechanism. The phenoxide ion, generated in situ, acts as a nucleophile and attacks the electrophilic carbonyl carbon of 4-methylbenzoyl chloride. This leads to the formation of a tetrahedral intermediate, which then collapses, expelling the chloride ion as a leaving group to yield the final ester product. Pyridine not only acts as a base but can also form a more reactive acylpyridinium intermediate with the acyl chloride, accelerating the reaction.[2]

Experimental Protocol: Conventional Synthesis

Materials:

• Vanillin (1.0 eq)

• 4-Methylbenzoyl chloride (1.1 eq)

• Pyridine (dried, 2.0 eq)

• Dichloromethane (DCM, anhydrous)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl acetate

Procedure:

• To a stirred solution of vanillin in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere, add pyridine.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add 4-methylbenzoyl chloride dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 4-Formyl-2-methoxyphenyl 4-methylbenzoate as a solid.

Self-Validation: The purity of the synthesized compound should be assessed by TLC and melting point determination. The structure should be confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) and compared with expected values.

Method 2: Microwave-Assisted Synthesis

Microwave-assisted organic synthesis has emerged as a powerful technique to accelerate chemical reactions, often leading to higher yields and cleaner products in significantly shorter reaction times.[5][6] This is attributed to the efficient and direct heating of polar molecules in the reaction mixture by microwave irradiation. For the synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate, a microwave-assisted approach offers a rapid and efficient alternative to conventional heating. A study on a similar compound, 4-formyl-2-methoxyphenyl-4-chlorobenzoate, demonstrated high yields in a short reaction time using microwave irradiation.[4]

Causality Behind Experimental Choices

The choice of a polar solvent like THF is crucial for efficient absorption of microwave energy. Pyridine serves as both a base and a polar molecule that couples well with the microwave field. The reaction is performed in a sealed vessel to allow the temperature to rise above the boiling point of the solvent, further accelerating the reaction rate. The power and time of irradiation are optimized to maximize product formation while minimizing decomposition.

Experimental Protocol: Microwave-Assisted Synthesis

Materials:

• Vanillin (1.0 eq)

• 4-Methylbenzoyl chloride (1.2 eq)

• Pyridine (dried, 2.0 eq)

• Tetrahydrofuran (THF, anhydrous)

• 5% Sodium carbonate solution

• Water

• Ethyl acetate

Procedure:

• In a microwave reaction vessel, dissolve vanillin in anhydrous THF.

• Add pyridine to the solution, followed by 4-methylbenzoyl chloride.

• Seal the vessel and place it in a microwave reactor.

• Irradiate the mixture at a constant power (e.g., 120 W) for 10-15 minutes, with a temperature target of 110 °C.

• After the reaction is complete, cool the vessel to room temperature.

• Pour the reaction mixture into a 5% sodium carbonate solution and extract with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the organic phase under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography as described in Method 1.

Self-Validation: Similar to the conventional method, the product's identity and purity should be confirmed through TLC, melting point, and spectroscopic analysis.

Visualization of Synthetic Pathways

Caption: Comparative workflow of conventional vs. microwave-assisted synthesis.

Expected Characterization Data

For a self-validating protocol, the synthesized 4-Formyl-2-methoxyphenyl 4-methylbenzoate should exhibit the following spectroscopic characteristics:

• ¹H NMR (CDCl₃, 400 MHz): δ (ppm) ~9.9 (s, 1H, CHO), ~8.1 (d, 2H, Ar-H), ~7.3-7.6 (m, 5H, Ar-H), ~3.9 (s, 3H, OCH₃), ~2.4 (s, 3H, Ar-CH₃).

• ¹³C NMR (CDCl₃, 101 MHz): δ (ppm) ~191 (CHO), ~165 (C=O, ester), ~152, ~144, ~142, ~135, ~130, ~129, ~127, ~125, ~118, ~112 (Ar-C), ~56 (OCH₃), ~22 (Ar-CH₃).

• IR (KBr, cm⁻¹): ~1735 (C=O, ester), ~1695 (C=O, aldehyde), ~1600, ~1580 (C=C, aromatic), ~1260 (C-O, ester), ~1150 (C-O, ether).

• Mass Spectrometry (EI): m/z (%) 270 (M+), 151, 119, 91.

Conclusion and Recommendations

Both the conventional Schotten-Baumann reaction and the microwave-assisted method are viable for the synthesis of 4-Formyl-2-methoxyphenyl 4-methylbenzoate. The choice between the two is contingent on the specific needs of the researcher.

The conventional heating method is robust, easily scalable, and does not require specialized equipment beyond standard laboratory glassware. It is an excellent choice for large-scale synthesis or for laboratories not equipped with a microwave reactor.

The microwave-assisted method offers significant advantages in terms of speed and potentially higher yields, making it ideal for rapid library synthesis, process optimization, and when time is a critical factor. The enhanced efficiency of this method aligns well with the principles of green chemistry by reducing reaction times and energy consumption.

For drug development professionals and researchers focused on efficiency and high-throughput synthesis, the microwave-assisted approach is highly recommended. For process chemists looking at large-scale production, the conventional method, after careful optimization, remains a reliable and scalable option.

References

• Sulistyowaty, M. I., Ekowati, J., & Siswodihardjo, S. (2022). Computational docking toward cox-2 and synthesis of 4-formyl-2-methoxyphenyl-4-chlorobenzoate using microwave irradiation. Pharmacy Education, 22(4), 132-136. [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 4-Formyl-2-methoxyphenyl 4-methylbenzoate

As researchers and scientists, our commitment to discovery is paralleled by our responsibility to ensure safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory hurdle but a cornerstone of a robust and ethical research program. This guide provides a detailed, step-by-step protocol for the safe disposal of 4-Formyl-2-methoxyphenyl 4-methylbenzoate, grounding procedural steps in the principles of chemical safety and regulatory compliance.

While specific safety data for 4-Formyl-2-methoxyphenyl 4-methylbenzoate is not extensively published, a conservative approach is mandated. We must infer its hazard profile from its chemical structure and data on close structural analogs. The presence of an aldehyde, a benzoate ester, and an aromatic ether linkage suggests that at a minimum, it should be handled as an irritant and a potential sensitizer. A close analog, 4-formyl-2-methoxyphenyl benzoate, is classified as a skin sensitizer.[1] Therefore, all disposal procedures must assume the compound is hazardous, warranting meticulous handling to protect laboratory personnel and the environment.

Hazard Assessment and Characterization

Before any disposal action, a thorough understanding of the chemical's potential hazards is essential. This initial step dictates the entire disposal pathway.

Chemical and Hazard Profile:

Property	Value / Classification	Source / Rationale
Chemical Name	4-Formyl-2-methoxyphenyl 4-methylbenzoate	-
Molecular Formula	C₁₆H₁₄O₄	Santa Cruz Biotechnology[2]
Molecular Weight	270.28 g/mol	Santa Cruz Biotechnology[2]
Physical State	Solid (Assumed)	Based on similar aromatic esters.
Known Hazards	Data not specified for this exact compound.	-
Inferred Hazards	Skin Sensitizer (Category 1) , Skin Irritant (Category 2) , Eye Irritant (Category 2) , Respiratory Irritant	Inferred from structural analog 4-formyl-2-methoxyphenyl benzoate (Skin Sensitizer)[1] and related compounds like Methyl 4-formylbenzoate (Irritant).[3]
Regulatory View	Treat as a Hazardous Waste .	Prudent practice in the absence of complete data, and in accordance with the Resource Conservation and Recovery Act (RCRA) precautionary principle.[4]

Under the guidelines established by the Environmental Protection Agency (EPA), a waste is considered hazardous if it is specifically listed or if it exhibits one of four characteristics: ignitability, corrosivity, reactivity, or toxicity.[5][6] Given the irritant and sensitizer properties, this compound's waste falls under the umbrella of toxicity, mandating its disposal as hazardous waste.

The Disposal Workflow: A Step-by-Step Protocol

The following protocol outlines the necessary steps from the point of generation to final removal from the laboratory. This workflow is designed to comply with the OSHA Laboratory Standard (29 CFR 1910.1450) and EPA regulations.[7][8][9]

Caption: Disposal workflow for 4-Formyl-2-methoxyphenyl 4-methylbenzoate.

Protocol Details:

Step 1: Waste Characterization As established, any waste stream containing 4-Formyl-2-methoxyphenyl 4-methylbenzoate—including pure excess solid, contaminated personal protective equipment (PPE), weighing papers, or solutions—must be classified as hazardous waste. This is a critical determination that triggers all subsequent handling requirements.

Step 2: Segregation Proper segregation is a fundamental safety measure to prevent dangerous reactions.[10]

• Action: Collect waste containing this compound in a dedicated container.

• Causality: Do not mix this waste with other chemical classes. Specifically, keep it separate from strong oxidizing agents, acids, and bases to prevent uncontrolled reactions. Store in a manner that incompatible materials cannot mix even in the event of a spill.[10][11]

Step 3: Container Selection and Management The integrity of the waste container is paramount to preventing leaks and exposures.[10]

• Action: Select a container made of a material compatible with the waste (e.g., a high-density polyethylene (HDPE) container for solids or solutions). The container must be in good condition with a tight-fitting, screw-on cap.

• Causality: A compatible container prevents degradation of the container itself and subsequent leakage. The container must remain closed at all times except when waste is being added to minimize the release of vapors and prevent spills.[12] Do not fill the container beyond 90% capacity to allow for expansion.

Step 4: Labeling Accurate and complete labeling is a strict regulatory requirement and essential for safe handling.[13]

• Action: As soon as the first drop of waste enters the container, affix a "Hazardous Waste" label provided by your institution's EHS department.

• The label must include:

  • The words "Hazardous Waste" .[14]

  • The full, unabbreviated chemical name: "4-Formyl-2-methoxyphenyl 4-methylbenzoate" . List all other components and their percentages, including solvents.[13]

  • The accumulation start date (the date the first waste was added).[14][15]

  • The specific hazard warnings (e.g., "Irritant," "Skin Sensitizer").[14]

  • The name and contact information of the generating researcher or lab.[14]

• Causality: Proper labeling communicates the container's contents and associated risks to everyone in the lab and to waste management personnel, ensuring it is handled and disposed of correctly.

Step 5: Accumulation and Storage Waste must be stored safely in a designated area pending pickup.

• Action: Store the labeled waste container in a designated Satellite Accumulation Area (SAA).[10][12] This area must be at or near the point of waste generation and under the control of the laboratory personnel.

• Causality: The SAA ensures that hazardous waste is kept in a controlled, secondary containment area away from general work activities, minimizing the risk of accidental spills or exposures. Regulations limit the volume of waste that can be stored and the time it can be accumulated before it must be moved to a central storage facility.[12]

Step 6: Final Disposal This chemical waste must never be disposed of in the regular trash or poured down the drain.

• Action: Once the waste container is full or the accumulation time limit is approaching, contact your institution's EHS office to arrange for a waste pickup.

• Causality: EHS personnel are trained to handle hazardous materials and will ensure the waste is transported to a licensed Treatment, Storage, and Disposal Facility (TSDF), completing the "cradle-to-grave" tracking required by the EPA.[9]

Emergency Procedures for Spills and Exposures

In the event of an accidental release, prompt and correct action is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3]

• Inhalation: Move the affected person to fresh air. If they feel unwell, seek medical advice.[3]

• Spill (Solid): For a small spill, carefully sweep up the solid material, avoiding dust generation. Place it in a labeled, sealed container for disposal as hazardous waste. For a large spill, evacuate the area and contact your EHS department immediately.

By adhering to this comprehensive disposal guide, you contribute to a culture of safety, ensure regulatory compliance, and uphold the integrity of your research environment.

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Safeguarding Your Research: A Practical Guide to Handling 4-Formyl-2-methoxyphenyl 4-methylbenzoate

As researchers and scientists at the forefront of drug development, the safe handling of novel chemical compounds is paramount to both personal safety and the integrity of our work. This guide provides essential, immediate safety and logistical information for handling 4-Formyl-2-methoxyphenyl 4-methylbenzoate, a compound that, while promising in its applications, requires meticulous attention to safety protocols. This document is designed to be your preferred source for laboratory safety and chemical handling, offering procedural, step-by-step guidance.

Anticipated Hazards and Prudent Precautions

Based on the hazard profiles of analogous compounds, 4-Formyl-2-methoxyphenyl 4-methylbenzoate is anticipated to cause skin, eye, and respiratory irritation.[1][2][3] Therefore, all handling procedures must be conducted with the appropriate Personal Protective Equipment (PPE) to minimize exposure.

Core Principles of Safe Handling:

• Avoid Contact: Do not allow the compound to come into contact with skin, eyes, or clothing.[3]

• Prevent Inhalation: Avoid breathing dust or fumes.[1][2]

• Engineering Controls: Always handle this compound in a well-ventilated area, preferably within a certified chemical fume hood.[1][2][4]

• Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][2][4]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling 4-Formyl-2-methoxyphenyl 4-methylbenzoate. The following table outlines the recommended PPE for various laboratory scenarios.

Scenario	Eye & Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low-Volume Handling (mg scale) in a Fume Hood	Safety glasses with side shields	Nitrile gloves	Standard lab coat	Not generally required if handled in a fume hood
High-Volume Handling (gram scale or greater) or outside a fume hood	Chemical splash goggles and a face shield[5]	Nitrile or Butyl rubber gloves	Chemical-resistant lab coat or apron	Air-purifying respirator with an organic vapor cartridge
Emergency (Spill)	Chemical splash goggles and a face shield	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant suit or apron	Air-purifying respirator with an organic vapor cartridge and particulate filter

Rationale for PPE Selection:

• Eye and Face Protection: Given the high likelihood of eye irritation, chemical splash goggles that form a tight seal are essential.[1][2][5] A face shield should be worn in conjunction with goggles when handling larger quantities or when there is a significant splash risk.[5]

• Hand Protection: Nitrile gloves offer good resistance to a range of chemicals and are a suitable choice for handling this compound.[5] For prolonged contact or when handling larger quantities, butyl rubber gloves provide superior protection against aromatic compounds.[6]

• Body Protection: A standard lab coat is sufficient for handling small quantities within a fume hood. For larger-scale work, a chemical-resistant apron or coat is necessary to protect against splashes.

• Respiratory Protection: Handling the compound in a certified chemical fume hood is the primary method of respiratory protection. If work must be conducted outside of a fume hood, or in the event of a spill, an air-purifying respirator with an organic vapor cartridge is required to prevent inhalation of harmful vapors or dust.

Operational Plans: From Receipt to Disposal

A comprehensive plan for the entire lifecycle of the chemical in the laboratory is crucial for maintaining a safe environment.

Receiving and Storage:

• Upon receipt, inspect the container for any damage.

• Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][3]

• Keep it away from strong oxidizing agents.[1][3]

• Ensure the storage area is clearly labeled.

Handling and Use:

• Always handle 4-Formyl-2-methoxyphenyl 4-methylbenzoate within a chemical fume hood.

• Use the minimum amount necessary for the experiment.

• Avoid the formation of dust.[1]

• Ensure all necessary PPE is donned correctly before handling.

Disposal Plan:

• Dispose of waste in a designated, labeled container for chemical waste.

• Follow all local, state, and federal regulations for hazardous waste disposal.

• Do not dispose of the compound down the drain.

• Contaminated PPE should be disposed of as hazardous waste.

Emergency Procedures: Spill and Exposure Response

In the event of an accidental release or exposure, a swift and informed response is critical.

Spill Response Workflow:

Caption: Workflow for a manageable chemical spill.

First-Aid Measures:

• Inhalation: If inhaled, move the person to fresh air.[1][2][3] If breathing is difficult, seek immediate medical attention.

• Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap and water for at least 15 minutes.[1][2][3] Remove contaminated clothing. If skin irritation occurs, get medical advice/attention.[1]

• Eye Contact: If the compound enters the eyes, rinse cautiously with water for several minutes.[1][2][3] Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[1] Seek immediate medical attention.

• Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Seek medical attention.

By adhering to these guidelines, researchers can confidently and safely handle 4-Formyl-2-methoxyphenyl 4-methylbenzoate, fostering a secure and productive research environment.

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